2-amino-N'-phenylbenzohydrazide

• CAS: 30086-49-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-amino-N'-phenylbenzohydrazide from Isatoic Anhydride

Abstract

This technical guide provides an in-depth exploration of the synthesis of 2-amino-N'-phenylbenzohydrazide, a pivotal intermediate in the development of various pharmacologically active heterocyclic compounds. The synthesis route from isatoic anhydride and phenylhydrazine is detailed, emphasizing the underlying reaction mechanism, a field-proven experimental protocol, and critical process parameters. This document is intended for researchers, chemists, and drug development professionals, offering a blend of theoretical principles and practical, validated methodologies to ensure reproducible, high-yield synthesis.

Introduction: Strategic Importance of 2-amino-N'-phenylbenzohydrazide

2-amino-N'-phenylbenzohydrazide serves as a crucial molecular scaffold for the construction of diverse nitrogen-containing heterocycles, most notably quinazolinones and benzotriazepines.[1] These classes of compounds are of significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities, which include antiviral, antibacterial, antifungal, anticancer, anticonvulsant, and anti-inflammatory properties.[1]

The synthetic pathway commencing from isatoic anhydride is particularly advantageous. Isatoic anhydride is a commercially available, stable, and highly reactive precursor that functions as a convenient "masked" form of 2-aminobenzoyl cation.[2][3] Its reaction with nucleophiles like phenylhydrazine provides a direct, efficient, and often high-yielding route to the desired benzohydrazide intermediate, circumventing the need for multi-step procedures that may involve harsh reagents or protecting group chemistry.[3][4] This guide elucidates this robust synthetic transformation, providing the scientific rationale and a validated protocol for its successful implementation.

The Chemical Rationale: Mechanism of Synthesis

The formation of 2-amino-N'-phenylbenzohydrazide from isatoic anhydride and phenylhydrazine is a classic example of nucleophilic acyl substitution followed by a decarboxylation event. The reaction proceeds through a well-understood, stepwise mechanism that ensures high product specificity.

Pillar of Causality: The choice of phenylhydrazine as the nucleophile is deliberate. Hydrazine derivatives are potent nucleophiles, a phenomenon often attributed to the "alpha effect," where the presence of an adjacent atom with lone-pair electrons (the other nitrogen atom) enhances the nucleophilicity of the attacking atom.[5] This inherent reactivity allows the reaction to proceed efficiently without the need for a catalyst.[4]

The mechanism unfolds as follows:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the terminal amino group (-NH₂) of phenylhydrazine on the more electrophilic C4 carbonyl carbon of the isatoic anhydride ring. This site is more reactive than the C2 carbamate carbonyl due to the nature of the anhydride linkage.[2][6] This attack forms a transient tetrahedral intermediate.

• Ring Opening: The unstable tetrahedral intermediate rapidly collapses. This process results in the cleavage of the C4-O bond, leading to the opening of the anhydride ring and the formation of an N-substituted 2-(carboxy)phenylcarbamate intermediate.

• Decarboxylation: This carbamic acid derivative is inherently unstable and spontaneously undergoes decarboxylation. The elimination of a molecule of carbon dioxide (CO₂) is a thermodynamically favorable process that acts as the driving force for the reaction, shifting the equilibrium decisively towards the product.[3] This step is irreversible and ensures a high conversion rate.

The final product, 2-amino-N'-phenylbenzohydrazide, is formed as a stable solid.

Visualization of the Reaction Mechanism

Caption: Reaction mechanism for the synthesis of 2-amino-N'-phenylbenzohydrazide.

A Self-Validating Experimental Protocol

This protocol is designed to be a self-validating system. The formation of a significant precipitate during the reaction and subsequent cooling serves as a primary indicator of success. The physical and spectral data of the final product should align with established literature values, confirming the identity and purity of the compound.

Materials and Reagents

• Isatoic Anhydride (1H-benzo[d][1][4]oxazine-2,4-dione), ≥98% purity

• Phenylhydrazine, ≥97% purity

• Ethanol (EtOH) or Dimethylformamide (DMF), anhydrous

• Ethyl Acetate, ACS grade (for recrystallization)

• Standard reflux apparatus (round-bottom flask, condenser)

• Magnetic stirrer and heat source (heating mantle)

• Buchner funnel and vacuum filtration apparatus

• Melting point apparatus

• Infrared (IR) spectrometer

Step-by-Step Synthesis Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add isatoic anhydride (e.g., 1.0 g, 6.13 mmol).

• Solvent and Reagent Addition: Add ethanol (e.g., 60 mL) to the flask.[7] While stirring, add an equimolar amount of phenylhydrazine (e.g., 0.66 g, 6.13 mmol) to the suspension.[4][7]

  • Scientist's Note: The use of equimolar amounts of reactants is efficient and simplifies purification by avoiding the need to remove excess starting material.[4]

• Reaction Execution: Heat the reaction mixture to reflux with continuous stirring. Maintain the reflux for approximately 2 hours.[1][4][7]

  • Trustworthiness Check: The reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of a precipitate is a strong visual cue of product formation.

• Isolation of Crude Product: After the 2-hour period, remove the heat source and allow the mixture to cool to room temperature. Further cooling in an ice bath may enhance precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any residual soluble impurities.

• Drying: Air-dry the solid product completely. The crude yield is typically high.

Purification and Characterization

• Purification: The crude product can be purified by recrystallization from ethyl acetate to yield a crystalline solid.[1]

• Characterization:

  • Melting Point: The purified product should exhibit a sharp melting point in the range of 227–228 °C.[1]

  • Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for N-H stretching (around 3300 cm⁻¹) and carbonyl (C=O) stretching (around 1670 cm⁻¹).[1]

Quantitative Data and Process Parameters

The efficiency of this synthesis is well-documented. The following table summarizes key quantitative data derived from established literature, providing a benchmark for expected outcomes.

Parameter	Value / Condition	Rationale / Reference
Molar Ratio	1:1 (Isatoic Anhydride : Phenylhydrazine)	Ensures efficient conversion and simplifies purification.[4]
Solvent	Ethanol or DMF	Ethanol is a greener solvent; DMF is also effective.[1][4][7]
Temperature	Reflux	Provides sufficient energy to overcome the activation barrier.
Reaction Time	2 hours	Optimized for high yield, an improvement on older methods.[1][4][7]
Catalyst	None required	Reaction proceeds efficiently under thermal conditions.[4]
Expected Yield	80-82%	Demonstrates the high efficiency of the reaction.[1][7]
Melting Point	227–228 °C	Key physical constant for product identification.[1]

Experimental Workflow Visualization

The entire process, from setup to characterization, can be visualized as a logical workflow.

Caption: Step-by-step workflow for the synthesis and analysis of the target compound.

Conclusion

The synthesis of 2-amino-N'-phenylbenzohydrazide from isatoic anhydride and phenylhydrazine is a robust, efficient, and highly reproducible method. It relies on a straightforward nucleophilic acyl substitution-decarboxylation mechanism and utilizes readily available, inexpensive starting materials. The operational simplicity, lack of a catalyst, short reaction time, and high yield make this an exemplary protocol for both academic research and industrial applications. The resulting benzohydrazide is a valuable and versatile building block, providing a gateway to a wide array of heterocyclic molecules with significant potential in drug discovery and development.

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• Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives. (2017). MDPI. [Link]

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The Strategic Utility of 2-amino-N'-phenylbenzohydrazide in Quinazolinone Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[1] This guide delves into the synthesis of this privileged heterocycle, with a specific focus on the strategic use of 2-amino-N'-phenylbenzohydrazide as a versatile precursor. We will explore the synthesis of this key intermediate, its subsequent cyclization into quinazolinone derivatives, the underlying reaction mechanisms, and detailed experimental protocols. This document serves as a technical resource, providing field-proven insights into the causality behind experimental choices to empower researchers in the design and execution of novel synthetic strategies.

Introduction: The Enduring Significance of Quinazolinones

Quinazolinones and their derivatives are a prominent class of nitrogen-containing heterocyclic compounds that exhibit a remarkable breadth of pharmacological activities, including anticancer, anti-inflammatory, anticonvulsant, and antihypertensive properties.[2] Their prevalence in both natural products and synthetic drugs underscores the importance of efficient and adaptable synthetic methodologies for accessing this scaffold.[3]

Traditionally, quinazolinones have been synthesized from a variety of starting materials such as 2-aminobenzamides, anthranilic acid, and isatoic anhydride.[4][5] While effective, these methods can sometimes require harsh conditions or offer limited avenues for structural diversification. The use of pre-functionalized precursors like 2-amino-N'-phenylbenzohydrazide presents a compelling alternative, enabling direct access to N-amino-substituted quinazolinones, which are themselves valuable for further chemical elaboration.

This guide will specifically illuminate the pathway from 2-amino-N'-phenylbenzohydrazide to 2,3-disubstituted quinazolinones, a route that offers a streamlined approach to generating molecular complexity.

Synthesis of the Precursor: 2-amino-N'-phenylbenzohydrazide

The journey to our target quinazolinones begins with the preparation of the key precursor, 2-amino-N'-phenylbenzohydrazide. This compound serves as a pivotal intermediate for the synthesis of not only quinazolinones but also other heterocyclic systems like benzotriazepines.[6]

A robust and high-yielding synthesis of 2-amino-N'-phenylbenzohydrazide involves the reaction of isatoic anhydride with phenylhydrazine.[6]

Experimental Protocol: Synthesis of 2-amino-N'-phenylbenzohydrazide

Materials:

• Isatoic anhydride (1H-benzo[d][2][7]oxazine-2,4-dione)

• Phenylhydrazine

• Dimethylformamide (DMF)

• Ethyl acetate (for crystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve isatoic anhydride in a minimal amount of DMF.

• Add phenylhydrazine to the solution.

• Heat the reaction mixture to reflux and maintain for 2 hours.

• After cooling to room temperature, the product can be precipitated and collected.

• The crude product is then purified by crystallization from ethyl acetate to yield 2-amino-N'-phenylbenzohydrazide as a crystalline solid.[6]

Causality of Experimental Choices:

• Isatoic Anhydride as a Starting Material: Isatoic anhydride is an excellent and commercially available precursor as it readily undergoes ring-opening upon nucleophilic attack by the hydrazine, followed by decarboxylation to form the desired 2-aminobenzohydrazide structure.

• DMF as Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and can be heated to the required reflux temperature to drive the reaction to completion.

• Reflux Conditions: The elevated temperature facilitates the nucleophilic acyl substitution and subsequent ring-opening and decarboxylation steps, ensuring a high conversion rate within a reasonable timeframe.

From Precursor to Product: The Synthesis of 2,3-Disubstituted Quinazolinones

With the precursor in hand, the next stage is the cyclization to form the quinazolinone core. A particularly effective method involves the condensation of 2-amino-N'-phenylbenzohydrazide with an aromatic aldehyde. This reaction proceeds via an initial imine formation, followed by an intramolecular cyclization and subsequent dehydration to afford the 2,3-dihydroquinazolin-4(1H)-one, which can then be oxidized to the fully aromatic quinazolinone.

Core Reaction Pathway

The reaction of 2-amino-N'-phenylbenzohydrazide with an aromatic aldehyde, such as benzaldehyde, in the presence of a catalyst like alum [AlK(SO₄)₂·12H₂O] in ethanol, provides a direct route to 2-aryl-3-(phenylamino)-2,3-dihydroquinazolin-4(1H)-one derivatives.[8][9]

Reaction Mechanism

The mechanism for this transformation can be dissected into several key steps:

• Imine Formation: The primary amino group of the 2-amino-N'-phenylbenzohydrazide undergoes a nucleophilic attack on the carbonyl carbon of the aldehyde. This is followed by dehydration to form a Schiff base intermediate.

• Intramolecular Cyclization: The lone pair of electrons on the secondary amine of the hydrazide moiety then attacks the imine carbon in an intramolecular fashion, leading to the formation of the six-membered dihydroquinazoline ring.

• Proton Transfer: A proton transfer step neutralizes the charges within the molecule, yielding the stable 2,3-dihydroquinazolin-4(1H)-one product.

The following diagram illustrates this proposed mechanistic pathway:

Caption: Proposed mechanism for quinazolinone formation.

Experimental Protocol: Synthesis of 2-Aryl-3-(phenylamino)-2,3-dihydroquinazolin-4(1H)-ones

Materials:

• 2-amino-N'-phenylbenzohydrazide

• Substituted aromatic aldehyde (e.g., benzaldehyde)

• Alum [AlK(SO₄)₂·12H₂O]

• Ethanol

Procedure:

• Dissolve 2-amino-N'-phenylbenzohydrazide in ethanol in a round-bottom flask.

• Add the aromatic aldehyde to the solution.

• Introduce a catalytic amount of alum to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated by filtration or by evaporation of the solvent followed by purification, typically through recrystallization.[8]

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is an effective solvent for the reactants and is relatively environmentally benign. Its protic nature can also facilitate the proton transfer steps in the reaction mechanism.

• Alum as a Catalyst: Alum is a mild, inexpensive, and eco-friendly Lewis acid catalyst that activates the carbonyl group of the aldehyde, making it more susceptible to nucleophilic attack by the amine. This enhances the rate of the initial condensation step.

Data Presentation: A Comparative Overview

The versatility of this synthetic route allows for the generation of a library of quinazolinone derivatives by varying the aromatic aldehyde used. The table below summarizes hypothetical yields for the synthesis of various 2-aryl-3-(phenylamino)-2,3-dihydroquinazolin-4(1H)-ones, illustrating the potential scope of this reaction.

Entry	Aromatic Aldehyde (R-CHO)	Product (2-R-substituted)	Hypothetical Yield (%)
1	Benzaldehyde	2-Phenyl	90
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)	88
3	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)	92
4	2-Nitrobenzaldehyde	2-(2-Nitrophenyl)	85

Workflow Visualization

The overall synthetic workflow, from commercially available starting materials to the final quinazolinone product, can be visualized as a streamlined process.

Caption: Overall synthetic workflow for quinazolinones.

Conclusion and Future Perspectives

The use of 2-amino-N'-phenylbenzohydrazide as a precursor offers a highly efficient and modular approach to the synthesis of 2,3-disubstituted quinazolinones. This method is characterized by its operational simplicity, the use of mild reaction conditions, and the ability to readily generate a diverse range of derivatives. The resulting N-anilino-quinazolinones are not only of interest for their potential biological activities but also serve as valuable intermediates for further synthetic transformations, opening up new avenues for the exploration of chemical space around this important scaffold. Future work could focus on expanding the substrate scope, exploring alternative catalytic systems to further enhance the green credentials of the process, and investigating the biological properties of the novel quinazolinone derivatives synthesized via this route.

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• El-Sayed, M. A. A., et al. (2022). Synthesis and Biological Evaluation of Some New 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones and 3-Aryl-2-(benzylthio)quinazolin-4(3H)-ones as Antioxidants; COX-2, LDHA, α-Glucosidase and α-Amylase Inhibitors; and Anti-Colon Carcinoma and Apoptosis-Inducing Agents. Molecules, 27(20), 6890. [Link][17]

• Davoodnia, A., et al. (2010). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Iranian Journal of Pharmaceutical Research, 9(1), 33–39. [Link][5]

• Li, F., & Li, C. (2015). Oxidative synthesis of quinazolinones and benzothiadiazine 1,1-dioxides from 2-aminobenzamide and 2-aminobenzenesulfonamide with benzyl alcohols and aldehydes. RSC Advances, 5(29), 22449–22452. [Link][18]

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• Şenol, İ. M., et al. (2019). One-pot synthesis of quinazolin-4(3H)-ones and 2,3-dihydroquinazolin-4(1H)-ones utilizing N-(2-aminobenzoyl)benzotriazoles. Turkish Journal of Chemistry, 43(6), 1580-1596. [Link][3]

• de Oliveira, R. B., et al. (2024). Alternative and efficient one-pot three-component synthesis of substituted 2-aryl-4-styrylquinazolines/4-styrylquinazolines from synthetically available 1-(2-aminophenyl)-3-arylprop-2-en-1-ones: characterization and evaluation of their antiproliferative activities. RSC Advances, 14(20), 14389–14405. [Link][22]

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The Architectural Blueprint of 2-amino-N'-phenylbenzohydrazide: A Crystallographic and Synthetic Guide

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the molecular architecture and solid-state organization of 2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O). As a key synthetic intermediate for pharmacologically significant compounds like quinazolinones and benzotriazepines, a fundamental understanding of its three-dimensional structure is paramount for rational drug design and development.[1] This document details the synthesis, experimental protocol for single-crystal X-ray diffraction, and a comprehensive analysis of the resulting crystal structure. We will dissect the intramolecular geometry, intermolecular forces, and packing motifs that define the crystalline state of this compound. All protocols and structural data are presented with the aim of providing a self-validating and reproducible scientific narrative.

Introduction: The Significance of a Molecular Scaffold

2-amino-N'-phenylbenzohydrazide serves as a crucial building block in medicinal chemistry. It is a precursor to quinazolinone and benzotriazepine derivatives, classes of compounds extensively studied for a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and anticonvulsant properties.[1] The spatial arrangement of the aminobenzoyl and phenylhydrazine moieties dictates the potential for further chemical transformations and influences the biological activity of its derivatives. Therefore, a precise understanding of its crystal structure offers invaluable insights into its chemical behavior and potential as a pharmacophore. This guide elucidates this structure, providing a foundational reference for researchers in the field.

Synthesis and Crystallization: Forging the Molecule

The synthesis of 2-amino-N'-phenylbenzohydrazide is efficiently achieved through the reaction of isatoic anhydride with phenylhydrazine.[1] This reaction proceeds via nucleophilic acyl substitution, where the phenylhydrazine attacks the carbonyl group of the isatoic anhydride, leading to the opening of the heterocyclic ring and subsequent formation of the desired benzohydrazide.

Experimental Protocol: Synthesis

A step-by-step methodology for the synthesis of 2-amino-N'-phenylbenzohydrazide is as follows:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve isatoic anhydride (1H-benzo[d][1][2]oxazine-2,4-dione) in dimethylformamide (DMF).

• Nucleophilic Addition: Add an equimolar amount of phenylhydrazine to the solution.

• Reaction Condition: Heat the mixture to reflux for 2 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product typically precipitates out of the solution.

• Purification and Crystallization: The crude product is isolated by filtration and washed with a suitable solvent. For single-crystal growth, the purified product is dissolved in hot ethyl acetate and allowed to cool slowly to room temperature, yielding crystals suitable for X-ray diffraction analysis.[1] An 82% yield has been reported for this synthesis.[1]

Crystal Structure Determination: An Unambiguous Workflow

The determination of the molecular structure of 2-amino-N'-phenylbenzohydrazide was accomplished through single-crystal X-ray diffraction. This technique provides precise atomic coordinates, allowing for a detailed analysis of bond lengths, bond angles, and intermolecular interactions.

Experimental Workflow: Single-Crystal X-ray Diffraction

Caption: Workflow for the determination of the crystal structure of 2-amino-N'-phenylbenzohydrazide.

In-Depth Structural Analysis

The crystal structure of 2-amino-N'-phenylbenzohydrazide reveals a non-planar molecular conformation and a rich network of intermolecular interactions that dictate its packing in the solid state.

Crystallographic Data Summary

The key crystallographic parameters for 2-amino-N'-phenylbenzohydrazide are summarized in the table below.[1]

Parameter	Value
Chemical Formula	C₁₃H₁₃N₃O
Molecular Weight (Mr)	227.26
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	6.1190 (12)
b (Å)	19.921 (4)
c (Å)	9.6490 (19)
β (°)	94.08 (3)
Volume (ų)	1173.2 (4)
Z	4
Temperature (K)	293
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections Collected	17096
Independent Reflections	2923
R_int	0.092

Molecular Geometry

The molecule is characterized by two aromatic rings, a benzene ring and a phenyl ring, which are not coplanar. The central NNCO hydrazide unit is also twisted.[1]

• The dihedral angle between the NNCO moiety and the benzene ring is 35.8 (1)°.[1][3]

• The dihedral angle between the NNCO moiety and the phenyl ring is 84.0 (1)°.[1][3]

• The dihedral angle between the benzene and phenyl rings is 61.2 (1)°.[1][3]

An important feature of the intramolecular geometry is the presence of an N—H⋯O hydrogen bond, which contributes to the stability of the observed conformation.[1][3]

Intermolecular Interactions and Crystal Packing

The crystal packing of 2-amino-N'-phenylbenzohydrazide is stabilized by a combination of hydrogen bonds and π–π stacking interactions.

• Hydrogen Bonding: Molecules are linked by weak N—H⋯O hydrogen bonds, forming C(4) chains that run parallel to the c-axis.[1] These chains are further interconnected by weak N—H⋯N hydrogen bonds, creating R₄⁴(20) rings and resulting in a two-dimensional network parallel to the (010) plane.[1][3]

• π–π Stacking: The packing is further reinforced by π–π stacking interactions between the phenyl rings of adjacent molecules, with a centroid-centroid distance of 3.803 (2) Å.[1][3]

The interplay of these non-covalent interactions results in a stable and well-ordered three-dimensional supramolecular architecture.

Caption: Key intermolecular interactions in the crystal packing of 2-amino-N'-phenylbenzohydrazide.

Conclusion

This guide has provided a comprehensive overview of the synthesis and detailed crystal structure of 2-amino-N'-phenylbenzohydrazide. The elucidated three-dimensional structure, with its specific intramolecular conformation and robust network of intermolecular hydrogen bonds and π–π stacking interactions, offers a critical foundation for understanding its reactivity and for the rational design of its derivatives as potential therapeutic agents. The provided experimental protocols and structural data serve as a valuable resource for researchers in medicinal chemistry and materials science. The crystallographic information is archived in the Cambridge Structural Database (CSD), ensuring its accessibility to the global scientific community.[1]

References

• Kesternich, V., Gahona, P., Pérez-Fehrmann, M., Brito, I., & López-Rodríguez, M. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(6), o1847. [Link]

• Arjunan, V., Rani, T., Mythili, C. V., & Mohan, S. (2015). Computational Study on the Structure of N-(2-Amino-benzoyl)-N'-phenyl Hydrazine. ResearchGate. [Link]

• Kesternich, V., Gahona, P., Pérez-Fehrmann, M., Brito, I., & López-Rodríguez, M. (2012). 2-Amino-N'-phenyl-benzohydrazide. PubMed. [Link]

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A Technical Guide to the Spectroscopic Characterization of 2-amino-N'-phenylbenzohydrazide

Abstract

Introduction: The Significance of 2-amino-N'-phenylbenzohydrazide

2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O, Molar Mass: 227.26 g/mol ) is a molecule of considerable interest in medicinal chemistry.[1] Its structural framework, featuring an aminobenzoyl moiety linked to a phenylhydrazine group, makes it a versatile precursor for the synthesis of a variety of heterocyclic systems. Notably, it serves as a key building block for quinazolinones, a class of compounds renowned for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1]

The precise and unambiguous characterization of 2-amino-N'-phenylbenzohydrazide is a critical first step in any synthetic pathway that utilizes it. The purity and structural integrity of this starting material directly impact the yield, purity, and biological activity of the final products. Spectroscopic methods provide a powerful and non-destructive means to confirm the identity and purity of this compound. This guide will systematically explore the application of FT-IR, UV-Vis, NMR, and MS for the comprehensive characterization of 2-amino-N'-phenylbenzohydrazide.

Figure 1: Molecular structure of 2-amino-N'-phenylbenzohydrazide.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a fundamental technique for identifying the functional groups present in a molecule. The vibrational frequencies of specific bonds provide a unique fingerprint of the compound. For 2-amino-N'-phenylbenzohydrazide, the IR spectrum is expected to show characteristic absorptions for N-H, C=O, and aromatic C-H and C=C bonds.

Theoretical Framework and Causality

The position, intensity, and shape of an infrared absorption band are influenced by factors such as bond strength, the masses of the atoms involved, and the molecular environment (e.g., hydrogen bonding). In 2-amino-N'-phenylbenzohydrazide, the presence of multiple N-H protons and a carbonyl group leads to the possibility of both intramolecular and intermolecular hydrogen bonding, which can significantly affect the vibrational frequencies of the N-H and C=O bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FT-IR

• Sample Preparation: A small amount of the solid 2-amino-N'-phenylbenzohydrazide sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded prior to the sample measurement and automatically subtracted.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the infrared spectrum.

Figure 2: Experimental workflow for ATR-FT-IR analysis.

Data Interpretation and Discussion

The experimental FT-IR spectrum of 2-amino-N'-phenylbenzohydrazide exhibits key absorption bands that confirm its structure.

Table 1: Key FT-IR Absorption Bands for 2-amino-N'-phenylbenzohydrazide

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Interpretation
~3300	N-H Stretch	Amine (NH₂) and Amide (N-H)	The presence of a band in this region is indicative of the N-H stretching vibrations of both the primary amine and the secondary amide groups.[1] The broadening of this peak often suggests the presence of hydrogen bonding.
~3050	C-H Stretch	Aromatic	Characteristic of C-H stretching vibrations in the benzene and phenyl rings.
~1670	C=O Stretch	Amide I	This strong absorption is attributed to the carbonyl stretching vibration of the benzohydrazide moiety.[1] Its position can be influenced by conjugation and hydrogen bonding.
~1600-1450	C=C Stretch	Aromatic	These bands arise from the carbon-carbon stretching vibrations within the aromatic rings.
~1300-1000	C-N Stretch	Amine and Amide	Vibrations associated with the C-N bonds of the amino and hydrazide groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Conjugated systems, such as the aromatic rings in 2-amino-N'-phenylbenzohydrazide, give rise to characteristic absorption bands in the UV-Vis region.

Theoretical Framework and Causality

The absorption of UV-Vis radiation promotes electrons from a lower energy molecular orbital (usually a π or n orbital) to a higher energy molecular orbital (π*). The wavelength of maximum absorption (λ_max) is dependent on the extent of conjugation and the presence of auxochromes (e.g., -NH₂) and chromophores (e.g., -C=O). The aminobenzoyl and phenylhydrazine moieties in the target molecule are expected to produce distinct electronic transitions.

Experimental Protocol: Solution-Phase UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of 2-amino-N'-phenylbenzohydrazide is prepared in a suitable UV-transparent solvent (e.g., methanol or ethanol). A typical concentration is in the range of 10⁻⁵ to 10⁻⁴ M.

• Data Acquisition: The UV-Vis spectrum is recorded over a wavelength range of approximately 200-400 nm using a dual-beam spectrophotometer. A cuvette containing the pure solvent is used as a reference.

• Data Analysis: The wavelengths of maximum absorbance (λ_max) are identified from the spectrum.

Data Interpretation and Discussion

The UV-Vis spectrum of 2-amino-N'-phenylbenzohydrazide in methanol shows three distinct absorption bands.

Table 2: UV-Vis Absorption Maxima for 2-amino-N'-phenylbenzohydrazide in Methanol

λ_max (nm)	Electronic Transition	Interpretation
~310	π → π	This band is likely associated with the electronic transitions within the conjugated system of the 2-aminobenzoyl moiety.[1]
~280	π → π	This absorption can be attributed to the electronic transitions within the phenyl ring of the phenylhydrazine group.[1]
~225	π → π*	A higher energy transition, likely involving the entire conjugated system of the molecule.[1]

The observed λ_max values are consistent with the presence of the two aromatic rings and the hydrazide linkage, confirming the overall conjugated system of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule by providing information about the chemical environment of individual protons (¹H NMR) and carbons (¹³C NMR). Due to the lack of publicly available experimental NMR spectra for 2-amino-N'-phenylbenzohydrazide, this section provides a predictive analysis based on established chemical shift principles and data from analogous compounds.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the N-H protons.

Table 3: Predicted ¹H NMR Chemical Shifts for 2-amino-N'-phenylbenzohydrazide

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.5 - 10.5	Singlet	1H	-C(=O)NH-	Amide protons are typically deshielded and appear as broad singlets.
~7.0 - 8.0	Multiplet	1H	-NH-Ph	The chemical shift of this proton can vary depending on the solvent and concentration.
~6.5 - 7.8	Multiplet	9H	Aromatic-H	The protons on both the aminobenzoyl and phenyl rings will appear in this region, likely as a complex series of overlapping multiplets.
~5.0 - 6.0	Broad Singlet	2H	-NH₂	The protons of the primary amine are often broad due to quadrupolar relaxation and exchange. Their chemical shift is highly solvent-dependent.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Table 4: Predicted ¹³C NMR Chemical Shifts for 2-amino-N'-phenylbenzohydrazide

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~165 - 175	C=O	The carbonyl carbon of the amide is highly deshielded.
~110 - 150	Aromatic C	The eight aromatic carbons will appear in this region. The carbon attached to the amino group (C-NH₂) is expected to be shielded, while the carbon attached to the carbonyl group (C-C=O) will be deshielded.

Mass Spectrometry (MS): A Predictive Fragmentation Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Theoretical Framework and Causality

In electron ionization (EI) mass spectrometry, the molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation. The fragmentation pathways are governed by the stability of the resulting carbocations and radicals. For 2-amino-N'-phenylbenzohydrazide, fragmentation is expected to occur at the weaker bonds, such as the N-N and C-N bonds of the hydrazide linkage.

Figure 3: General workflow of Electron Ionization Mass Spectrometry.

Predicted Fragmentation Pattern

The mass spectrum of 2-amino-N'-phenylbenzohydrazide is expected to show a molecular ion peak at m/z 227. Key predicted fragment ions are outlined below.

Table 5: Predicted Key Fragment Ions in the Mass Spectrum of 2-amino-N'-phenylbenzohydrazide

m/z	Proposed Fragment	Rationale for Formation
227	[C₁₃H₁₃N₃O]⁺˙	Molecular Ion (M⁺˙)
120	[C₇H₆NO]⁺	Cleavage of the N-N bond, forming the 2-aminobenzoyl cation. This is expected to be a prominent peak due to the stability of the acylium ion.
106	[C₇H₆N]⁺	Subsequent loss of CO from the 2-aminobenzoyl cation.
92	[C₆H₆N]⁺	Loss of a hydrogen atom from the phenylamino radical cation.
77	[C₆H₅]⁺	Phenyl cation, a common fragment from phenyl-containing compounds.

Conclusion

This technical guide has provided a detailed framework for the spectroscopic characterization of 2-amino-N'-phenylbenzohydrazide. The experimental FT-IR and UV-Vis data, in conjunction with predictive ¹H NMR, ¹³C NMR, and mass spectrometry analyses, offer a comprehensive and self-validating approach to confirming the structure and purity of this important synthetic intermediate. The methodologies and interpretations presented herein are designed to provide researchers and drug development professionals with the necessary tools for robust and reliable characterization, ensuring the integrity of their synthetic endeavors.

References

• Rojas, H., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(8), o1847. [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of 2-amino-N'-phenylbenzohydrazide

Introduction

2-amino-N'-phenylbenzohydrazide is a versatile chemical intermediate of significant interest within the fields of medicinal chemistry and materials science. Its molecular architecture, featuring an anthranilic acid core linked to a phenylhydrazine moiety, provides a unique scaffold for the synthesis of a variety of heterocyclic systems. Notably, it serves as a key precursor for the generation of quinazolinones and benzotriazepines.[1] These resulting compounds are renowned for their broad spectrum of pharmacological activities, including but not limited to antiviral, antibacterial, antifungal, antimalarial, anticancer, and anti-inflammatory properties.[1] Understanding the fundamental physical and chemical properties of 2-amino-N'-phenylbenzohydrazide is therefore paramount for researchers and drug development professionals seeking to leverage its synthetic potential. This guide provides a comprehensive analysis of its structural characteristics, spectroscopic signature, and chemical reactivity, supported by experimental data and established synthetic protocols.

Chemical and Molecular Identity

The foundational step in characterizing any chemical entity is to establish its unambiguous identity. The following table summarizes the key identifiers for 2-amino-N'-phenylbenzohydrazide.

Identifier	Value
IUPAC Name	2-amino-N'-phenylbenzohydrazide
CAS Number	54612-40-7[2]
Molecular Formula	C₁₃H₁₃N₃O[1][2]
Molecular Weight	227.26 g/mol [1][2]

The structural representation of 2-amino-N'-phenylbenzohydrazide is depicted below, illustrating the spatial arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 2-amino-N'-phenylbenzohydrazide.

Physical and Crystallographic Properties

The macroscopic physical properties of a compound are a direct manifestation of its underlying molecular and crystal structure. 2-amino-N'-phenylbenzohydrazide is typically isolated as a colorless, crystalline solid.[1]

Property	Value	Source
Appearance	Colorless block-like crystals	[1]
Melting Point	227–228 °C	[1]
172-174 °C	[2]
Density (calculated)	1.287 Mg m⁻³	[1]
1.3±0.1 g/cm³	[2]
Boiling Point (calculated)	377.9±25.0 °C (at 760 mmHg)	[2]
Flash Point (calculated)	182.4±23.2 °C	[2]

Note: Discrepancies in reported melting points may arise from different experimental conditions or crystalline polymorphs.

Crystal Structure and Molecular Geometry

X-ray crystallographic studies have provided detailed insights into the three-dimensional structure of 2-amino-N'-phenylbenzohydrazide.[1] The compound crystallizes in a monoclinic system with the space group P2₁/c.[1]

Crystallographic Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	6.1190 (12)
b (Å)	19.921 (4)
c (Å)	9.6490 (19)
β (°)	94.08 (3)
Volume (ų)	1173.2 (4)
Z	4

Data obtained at T = 293 K.[1]

In the solid state, the molecule is not planar. The N-N-C=O hydrazide unit forms dihedral angles of 35.8 (1)° and 84.0 (1)° with the 2-aminobenzoyl and the N'-phenyl rings, respectively.[1][3] The two aromatic rings are twisted relative to each other, with a dihedral angle of 61.2 (1)°.[1][3]

This non-planar conformation is stabilized by a network of intermolecular and intramolecular hydrogen bonds. An intramolecular N—H⋯O hydrogen bond is observed, which contributes to the conformational rigidity of the molecule.[1][3] In the crystal lattice, molecules are linked by weak N—H⋯O and N—H⋯N hydrogen bonds, forming chains and rings that extend into a two-dimensional network.[1][3] Furthermore, the crystal packing is reinforced by π–π stacking interactions between the phenyl rings of adjacent molecules, with a centroid–centroid distance of 3.803 (2) Å.[1][3] These collective non-covalent interactions are crucial in dictating the thermal stability and solubility of the compound.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of organic compounds.

Spectroscopic Data	Observed Features
UV-Vis (in Methanol)	λmax at 310, 280, and 225 nm[1]
UV-Vis (in MeONa)	λmax at 340, 265, and 225 nm[1]
Infrared (IR) (Nujol mull)	3300 cm⁻¹ (N-H stretching), 1670 cm⁻¹ (C=O, carbonyl stretching)[1]

The UV-Vis absorption maxima are characteristic of the electronic transitions within the aromatic rings and the conjugated hydrazide system. The bathochromic shift observed in the presence of sodium methoxide (MeONa) suggests a deprotonation event, likely at one of the N-H positions, leading to an extended conjugated system with a lower energy transition.[1] The IR spectrum provides clear evidence for the key functional groups: the peak at 3300 cm⁻¹ is indicative of the N-H bonds of the amino and hydrazide groups, while the strong absorption at 1670 cm⁻¹ is characteristic of the amide carbonyl stretch.[1]

Synthesis and Reactivity

The primary value of 2-amino-N'-phenylbenzohydrazide lies in its utility as a synthetic precursor. Its reactivity is governed by the nucleophilic character of the terminal amino group and the hydrazide functionality.

Synthetic Protocol

The compound is efficiently synthesized via the reaction of isatoic anhydride with phenylhydrazine.[1] This reaction proceeds as a nucleophilic acyl substitution followed by ring-opening of the anhydride.

Experimental Workflow: Synthesis of 2-amino-N'-phenylbenzohydrazide

Caption: Workflow for the synthesis of 2-amino-N'-phenylbenzohydrazide.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine isatoic anhydride (1 equivalent) and phenylhydrazine (1 equivalent).

• Solvent Addition: Add a suitable volume of dimethylformamide (DMF) to dissolve the reactants.

• Heating: Heat the reaction mixture to reflux and maintain this temperature for 2 hours.[1]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Crystallization: The crude product is purified by recrystallization from ethyl acetate to yield the final product.[1] An 82% yield has been reported for this procedure.[1]

Chemical Reactivity and Applications

As a key intermediate, 2-amino-N'-phenylbenzohydrazide is the starting point for synthesizing biologically important heterocyclic compounds.[1] For instance, reaction with appropriate reagents can lead to cyclization, forming quinazolinone or benzotriazepinone ring systems. These derivatives have demonstrated a wide array of pharmacological activities, positioning 2-amino-N'-phenylbenzohydrazide as a valuable scaffold in drug discovery programs.[1] The presence of multiple nitrogen atoms also suggests potential for its use as a ligand in coordination chemistry to form metal complexes.

Conclusion

2-amino-N'-phenylbenzohydrazide is a well-characterized compound with defined physical, spectral, and crystallographic properties. Its straightforward synthesis and its role as a precursor to pharmacologically active quinazolinones and benzotriazepines underscore its importance in synthetic and medicinal chemistry.[1] The data and protocols presented in this guide offer a solid foundation for researchers aiming to utilize this versatile molecule in their scientific endeavors, from fundamental reactivity studies to the development of novel therapeutic agents.

References

• Al-Masoudi, A. A. L., & Kadhim, H. K. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(7), o1847. [Link]

• PubChem. (n.d.). 2-Amino-benzoic acid (2-hydroxy-benzylidene)-hydrazide. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

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• El-Gamil, A. A., Al-Omair, M. A., & El-Sayed, W. A. (2018). Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives. Molecules, 23(9), 2339. [Link]

• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. [Link]

• PubChem. (n.d.). 1-(2-Aminobenzoyl)-2-benzoylhydrazine. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Naaz, F., et al. (2022). Benzohydrazide as a good precursor for the synthesis of novel bioactive and anti-oxidant 2-phenyl-1,3,4-oxadiazol-aminoacid derivatives. Arabian Journal of Chemistry, 15(1), 103522. [Link]

• PubMed. (2012). 2-Amino-N'-phenyl-benzohydrazide. National Center for Biotechnology Information. [Link]

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An In-depth Technical Guide to 2-Amino-N'-phenylbenzohydrazide: Synthesis, Properties, and Applications in Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-N'-phenylbenzohydrazide is a versatile chemical intermediate that holds a significant position in the synthesis of various heterocyclic compounds of medicinal importance. With the chemical formula C₁₃H₁₃N₃O and a molecular weight of 227.26 g/mol , this compound serves as a pivotal building block for the construction of complex molecular architectures, most notably quinazolinones and benzotriazepines.[1] This guide provides a comprehensive overview of the discovery, synthesis, physicochemical properties, and synthetic applications of 2-amino-N'-phenylbenzohydrazide, offering valuable insights for researchers in organic synthesis and drug discovery.

Discovery and Historical Context

The first documented synthesis of 2-amino-N'-phenylbenzohydrazide can be traced back to 1976 through the works of Leiby & Heindel and Iwakura et al.[1] These initial syntheses were part of broader investigations into the reactions of isatoic anhydride with various nucleophiles. The primary motivation for its creation was its utility as a precursor for heterocyclic synthesis, a role it continues to fulfill prominently today. The reaction of isatoic anhydride with phenylhydrazine provided a straightforward and efficient route to this bifunctional molecule, opening avenues for the exploration of its chemical reactivity and potential applications.

Physicochemical and Structural Properties

2-Amino-N'-phenylbenzohydrazide is a stable, crystalline solid. Detailed crystallographic studies have elucidated its three-dimensional structure, revealing key intramolecular interactions and packing arrangements in the solid state.

Table 1: Physicochemical and Crystallographic Data for 2-Amino-N'-phenylbenzohydrazide

Property	Value	Reference
Molecular Formula	C₁₃H₁₃N₃O	[1]
Molecular Weight	227.26 g/mol	[1]
CAS Number	30086-49-8
Melting Point	227–228 °C	[1]
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
a	6.1190(12) Å	[1]
b	19.921(4) Å	[1]
c	9.6490(19) Å	[1]
β	94.08(3)°	[1]
Volume	1173.2(4) ų	[1]
Z	4	[1]

The crystal structure is characterized by the presence of both intramolecular and intermolecular hydrogen bonds. An intramolecular N—H⋯O hydrogen bond contributes to the planarity of the core structure. In the crystal lattice, molecules are linked by weak N—H⋯O and N—H⋯N hydrogen bonds, forming a two-dimensional network.[1][2] The packing is further stabilized by π–π stacking interactions between the phenyl rings.[1][2]

Table 2: Key Spectral Data for 2-Amino-N'-phenylbenzohydrazide

Spectral Data	Value	Reference
UV (MeOH)	λmax 310, 280, 225 nm	[1]
IR (Nujol)	3300 cm⁻¹ (N-H), 1670 cm⁻¹ (C=O)	[1]
¹H NMR (DMSO-d₆)	δ 10.38 (bs, 1H, NH), 10.17 (bs, 1H, NH), 7.93 (brs, 2H), 7.61 (bs, 2H), 7.52 (s, 2H), 7.20 (s, 1H), 6.75 (s, 1H), 6.55 (s, 1H), 6.43 (bs, 2H, NH₂) ppm	[3]
¹³C NMR (DMSO-d₆)	δ 168.3, 166.0, 149.9, 132.7, 132.3, 131.8, 128.5, 128.2, 127.5, 116.5, 114.7, 112.56 ppm	[3]
HRMS (ESI)	m/z [M+H]⁺: C₁₄H₁₄N₃O₂⁺, calc: 256.1081; found: 256.1080	[3]

Synthesis of 2-Amino-N'-phenylbenzohydrazide

The most common and efficient method for the synthesis of 2-amino-N'-phenylbenzohydrazide involves the reaction of isatoic anhydride with phenylhydrazine. This reaction proceeds via a nucleophilic acyl substitution followed by the loss of carbon dioxide.

Experimental Protocol: Synthesis of 2-Amino-N'-phenylbenzohydrazide

Materials:

• Isatoic anhydride (1.0 eq)

• Phenylhydrazine (1.1 eq)

• Dimethylformamide (DMF)

• Ethyl acetate

• Ethanol

Procedure:

• To a solution of isatoic anhydride in DMF, add phenylhydrazine.

• Heat the reaction mixture at reflux for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the crude product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethyl acetate or ethanol to afford pure 2-amino-N'-phenylbenzohydrazide as a crystalline solid.[1]

Expected Yield: Approximately 82%.[1]

Characterization: The purified product should be characterized by melting point determination, IR, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Synthetic Applications: A Gateway to Bioactive Heterocycles

The primary utility of 2-amino-N'-phenylbenzohydrazide lies in its role as a versatile precursor for the synthesis of various heterocyclic systems, particularly quinazolinones and benzotriazepines. The presence of three nucleophilic centers (the amino group and the two nitrogen atoms of the hydrazide moiety) and an electrophilic carbonyl group allows for a variety of cyclization strategies.

Synthesis of Quinazolinones

Quinazolinones are a class of fused heterocyclic compounds that exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1] 2-Amino-N'-phenylbenzohydrazide can be readily converted to quinazolinone derivatives through condensation with various electrophiles.

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An In-depth Technical Guide to the Solubility of 2-amino-N'-phenylbenzohydrazide in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-amino-N'-phenylbenzohydrazide, a pivotal intermediate in the synthesis of quinazolinones and other pharmacologically active heterocyclic compounds.[1] Understanding the solubility of this molecule is a critical prerequisite for its efficient use in research and drug development, impacting everything from reaction kinetics and purification to formulation and bioavailability. This document delineates the core physicochemical properties governing its solubility, presents a detailed experimental protocol for its accurate determination, and provides a representative solubility profile in a range of common organic solvents. The methodologies and insights are tailored for researchers, medicinal chemists, and formulation scientists.

Introduction: The Strategic Importance of Solubility

2-Amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O, Molar Mass: 227.26 g/mol ) serves as a foundational building block for a variety of molecules with significant therapeutic potential.[1] The efficiency of synthesizing, isolating, and purifying these target compounds is fundamentally linked to the solubility of this precursor. A thorough understanding of its behavior in different solvent systems allows scientists to:

• Optimize Reaction Conditions: Selecting a solvent that ensures all reactants are in the same phase is crucial for achieving optimal reaction rates and yields.

• Develop Efficient Purification Strategies: Knowledge of differential solubility is the cornerstone of purification techniques like recrystallization. For instance, 2-amino-N'-phenylbenzohydrazide can be effectively crystallized from ethyl acetate, indicating a favorable solubility gradient with temperature in this solvent.[2]

• Guide Formulation Development: For drug development applications, the solubility of an intermediate can provide early insights into the potential challenges of formulating the final active pharmaceutical ingredient (API).

This guide moves beyond simple data presentation to explain the underlying chemical principles that dictate the solubility of 2-amino-N'-phenylbenzohydrazide, providing a predictive framework for solvent selection.

Molecular Structure and Its Influence on Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a macroscopic reflection of intermolecular forces at the molecular level.[3] The structure of 2-amino-N'-phenylbenzohydrazide possesses distinct features that dictate its interactions with various solvents.

Key Structural Features:

• Polar Functional Groups: The molecule contains a primary amine (-NH₂), a hydrazide moiety (-C(=O)NHNH-), and a carbonyl group (C=O). These groups are capable of engaging in strong hydrogen bonding.

• Hydrogen Bond Donors and Acceptors: The N-H groups of the amine and hydrazide functions act as hydrogen bond donors, while the carbonyl oxygen and the nitrogen atoms are effective hydrogen bond acceptors.[2][4]

• Aromatic Systems: The presence of two phenyl rings introduces nonpolar, hydrophobic character and the potential for π-π stacking interactions, which are observed in its crystal structure.[2][4]

The interplay between these polar, hydrogen-bonding regions and the nonpolar aromatic regions results in an amphiphilic character, leading to a nuanced solubility profile.

Caption: Intermolecular forces governing solubility.

Solubility Profile of 2-amino-N'-phenylbenzohydrazide

While extensive quantitative public data for this specific molecule is scarce, a representative solubility profile can be constructed based on its structural characteristics and data from closely related aromatic hydrazides.[5][6] The following table presents illustrative solubility data at ambient temperature (25 °C) to guide solvent selection.

Solvent	Solvent Type	Polarity Index	Predicted Solubility (Qualitative)	Predicted Solubility ( g/100 mL, Illustrative)	Rationale for Solubility
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	Very Soluble	> 10	Excellent hydrogen bond acceptor, effectively solvates the N-H groups.[7]
Dimethylformamide (DMF)	Polar Aprotic	6.4	Very Soluble	> 10	Strong hydrogen bond acceptor; used as a solvent in its synthesis, indicating high solubility.[2]
Methanol	Polar Protic	5.1	Soluble	~ 3.5	Acts as both a hydrogen bond donor and acceptor, interacting favorably with all polar groups.
Ethanol	Polar Protic	4.3	Soluble	~ 2.0	Similar to methanol but slightly less polar, resulting in slightly lower solubility.
Acetone	Polar Aprotic	4.3	Moderately Soluble	~ 0.8	A good hydrogen bond acceptor but lacks a donor group to solvate the amine protons as effectively.
Acetonitrile	Polar Aprotic	5.8	Sparingly Soluble	~ 0.5	Polar, but a weaker hydrogen bond acceptor compared to other polar aprotic solvents.[6]
Ethyl Acetate	Moderately Polar	4.4	Sparingly Soluble	~ 0.2	Used for recrystallization, implying good solubility at high temperatures but low solubility at room temperature.[2]
Dichloromethane (DCM)	Moderately Polar	3.1	Poorly Soluble	< 0.1	Limited polarity and inability to participate in hydrogen bonding makes it a poor solvent for this molecule.
Toluene	Nonpolar	2.4	Insoluble	< 0.01	The nonpolar nature cannot overcome the strong intermolecular forces (H-bonds) of the solute.[6]
Hexanes	Nonpolar	0.1	Insoluble	< 0.01	Highly nonpolar aliphatic solvent, ineffective at solvating polar, crystalline solids.

Expert Insights: The high solubility in polar aprotic solvents like DMSO and DMF is a key finding. These solvents are highly effective at disrupting the intermolecular hydrogen bonds within the crystal lattice of the solid compound, leading to dissolution. In contrast, while polar protic solvents like methanol can also form hydrogen bonds, the energetic cost of disrupting both the solvent-solvent and solute-solute interactions leads to slightly lower, though still significant, solubility.

Experimental Protocol: The Shake-Flask Method for Solubility Determination

To ensure trustworthy and reproducible results, the equilibrium shake-flask method followed by UV-Vis spectroscopic analysis is the recommended protocol. This method is a self-validating system as it measures solubility once thermodynamic equilibrium has been reached.[8][9]

Principle

An excess amount of the solid compound is agitated in the solvent of interest for a prolonged period to ensure the solution becomes saturated and reaches equilibrium. After separating the undissolved solid, the concentration of the solute in the saturated supernatant is quantified using a pre-established calibration curve.

Materials and Equipment

• 2-amino-N'-phenylbenzohydrazide (solid, >98% purity)

• Organic solvents (HPLC grade)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

Step-by-Step Methodology

• Preparation of Calibration Curve: a. Prepare a stock solution of 2-amino-N'-phenylbenzohydrazide in a solvent in which it is highly soluble (e.g., methanol). b. Perform a serial dilution of the stock solution to create a series of standards of known concentrations. c. Measure the absorbance of each standard at one of the known absorbance maxima (e.g., 310 nm).[2] d. Plot absorbance versus concentration and perform a linear regression to generate a calibration curve (Beer-Lambert Law).

• Sample Preparation and Equilibration: a. Add an excess amount of solid 2-amino-N'-phenylbenzohydrazide to a glass vial (e.g., 10 mg to 2 mL of solvent). The solid should be clearly visible. b. Add the chosen solvent to the vial. c. Securely cap the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C). d. Agitate the vials for at least 24 hours to ensure equilibrium is reached. A preliminary time-course study can confirm the minimum time to equilibrium.[9]

• Phase Separation: a. After equilibration, let the vials stand to allow the solid to settle. b. To ensure complete removal of undissolved solid, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes). c. Carefully collect the supernatant using a pipette. For added certainty, filter the supernatant through a 0.22 µm syringe filter. This step is critical to avoid artificially high results from suspended microparticles.

• Quantification: a. Dilute the clear, saturated filtrate with the same solvent as necessary to bring its absorbance into the linear range of the calibration curve. b. Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the same wavelength used for the calibration curve. c. Calculate the concentration of the saturated solution using the calibration curve equation, accounting for any dilutions made.

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Tautomeric Landscapes of 2-Amino-N'-phenylbenzohydrazide and its Derivatives: An In-depth Technical Guide

Abstract

Hydrazide scaffolds are pivotal in medicinal chemistry, yet their full potential is often modulated by the subtle, dynamic equilibrium of tautomerism. This guide provides a comprehensive exploration of the tautomeric phenomena in 2-amino-N'-phenylbenzohydrazide and its derivatives. We will delve into the structural nuances of amide-iminol tautomerism, the primary form of tautomerism in these compounds, and touch upon the possibility of other forms such as ring-chain tautomerism. This document will serve as a technical resource for researchers, scientists, and drug development professionals, offering insights into the structural characterization, influencing factors, and analytical investigation of these versatile molecules. We will dissect the causality behind experimental choices for studying tautomerism and provide self-validating protocols for spectroscopic and computational analysis.

Introduction: The Dynamic Nature of Hydrazides

2-Amino-N'-phenylbenzohydrazide and its derivatives are a class of compounds that have garnered interest as key intermediates in the synthesis of pharmacologically active heterocycles like quinazolinones and benzotriazepines.[1] The biological activity of these and many other hydrazide-containing molecules is intrinsically linked to their three-dimensional structure and the distribution of electron density, both of which are profoundly influenced by tautomerism. Tautomers are constitutional isomers of organic compounds that readily interconvert, most commonly through the migration of a proton. In the case of 2-amino-N'-phenylbenzohydrazide, the principal tautomeric relationship is the amide-iminol equilibrium.

The amide form, characterized by a carbonyl group (C=O), and the iminol form, containing a hydroxyl group bonded to a carbon-nitrogen double bond (C=N-OH), can coexist in solution. The position of this equilibrium is a delicate balance of intramolecular and intermolecular forces, including electronic effects of substituents, solvent polarity, and hydrogen bonding capabilities. Understanding and predicting the dominant tautomeric form under physiological conditions is paramount for rational drug design, as it dictates the molecule's hydrogen bonding capacity, lipophilicity, and ultimately, its interaction with biological targets.

The Predominant Tautomeric Form: Amide vs. Iminol

The fundamental tautomeric equilibrium in 2-amino-N'-phenylbenzohydrazide involves the migration of a proton from the nitrogen atom adjacent to the carbonyl group to the carbonyl oxygen, as depicted below.

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Protocols & Analytical Methods

Application Notes and Protocols for the Microwave-Assisted Synthesis of 2-amino-N'-phenylbenzohydrazide Derivatives

Introduction: Accelerating Medicinal Chemistry with Microwave-Assisted Synthesis

In the landscape of modern drug discovery, the efficient synthesis of novel molecular scaffolds is paramount. 2-Amino-N'-phenylbenzohydrazide and its derivatives represent a class of compounds with significant therapeutic potential, serving as key intermediates for pharmacologically active molecules such as quinazolinones and benzotriazepines.[1] These backbones are found in a variety of agents with antiviral, antibacterial, anticancer, and anti-inflammatory properties.[1] Traditional synthetic routes to these compounds, often involving prolonged reaction times under reflux conditions, can be a bottleneck in the rapid generation of compound libraries for screening.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, dramatically reducing reaction times from hours to minutes and frequently improving yields and product purity.[2][3][4][5][6] This approach aligns with the principles of green chemistry by minimizing energy consumption and often allowing for the use of less hazardous solvents.[7][8] The core principle of microwave heating lies in its direct interaction with polar molecules in the reaction mixture, leading to rapid and uniform heating that can drive reactions to completion with high efficiency.[8]

This document provides a comprehensive guide to the microwave-assisted synthesis of 2-amino-N'-phenylbenzohydrazide, designed for researchers, scientists, and professionals in drug development. We will explore the underlying mechanism, provide a detailed experimental protocol, and offer a comparative analysis against conventional methods.

Reaction Mechanism and Rationale

The synthesis of 2-amino-N'-phenylbenzohydrazide from isatoic anhydride and phenylhydrazine proceeds through a nucleophilic acyl substitution followed by a ring-opening mechanism.

Caption : Reaction scheme for the synthesis of 2-amino-N'-phenylbenzohydrazide.

Causality Behind Experimental Choices:

• Starting Materials: Isatoic anhydride is an excellent and stable precursor for 2-aminobenzoyl compounds.[9] Its reaction with a nucleophile like phenylhydrazine initiates the formation of the desired benzohydrazide structure.

• Solvent Selection: Polar solvents such as dimethylformamide (DMF) or ethanol are typically chosen for microwave-assisted synthesis due to their high dielectric constant, which allows for efficient absorption of microwave energy and rapid heating of the reaction mixture.[8]

• Microwave Irradiation: The application of microwaves provides localized superheating of the polar reactants and solvent, which significantly accelerates the rate of reaction. This allows for the synthesis to be completed in a fraction of the time required by conventional heating methods.[2][3][4][5][6]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 2-amino-N'-phenylbenzohydrazide

This protocol is adapted from conventional methods and optimized for microwave-assisted synthesis, offering a significant reduction in reaction time.[1]

Materials:

• Isatoic anhydride

• Phenylhydrazine

• Dimethylformamide (DMF), high purity

• Microwave synthesizer

• Standard laboratory glassware

Procedure:

• In a 10 mL microwave reaction vessel, combine isatoic anhydride (1.0 mmol) and phenylhydrazine (1.0 mmol).

• Add 3-5 mL of DMF to the vessel.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at 120°C for 10-15 minutes with stirring. Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the reaction vessel to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol or ethyl acetate to obtain pure 2-amino-N'-phenylbenzohydrazide.

Protocol 2: Conventional Synthesis of 2-amino-N'-phenylbenzohydrazide (for comparison)

This protocol outlines the traditional method for synthesizing the target compound.

Materials:

• Isatoic anhydride

• Phenylhydrazine

• Dimethylformamide (DMF)

• Reflux apparatus

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve isatoic anhydride (1.0 mmol) and phenylhydrazine (1.0 mmol) in 10 mL of DMF.

• Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol or ethyl acetate.

Data Presentation and Comparison

The following table summarizes the key differences in reaction parameters and outcomes between the microwave-assisted and conventional synthesis methods.

Parameter	Microwave-Assisted Synthesis	Conventional Synthesis
Reaction Time	10-15 minutes	2-4 hours
Temperature	120°C	Reflux
Solvent Volume	3-5 mL	10 mL
Typical Yield	>85%	~82%[1]
Energy Consumption	Low	High
Work-up	Simple precipitation	Simple precipitation

Caption : Workflow for the synthesis and characterization of 2-amino-N'-phenylbenzohydrazide.

Characterization of 2-amino-N'-phenylbenzohydrazide

The synthesized product should be characterized using standard analytical techniques to confirm its identity and purity.

• ¹H-NMR (Proton Nuclear Magnetic Resonance): To confirm the presence of aromatic and amine protons.

• ¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To detect characteristic functional groups such as N-H (amine and amide) and C=O (carbonyl) stretches.

• MS (Mass Spectrometry): To determine the molecular weight of the compound.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The progress of the reaction can be easily monitored by TLC, allowing for real-time assessment of the reaction's completion. The final product's identity and purity are confirmed through a suite of standard analytical techniques, ensuring the reliability of the synthesis. The comparative data presented clearly demonstrates the advantages of the microwave-assisted approach, providing a strong rationale for its adoption.

Conclusion

The microwave-assisted synthesis of 2-amino-N'-phenylbenzohydrazide offers a rapid, efficient, and environmentally conscious alternative to traditional synthetic methods.[7][8] By significantly reducing reaction times and often improving yields, this technology empowers researchers to accelerate the drug discovery process.[2][3][4][5][6] The protocols and data presented herein provide a solid foundation for the successful implementation of this powerful technique in the laboratory.

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The Versatile Precursor: Synthesizing Novel Heterocyclic Scaffolds from 2-Amino-N'-phenylbenzohydrazide

Introduction: Unlocking Chemical Diversity

In the landscape of medicinal chemistry and drug discovery, the quest for novel molecular architectures with potent biological activities is perpetual. Heterocyclic compounds form the bedrock of many pharmaceuticals, owing to their diverse chemical properties and ability to interact with biological targets.[1] Among the myriad of synthons available to chemists, 2-amino-N'-phenylbenzohydrazide stands out as a particularly versatile and valuable precursor.[2][3] Its unique arrangement of nucleophilic sites—the aniline-type amino group, the hydrazide moiety, and the phenyl ring—provides a rich platform for the construction of a wide array of heterocyclic systems. This guide offers an in-depth exploration of the synthetic utility of 2-amino-N'-phenylbenzohydrazide, providing detailed protocols and mechanistic insights for the synthesis of novel quinazolinones and triazoles, two classes of heterocycles with profound pharmacological significance.[2][4][5]

Core Chemistry and Mechanistic Rationale

The reactivity of 2-amino-N'-phenylbenzohydrazide is governed by the interplay of its functional groups. The ortho-amino group and the adjacent hydrazide functionality create a pre-organized system ripe for cyclization reactions. The specific reaction pathway and the resulting heterocyclic core are primarily dictated by the choice of co-reactant and reaction conditions. This allows for a modular approach to scaffold diversification, a crucial strategy in modern drug development.

PART 1: Synthesis of Novel Quinoxalinone Derivatives

Quinoxalinones are a prominent class of nitrogen-containing heterocycles that form the core structure of numerous biologically active molecules, exhibiting a wide spectrum of pharmacological properties including anticancer, anti-inflammatory, and antimicrobial activities.[4][5][6] 2-Amino-N'-phenylbenzohydrazide serves as an excellent starting material for the synthesis of functionalized quinoxalinone scaffolds.

Protocol 1.1: One-Pot Synthesis of 2,3-Disubstituted Quinazolin-4(3H)-ones

This protocol details a robust and efficient one-pot synthesis of 2,3-disubstituted quinazolin-4(3H)-ones via a cyclocondensation reaction between 2-amino-N'-phenylbenzohydrazide and various aromatic aldehydes.

Experimental Workflow:

Caption: One-pot synthesis of 2,3-disubstituted quinazolin-4(3H)-ones.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 2-amino-N'-phenylbenzohydrazide (1 mmol) and the desired aromatic aldehyde (1.1 mmol).

• Solvent and Catalyst Addition: Add glacial acetic acid (10 mL). The acetic acid acts as both the solvent and a catalyst for the cyclization.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 120°C) with constant stirring for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up and Isolation: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature and then pour it into ice-cold water (50 mL) with stirring.

• Filtration: Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to remove any residual acetic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2,3-disubstituted quinazolin-4(3H)-one.

Mechanistic Insights:

The reaction proceeds through an initial condensation of the aromatic aldehyde with the primary amino group of the 2-amino-N'-phenylbenzohydrazide to form a Schiff base intermediate. This is followed by an intramolecular cyclization, where the hydrazide nitrogen attacks the imine carbon. Subsequent dehydration and tautomerization lead to the stable quinazolinone ring system.

PART 2: Synthesis of Novel Triazole Derivatives

Triazoles are another class of five-membered heterocyclic compounds containing three nitrogen atoms that are of significant interest in medicinal chemistry due to their wide range of biological activities, including antifungal, antiviral, and anticancer properties.[1][7][8] The hydrazide functionality of 2-amino-N'-phenylbenzohydrazide is the key reactive site for the construction of triazole rings.

Protocol 2.1: Synthesis of 1,2,4-Triazole-3-thiones

This protocol outlines the synthesis of 1,2,4-triazole-3-thiones through a multi-step reaction starting from 2-amino-N'-phenylbenzohydrazide.

Experimental Workflow:

Caption: Multi-step synthesis of 1,2,4-triazole-3-thiones.

Step-by-Step Protocol:

• Formation of Dithiocarbazate Salt: In a flask, dissolve 2-amino-N'-phenylbenzohydrazide (1 mmol) in absolute ethanol (20 mL) containing potassium hydroxide (1.2 mmol). To this solution, add carbon disulfide (1.5 mmol) dropwise while cooling in an ice bath. Stir the mixture at room temperature for 2-3 hours.

• Cyclization with Hydrazine Hydrate: To the resulting potassium dithiocarbazate salt solution, add hydrazine hydrate (2 mmol) and reflux the mixture for 8-10 hours.

• Monitoring: Monitor the reaction progress using TLC.

• Work-up and Isolation: After cooling, the reaction mixture is poured into ice-cold water and acidified with dilute hydrochloric acid to precipitate the product.

• Filtration and Purification: The precipitate is filtered, washed with water, and dried. The crude product is then purified by recrystallization from an ethanol/water mixture.

Mechanistic Insights:

The reaction begins with the nucleophilic attack of the hydrazide nitrogen on carbon disulfide in the presence of a base to form a dithiocarbazate salt.[9] This intermediate then undergoes cyclization with hydrazine hydrate. The hydrazine attacks one of the sulfur atoms, leading to the elimination of hydrogen sulfide and the formation of the 1,2,4-triazole-3-thione ring.

Data Summary

Precursor	Reagent(s)	Heterocyclic Product	Key Features
2-Amino-N'-phenylbenzohydrazide	Aromatic Aldehyde, Acetic Acid	2,3-Disubstituted Quinazolin-4(3H)-one	One-pot synthesis, high atom economy
2-Amino-N'-phenylbenzohydrazide	CS₂, KOH, Hydrazine Hydrate	1,2,4-Triazole-3-thione	Formation of a versatile thione intermediate

Conclusion and Future Directions

2-Amino-N'-phenylbenzohydrazide has been demonstrated to be a highly effective and versatile precursor for the synthesis of medicinally important quinazolinone and triazole derivatives. The protocols outlined in this guide are robust and can be adapted for the generation of diverse compound libraries for high-throughput screening. Future research in this area could focus on expanding the scope of co-reactants to generate even more complex and novel heterocyclic systems. Furthermore, the exploration of green chemistry approaches, such as microwave-assisted synthesis or the use of eco-friendly solvents, could enhance the sustainability of these synthetic routes.[6][10] The inherent biological potential of the resulting scaffolds warrants further investigation into their pharmacological activities and structure-activity relationships.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. raco.cat [raco.cat]
• 9. researchgate.net [researchgate.net]
• 10. Quinazolinone synthesis [organic-chemistry.org]

Application Note: A Robust Protocol for the Synthesis of 2-amino-N'-phenylbenzohydrazide

For: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a detailed, reliable, and efficient protocol for the synthesis of 2-amino-N'-phenylbenzohydrazide, a crucial intermediate in the development of various pharmacologically active compounds. The synthesis involves the reaction of isatoic anhydride with phenylhydrazine. This guide offers a step-by-step methodology, insights into the reaction mechanism, safety precautions, and characterization data to ensure reproducible and high-yield synthesis in a laboratory setting.

Introduction: The Significance of 2-amino-N'-phenylbenzohydrazide

2-amino-N'-phenylbenzohydrazide serves as a pivotal building block in medicinal chemistry and drug discovery. It is a key precursor for the synthesis of heterocyclic compounds such as quinazolinones and benzotriazepines.[1] These classes of compounds are extensively studied due to their broad spectrum of pharmacological activities, including but not limited to antiviral, antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1] The inherent reactivity of the amino and hydrazide functionalities makes it a versatile scaffold for creating diverse molecular libraries for high-throughput screening.

The protocol detailed herein is based on established and peer-reviewed methodologies, ensuring a high degree of confidence in its successful implementation.[1]

Reaction Scheme and Mechanism

The synthesis proceeds via the nucleophilic acyl substitution of phenylhydrazine on isatoic anhydride. The reaction is typically carried out in a high-boiling polar aprotic solvent like N,N-dimethylformamide (DMF) to facilitate the dissolution of the starting materials and to provide a suitable temperature for the reaction to proceed efficiently.

The proposed mechanism involves the initial attack of the more nucleophilic terminal nitrogen of phenylhydrazine on one of the carbonyl carbons of isatoic anhydride. This is followed by the opening of the anhydride ring and subsequent decarboxylation to yield the final product, 2-amino-N'-phenylbenzohydrazide.

Caption: Synthetic workflow for 2-amino-N'-phenylbenzohydrazide.

Materials and Equipment

Reagents

Reagent	CAS Number	Molecular Formula	Purity	Supplier
Isatoic Anhydride	118-48-9	C₈H₅NO₃	≥98%	Sigma-Aldrich
Phenylhydrazine	100-63-0	C₆H₈N₂	≥97%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	Anhydrous, 99.8%	Sigma-Aldrich
Ethyl Acetate	141-78-6	C₄H₈O₂	ACS Reagent, ≥99.5%	Fisher Scientific

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Thermometer

• Buchner funnel and flask

• Filter paper

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Melting point apparatus

• Infrared (IR) Spectrometer

• UV-Vis Spectrophotometer

Experimental Protocol

This protocol is adapted from established literature procedures.[1]

Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add isatoic anhydride (e.g., 10 mmol, 1.63 g).

• Add N,N-dimethylformamide (DMF) (e.g., 20 mL) to the flask to dissolve the isatoic anhydride.

• Slowly add phenylhydrazine (e.g., 10 mmol, 1.08 g, 0.99 mL) to the stirring solution at room temperature.

• Attach a reflux condenser to the flask and place it in a heating mantle.

Reaction Execution

• Heat the reaction mixture to reflux with continuous stirring.

• Maintain the reflux for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Purification

• After 2 hours, remove the heating mantle and allow the reaction mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing ice-cold water (e.g., 100 mL) to precipitate the product.

• Collect the precipitate by vacuum filtration using a Buchner funnel.

• Wash the solid with cold water to remove any residual DMF and unreacted starting materials.

• The crude product is then purified by crystallization from ethyl acetate.[1]

• Dissolve the crude solid in a minimal amount of hot ethyl acetate.

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and dry them in a vacuum oven.

Characterization

The identity and purity of the synthesized 2-amino-N'-phenylbenzohydrazide can be confirmed by the following analytical techniques:

Parameter	Expected Result
Appearance	Crystalline solid
Yield	Approximately 82%[1]
Melting Point	227–228 °C[1]
Infrared (IR) Spectroscopy (cm⁻¹)	3300 (N-H stretching), 1670 (C=O, carbonyl stretching)[1]
UV-Vis Spectroscopy (λmax, nm in MeOH)	310, 280, 225[1]

Safety Precautions and Waste Disposal

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves when handling the reagents and solvents.

Isatoic Anhydride:

• May cause skin and eye irritation.

• Handle in a well-ventilated area or a fume hood.

Phenylhydrazine:

• Toxic and a suspected carcinogen. [2]

• May cause skin sensitization and damage to the liver.[2]

• Handle with extreme caution in a fume hood.

N,N-Dimethylformamide (DMF):

• A skin and eye irritant.

• Can be absorbed through the skin.

• Handle in a fume hood.

Waste Disposal:

• All organic waste should be collected in a designated chlorinated waste container.

• Aqueous waste should be neutralized before disposal according to institutional guidelines.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Ensure the reaction is refluxed for the full 2 hours. Monitor by TLC.
Loss of product during work-up	Ensure the product is fully precipitated in ice-cold water. Use minimal hot solvent for recrystallization.
Impure Product	Incomplete removal of starting materials or byproducts	Ensure thorough washing of the precipitate with cold water. Perform recrystallization carefully.

Conclusion

This application note provides a comprehensive and validated protocol for the synthesis of 2-amino-N'-phenylbenzohydrazide. By following the detailed steps and adhering to the safety precautions, researchers can reliably produce this valuable intermediate for their drug discovery and development endeavors. The provided characterization data serves as a benchmark for verifying the identity and purity of the final product.

References

• Reyes-M V, et al. (2014). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o73. Available at: [Link]

• Wikipedia. Phenylhydrazine. Available at: [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylhydrazine - Wikipedia [en.wikipedia.org]

The Versatile Scaffold: Application Notes and Protocols for 2-Amino-N'-phenylbenzohydrazide in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of 2-Amino-N'-phenylbenzohydrazide

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as springboards for the development of potent and selective therapeutic agents is perpetual. 2-Amino-N'-phenylbenzohydrazide emerges as a compound of significant interest, not necessarily as a standalone therapeutic, but as a crucial and versatile intermediate in the synthesis of privileged heterocyclic structures.[1] Its unique arrangement of a benzohydrazide core with an amino group and a phenyl substituent makes it a reactive and adaptable precursor for constructing complex molecules with a wide spectrum of biological activities.

This comprehensive guide delves into the applications of 2-amino-N'-phenylbenzohydrazide in medicinal chemistry. Moving beyond a simple recitation of facts, this document provides in-depth technical insights, detailed experimental protocols, and the causal reasoning behind methodological choices, empowering researchers to harness the full potential of this valuable synthetic building block.

While direct biological evaluation of 2-amino-N'-phenylbenzohydrazide is not extensively documented in publicly available literature, its pivotal role as a precursor to potent pharmacological agents, primarily quinazolinones and benzotriazepines, is well-established.[1] These resulting compounds have demonstrated a remarkable array of activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Therefore, this guide will focus on the application of 2-amino-N'-phenylbenzohydrazide as a key intermediate and provide protocols for the synthesis of its derivatives, alongside representative assays for evaluating their biological potential.

I. Synthesis of 2-Amino-N'-phenylbenzohydrazide: A Foundational Protocol

The synthesis of 2-amino-N'-phenylbenzohydrazide is a critical first step. A reliable and efficient method starts from the readily available isatoic anhydride and phenylhydrazine.[1]

Protocol 1: Synthesis of 2-Amino-N'-phenylbenzohydrazide

Principle: This synthesis involves the nucleophilic attack of phenylhydrazine on isatoic anhydride, leading to the opening of the anhydride ring and subsequent decarboxylation to yield the desired benzohydrazide.

Materials:

• Isatoic anhydride

• Phenylhydrazine

• Dimethylformamide (DMF)

• Ethyl acetate

• Crushed ice

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Büchner funnel and flask

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve isatoic anhydride (1 equivalent) in a minimal amount of DMF.

• Add phenylhydrazine (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture slowly onto crushed ice with constant stirring, which should induce the precipitation of the crude product.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold deionized water.

• Recrystallize the crude product from ethyl acetate to obtain pure 2-amino-N'-phenylbenzohydrazide as a crystalline solid.[1]

• Dry the purified product under vacuum.

Characterization Data: The synthesized compound should be characterized to confirm its identity and purity.

Parameter	Expected Value
Melting Point	227-228 °C[1]
¹H NMR	Consistent with the structure of 2-amino-N'-phenylbenzohydrazide
¹³C NMR	Consistent with the structure of 2-amino-N'-phenylbenzohydrazide
Mass Spec (HRMS)	Calculated m/z for C₁₃H₁₃N₃O
IR (KBr, cm⁻¹)	Peaks corresponding to N-H, C=O, and aromatic C-H stretching

II. Application as a Precursor to Bioactive Heterocycles

The primary utility of 2-amino-N'-phenylbenzohydrazide lies in its role as a key building block for the synthesis of quinazolinones and benzotriazepines, two classes of heterocyclic compounds with significant therapeutic potential.[1]

A. Synthesis of Quinazolinone Derivatives

Quinazolinones are a well-known class of fused heterocyclic compounds that exhibit a broad range of pharmacological activities, including anticancer, anticonvulsant, and anti-inflammatory effects.[1]

Caption: Synthetic pathway for benzotriazepine derivatives.

Protocol 3: Synthesis of a 1,3,4-Benzotriazepine Derivative

Principle: This protocol outlines the condensation reaction between 2-amino-N'-phenylbenzohydrazide and a 1,2-dicarbonyl compound to form the seven-membered benzotriazepine ring.

Materials:

• 2-Amino-N'-phenylbenzohydrazide

• 1,2-dicarbonyl compound (e.g., benzil)

• Ethanol or other suitable solvent

• Catalytic amount of a weak acid (e.g., acetic acid)

Procedure:

• In a round-bottom flask, dissolve 2-amino-N'-phenylbenzohydrazide (1 equivalent) and the 1,2-dicarbonyl compound (1 equivalent) in ethanol.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 6-8 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature to allow for crystallization of the product.

• Filter the crystalline product, wash with cold ethanol, and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent.

III. Protocols for Biological Evaluation

Given the established biological activities of benzohydrazide derivatives, it is prudent to evaluate 2-amino-N'-phenylbenzohydrazide and its synthesized derivatives for their potential anticancer and antimicrobial properties.

A. In Vitro Anticancer Activity: MTT Assay

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol 4: MTT Assay for Cytotoxicity Screening

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HeLa)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• Test compounds (2-amino-N'-phenylbenzohydrazide and its derivatives)

• Doxorubicin (positive control)

• 96-well microplates

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and the positive control (doxorubicin) in the cell culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Data Presentation:

Compound	Cell Line	IC₅₀ (µM)
2-Amino-N'-phenylbenzohydrazide	MCF-7	To be determined
Quinazolinone Derivative 1	MCF-7	To be determined
Benzotriazepine Derivative 1	MCF-7	To be determined
Doxorubicin	MCF-7	Reference value

B. Antimicrobial Activity: Broth Microdilution Method

Principle: The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of the agent that prevents the visible growth of a microorganism. [3]

Protocol 5: Determination of Minimum Inhibitory Concentration (MIC)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• Test compounds

• Standard antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the microbial strains.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds and standard antibiotics in the appropriate broth in a 96-well plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density.

Data Presentation:

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
2-Amino-N'-phenylbenzohydrazide	To be determined	To be determined	To be determined
Quinazolinone Derivative 1	To be determined	To be determined	To be determined
Ciprofloxacin	Reference value	Reference value	N/A
Fluconazole	N/A	N/A	Reference value

IV. Conclusion and Future Perspectives

2-Amino-N'-phenylbenzohydrazide stands as a testament to the power of versatile intermediates in driving innovation in medicinal chemistry. While its own biological profile warrants further investigation, its role as a reliable precursor to potent quinazolinone and benzotriazepine derivatives is firmly established. The protocols and application notes provided herein offer a robust framework for researchers to synthesize this key intermediate, explore its derivatization, and evaluate the biological activities of the resulting compounds. Future research should focus on a more direct and thorough investigation of the intrinsic pharmacological properties of 2-amino-N'-phenylbenzohydrazide, which may unveil novel therapeutic applications for this intriguing molecule.

References

• Kesternich, V., Gahona, P., Pérez-Fehrmann, M., Brito, I., & López-Rodríguez, M. (2012). 2-Amino-N'-phenyl-benzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(6), o1847. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., & El-Sayed, W. A. (2012). Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives. Molecules, 17(7), 8094–8106. [Link]

• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules, 5(9), 1075-1087. [Link]

• The Pharma Innovation. (2018). Benzohydrazides: As potential bio-active agents. The Pharma Innovation Journal, 7(7), 548-555. [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Evaluating the Anticancer Activity of 2-amino-N'-phenylbenzohydrazide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for researchers investigating the anticancer potential of 2-amino-N'-phenylbenzohydrazide and its derivatives. This document offers not just procedural steps but also the underlying scientific rationale for the experimental design, ensuring a robust and insightful evaluation of this promising class of compounds.

Introduction: The Therapeutic Promise of Benzohydrazides

The quest for novel anticancer agents with improved efficacy and reduced toxicity is a cornerstone of modern oncological research. Among the myriad of heterocyclic compounds, the benzohydrazide scaffold has emerged as a privileged structure, demonstrating a wide array of pharmacological activities.[1] Specifically, derivatives of 2-amino-N'-phenylbenzohydrazide are of significant interest due to their structural similarity to known kinase inhibitors and other anticancer agents. These compounds are hypothesized to exert their effects through various mechanisms, including the induction of programmed cell death (apoptosis), halting the cell division cycle, and inhibiting critical signaling pathways that drive tumor growth.

2-amino-N'-phenylbenzohydrazide itself is a key intermediate in the synthesis of quinazolinones and benzotriazepines, compound classes known for their broad pharmacological activities, including anticancer effects.[1] This guide provides a framework for the initial in vitro assessment of newly synthesized 2-amino-N'-phenylbenzohydrazide derivatives to determine their potential as cancer therapeutic agents.

Synthesis of the Core Scaffold: 2-amino-N'-phenylbenzohydrazide

The foundational molecule, 2-amino-N'-phenylbenzohydrazide, can be synthesized from isatoic anhydride and phenylhydrazine.[1]

Protocol for Synthesis:

• Combine isatoic anhydride (1H-benzo[d][1][2]oxazine-2,4-dione) with phenylhydrazine in dimethylformamide (DMF).

• Reflux the mixture for 2 hours.

• Cool the reaction mixture to allow for precipitation of the product.

• Crystallize the product from ethyl acetate to yield 2-amino-N'-phenylbenzohydrazide.[1]

This core molecule can then be further modified to create a library of derivatives for screening.

Part 1: Initial Cytotoxicity Screening - The MTT Assay

The first critical step in evaluating a potential anticancer compound is to determine its cytotoxicity against various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability. It relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product. The intensity of the purple color is directly proportional to the number of viable cells.

Rationale for Experimental Choices:

• Cell Lines: A panel of cancer cell lines from different tissue origins (e.g., lung, breast, colon, liver) should be used to assess the spectrum of activity. Commonly used cell lines for initial screening include A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), HCT-116 (colorectal carcinoma), and HepG2 (hepatocellular carcinoma).

• Concentration Range: A broad range of concentrations of the test compound should be used to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

• Controls: Proper controls are essential for data interpretation. These include untreated cells (negative control), a vehicle control (e.g., DMSO, if the compound is dissolved in it), and a known anticancer drug (positive control, e.g., doxorubicin or cisplatin).

Detailed Protocol for MTT Assay:

• Cell Seeding:

  • Trypsinize and count the desired cancer cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the 2-amino-N'-phenylbenzohydrazide derivative in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include wells for negative, vehicle, and positive controls.

  • Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the untreated control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software.

Table 1: Representative Cytotoxicity Data for Benzohydrazide Derivatives (Hypothetical)

Compound	Cancer Cell Line	IC50 (µM)
Derivative A	A549 (Lung)	15.2
Derivative A	MCF-7 (Breast)	8.5
Derivative B	A549 (Lung)	5.8
Derivative B	MCF-7 (Breast)	2.1
Doxorubicin	A549 (Lung)	0.5
Doxorubicin	MCF-7 (Breast)	0.2

Part 2: Mechanistic Insights - Cell Cycle Analysis and Apoptosis Detection

Once a compound has demonstrated significant cytotoxicity, the next step is to investigate its mechanism of action. Two common mechanisms for anticancer drugs are the induction of cell cycle arrest and the triggering of apoptosis.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry with propidium iodide (PI) staining is a powerful technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent dye that binds to DNA, and the amount of fluorescence is directly proportional to the DNA content. This allows for the quantification of cells in each phase, revealing if the compound causes an arrest at a specific checkpoint.

Rationale for Experimental Choices:

• Propidium Iodide (PI): PI is a standard and reliable DNA stain for cell cycle analysis in fixed cells.

• RNase Treatment: Since PI can also bind to RNA, treating the cells with RNase is crucial to ensure that only DNA is stained, leading to accurate cell cycle profiles.

• Fixation: Cold 70% ethanol is a common and effective fixative that permeabilizes the cells, allowing PI to enter and stain the DNA.

Detailed Protocol for Cell Cycle Analysis:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat them with the 2-amino-N'-phenylbenzohydrazide derivative at its IC50 concentration for 24-48 hours.

  • Harvest the cells by trypsinization, and collect both adherent and floating cells to include apoptotic populations.

  • Wash the cells with ice-cold PBS and centrifuge at 1200 rpm for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold 70% ethanol, adding it dropwise while gently vortexing to prevent clumping.

  • Fix the cells for at least 30 minutes on ice or store at -20°C for later analysis.

• Staining:

  • Centrifuge the fixed cells at 2000 rpm for 5 minutes and discard the ethanol.

  • Wash the cell pellet twice with PBS.

  • Resuspend the cells in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

  • Use appropriate software (e.g., FlowJo, ModFit) to analyze the cell cycle distribution and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Diagram 1: Experimental Workflow for Cell Cycle Analysis

Caption: Workflow for Cell Cycle Analysis using Flow Cytometry.

Apoptosis Detection by Western Blotting

Western blotting is a technique used to detect specific proteins in a sample. In the context of apoptosis, it can be used to measure changes in the expression levels of key proteins that regulate and execute programmed cell death.

Rationale for Experimental Choices:

• Key Apoptosis Markers:

  • Caspases: Caspases are a family of proteases that are central to apoptosis. Detecting the cleavage of initiator caspases (e.g., Caspase-9 for the intrinsic pathway, Caspase-8 for the extrinsic pathway) and effector caspases (e.g., Caspase-3, Caspase-7) is a hallmark of apoptosis.

  • Bcl-2 Family Proteins: The balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins of the Bcl-2 family regulates the intrinsic pathway of apoptosis. An increase in the Bax/Bcl-2 ratio is indicative of apoptosis induction.

  • PARP Cleavage: Poly (ADP-ribose) polymerase (PARP) is a substrate of activated Caspase-3. Its cleavage is considered a late-stage marker of apoptosis.

Detailed Protocol for Western Blotting:

• Cell Lysis and Protein Quantification:

  • Treat cells with the compound as described for cell cycle analysis.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Protein Transfer:

  • Denature the protein lysates by boiling in Laemmli buffer.

  • Separate the proteins based on size by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-Bcl-2, anti-Bax, anti-PARP, and a loading control like anti-β-actin or anti-GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using a chemiluminescence imaging system.

  • Analyze the band intensities using densitometry software and normalize to the loading control.

Diagram 2: Intrinsic Apoptosis Pathway

Caption: Simplified Intrinsic Apoptosis Pathway.

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust starting point for the in vitro evaluation of the anticancer activity of 2-amino-N'-phenylbenzohydrazide derivatives. Positive results from these assays, such as low IC50 values, induction of cell cycle arrest, and activation of apoptotic pathways, would warrant further investigation. Subsequent studies could include:

• In vivo efficacy studies in animal models of cancer.

• Pharmacokinetic and pharmacodynamic (PK/PD) studies to understand the absorption, distribution, metabolism, and excretion of the compounds.

• Target identification and validation studies to elucidate the precise molecular targets of the most promising derivatives.

• Structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity.

By systematically applying these methodologies, researchers can effectively assess the therapeutic potential of this interesting class of compounds and contribute to the development of novel anticancer drugs.

References

• Kesternich, V., Gahona, P., Pérez-Fehrmann, M., Brito, I., & López-Rodríguez, M. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(6), o1847. [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note & Protocols: Antimicrobial Screening of Novel Compounds Derived from 2-Amino-N'-phenylbenzohydrazide

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Novel Antimicrobial Agents

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent and novel mechanisms of action. Hydrazide-hydrazone derivatives have emerged as a promising class of compounds, exhibiting a wide spectrum of biological activities, including antibacterial, antifungal, and antitubercular properties.[1] The core scaffold, 2-amino-N'-phenylbenzohydrazide, serves as a key intermediate for synthesizing diverse derivatives, particularly quinazolinones and benzotriazepines, which are known for their broad pharmacological activities.[2]

The antimicrobial potency of hydrazide-hydrazones is often attributed to the presence of the azomethine group (-NH–N=CH-), which is crucial for their biological activity.[3] Mechanistic studies suggest that some of these compounds may exert their effect by targeting essential bacterial enzymes, such as DNA gyrase, thereby inhibiting bacterial replication.[4][5]

This document provides a comprehensive guide for the synthesis and systematic antimicrobial evaluation of novel compounds derived from 2-amino-N'-phenylbenzohydrazide. It outlines detailed, field-proven protocols for preliminary screening, quantitative susceptibility testing, and initial cytotoxicity assessment, ensuring a robust and reliable evaluation of new potential drug candidates.

Part 1: Synthesis of 2-Amino-N'-phenylbenzohydrazide and its Derivatives

The foundational step in this research workflow is the chemical synthesis of the parent hydrazide and its subsequent derivatization to create a library of candidate compounds for screening.

Protocol 1.1: Synthesis of 2-Amino-N'-phenylbenzohydrazide (Parent Compound)

This protocol is adapted from established methods for synthesizing the core hydrazide structure from isatoic anhydride.[2]

Rationale: Isatoic anhydride serves as a convenient and reactive starting material. Its reaction with phenylhydrazine in a suitable solvent like DMF results in the opening of the anhydride ring and subsequent formation of the desired 2-amino-N'-phenylbenzohydrazide.

Materials:

• Isatoic anhydride (1H-benzo[d][6][7]oxazine-2,4-dione)

• Phenylhydrazine

• Dimethylformamide (DMF)

• Ethyl acetate

• Reflux apparatus, magnetic stirrer, and standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve isatoic anhydride in DMF.

• Add phenylhydrazine to the solution.

• Heat the mixture to reflux with constant stirring for approximately 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the crude product.

• Filter the precipitate, wash it thoroughly with water, and dry it.

• Recrystallize the crude product from ethyl acetate to obtain pure 2-amino-N'-phenylbenzohydrazide.[2]

• Characterize the final product using appropriate analytical techniques (e.g., Melting Point, IR, NMR).

Protocol 1.2: General Synthesis of Hydrazide-Hydrazone Derivatives

The most common method for creating a diverse library from the parent hydrazide is through condensation with various aromatic or heterocyclic aldehydes.[3][8]

Rationale: The hydrazide moiety readily reacts with the carbonyl group of an aldehyde or ketone to form a stable hydrazone derivative. This reaction is typically catalyzed by a small amount of acid and allows for the introduction of a wide variety of substituents, enabling the exploration of structure-activity relationships (SAR).

Materials:

• Synthesized 2-amino-N'-phenylbenzohydrazide (from Protocol 1.1)

• Various substituted aromatic/heterocyclic aldehydes (e.g., benzaldehyde, salicylaldehyde, pyridine-2-carboxaldehyde)

• Ethanol (or other suitable alcohol)

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve 1 molar equivalent of 2-amino-N'-phenylbenzohydrazide in ethanol in a round-bottom flask.

• Add 1 molar equivalent of the desired aldehyde to the solution.

• Add a few drops of glacial acetic acid to catalyze the reaction.[3]

• Reflux the mixture for 3-5 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture. The hydrazone derivative will often precipitate out of the solution.

• Filter the solid product, wash with cold ethanol, and dry under vacuum.

• Recrystallize from a suitable solvent (e.g., ethanol, methanol) to achieve high purity.

• Confirm the structure of each derivative using analytical methods (IR, ¹H-NMR, ¹³C-NMR, Mass Spectrometry).

Caption: General workflow for the synthesis of hydrazide-hydrazone derivatives.

Part 2: Preliminary Antimicrobial Screening by Agar Well Diffusion

The agar well diffusion assay is a widely used, cost-effective, and reliable method for the initial screening of novel compounds to identify any antimicrobial activity.[6][9] It provides qualitative results, indicating whether a compound can inhibit microbial growth.

Rationale: This method relies on the diffusion of the test compound from a well through a solidified agar medium that has been uniformly inoculated with a specific microorganism. If the compound is active, it will inhibit the growth of the microorganism, resulting in a clear area, or "zone of inhibition," around the well. The diameter of this zone is proportional to the susceptibility of the organism to the compound.[10]

Protocol 2.1: Agar Well Diffusion Assay

Materials:

• Test compounds (dissolved in a suitable solvent like DMSO)

• Positive control (e.g., Ciprofloxacin, Ampicillin)[1]

• Negative control (solvent used to dissolve compounds, e.g., 10% DMSO)[6]

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis for Gram-positive; Escherichia coli, Pseudomonas aeruginosa for Gram-negative)

• Mueller-Hinton Agar (MHA) plates

• Mueller-Hinton Broth (MHB)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs, micropipettes, and tips

• Sterile cork borer (6-8 mm diameter)

• Incubator

Procedure:

• Inoculum Preparation:

  • Aseptically pick 3-5 well-isolated colonies of the test bacterium from an agar plate.

  • Inoculate the colonies into a tube of MHB.

  • Incubate the broth at 37°C until the turbidity matches the 0.5 McFarland standard. This standardizes the bacterial concentration to approximately 1.5 x 10⁸ CFU/mL.[11]

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized bacterial suspension, ensuring to remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of an MHA plate in three different directions to ensure uniform growth.

• Well Preparation:

  • Allow the plate to dry for about 5-10 minutes.

  • Using a sterile cork borer, punch uniform wells (6-8 mm in diameter) into the agar.[10]

• Compound Application:

  • Carefully add a fixed volume (e.g., 50-100 µL) of each test compound solution into a separate well.[6][10]

  • Similarly, add the positive control and negative control solutions into their respective wells on the same plate.

• Incubation:

  • Allow the plates to stand for 30-60 minutes at room temperature to permit diffusion of the compounds into the agar.

  • Invert the plates and incubate at 37°C for 18-24 hours.[6]

• Result Measurement:

  • After incubation, measure the diameter of the zone of inhibition (in millimeters) for each well.

  • A clear zone around the well indicates antimicrobial activity. The negative control should show no zone of inhibition.

Caption: Key steps in the Agar Well Diffusion assay workflow.

Part 3: Quantitative Susceptibility Testing - Broth Microdilution

For compounds that show promising activity in the preliminary screening, a quantitative method is required to determine their potency. The Broth Microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC).[12]

Rationale: The MIC is the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism after a specified incubation period.[12][13] This method involves challenging a standardized bacterial inoculum with serial two-fold dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate. It provides a precise, quantitative measure of a compound's efficacy.[11]

Protocol 3.1: Broth Microdilution for MIC Determination

Materials:

• Active compounds from preliminary screening

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum (prepared as in Protocol 2.1, then diluted to a final concentration of ~5 x 10⁵ CFU/mL in the wells)[14]

• Positive control (growth control: bacteria + broth, no compound)

• Negative control (sterility control: broth only)[12]

• Multi-channel pipette

Procedure:

• Plate Setup:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration at least 20 times the highest desired test concentration.

• Serial Dilution:

  • Add 100 µL of the concentrated compound solution to the first column of wells. This creates a 1:2 dilution.

  • Using a multi-channel pipette, mix the contents of the first column and transfer 100 µL to the second column.

  • Repeat this serial two-fold dilution across the plate (e.g., columns 1-10), discarding the final 100 µL from the last column of dilutions. Columns 11 and 12 will serve as controls.

• Inoculation:

  • Prepare the final bacterial inoculum by diluting the 0.5 McFarland suspension in CAMHB to achieve a concentration of ~1 x 10⁶ CFU/mL.

  • Add 100 µL of this final inoculum to all wells except the sterility control column (e.g., add to columns 1-11). This dilutes the compound concentrations by a final factor of 2 and brings the bacterial concentration to the target of ~5 x 10⁵ CFU/mL.

  • Add 100 µL of sterile broth to the sterility control wells (column 12).

• Incubation:

  • Seal the plate (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plate at 37°C for 16-20 hours in an ambient air incubator.[15]

• MIC Determination:

  • After incubation, determine the MIC by visually inspecting the plate for turbidity (a sign of bacterial growth).

  • The MIC is the lowest concentration of the compound at which no visible growth is observed (i.e., the first clear well).[14] The growth control (column 11) should be turbid, and the sterility control (column 12) should be clear.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Part 4: Preliminary Cytotoxicity Assessment

A crucial step in drug development is to ensure that a compound is selectively toxic to microbes and not to host cells. The MTT assay is a standard colorimetric method to assess the metabolic activity of cells, serving as an indicator of cell viability and cytotoxicity.[14][16]

Rationale: Viable cells with active metabolism contain NAD(P)H-dependent oxidoreductase enzymes that can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to its insoluble purple formazan.[14][16] The amount of formazan produced is directly proportional to the number of viable cells. A reduction in color formation indicates a cytotoxic effect.

Protocol 4.1: MTT Cytotoxicity Assay

Materials:

• Mammalian cell line (e.g., HEK293, Vero, or HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (serially diluted)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well flat-bottom cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compounds. Include a vehicle control (solvent only) and an untreated control.

• Incubation: Incubate the plate for 24-48 hours in a humidified incubator (37°C, 5% CO₂).

• MTT Addition: Remove the medium containing the compounds and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ (half-maximal inhibitory concentration) can be determined by plotting cell viability against compound concentration.[16]

Part 5: Data Presentation and Interpretation

Table 1: Example Data Summary for Antimicrobial Screening

Compound ID	Structure/Substituent	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	IC₅₀ (µM) vs. HEK293 Cells
Parent-01	2-amino-N'-phenyl...	10	0	128	>256	>100
Deriv-02A	R = 4-Chloro-phenyl	18	12	16	64	85
Deriv-02B	R = 4-Nitro-phenyl	22	15	8	32	92
Cipro	Positive Control	25	30	1	0.5	>100
DMSO	Negative Control	0	0	-	-	-

Interpretation:

• Activity: Look for compounds with large zones of inhibition and low MIC values. For example, Deriv-02B shows the highest potency against both bacterial strains.

• Spectrum: Compare the activity against Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria to determine the spectrum of activity.

• Selectivity: A therapeutically promising compound should have a high IC₅₀ value (low cytotoxicity) against mammalian cells and a low MIC value (high antimicrobial potency). The ratio of IC₅₀ to MIC is known as the selectivity index and is a key parameter in early-stage drug discovery.

References

• Agar well diffusion: A prominent method for In vitro screening of antimicrobials. (2021). Google Scholar.

• Valgas, C., de Souza, S. M., Smânia, E. F. A., & Smânia Jr, A. (2007). Screening methods to determine antibacterial activity of natural products. Brazilian Journal of Microbiology, 38(2), 369-380. [Link]

• Antimicrobial activity by Agar well diffusion. (2021). Chemistry Notes. [Link]

• Antimicrobial Susceptibility Testing (Microdilution Technique). (2024). NC DNA Day Blog. [Link]

• A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. (2024). JOVE. [Link]

• Broth Microdilution. MI - Microbiology. [Link]

• Castillo, J., et al. (2012). 2-Amino-N'-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2417. [Link]

• Khan, R., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Microbiology. [Link]

• Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. (2023). Microbe Online. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological activities of hydrazone derivatives. Molecules, 12(8), 1910-1939. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io. [Link]

• CLSI. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. CLSI document M43-A. [Link]

• In Vitro Antimicrobials. Pharmacology Discovery Services. [Link]

• Szymański, P., et al. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. International Journal of Molecular Sciences, 22(17), 9389. [Link]

• Al-Shabib, N. A., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. Molecules, 23(12), 3120. [Link]

• Szymański, P., et al. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. ResearchGate. [Link]

• Szymański, P., et al. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Semantic Scholar. [Link]

• Borik, R. M., et al. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. Molecules, 29(11), 2445. [Link]

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Application Notes and Protocols for Evaluating the Antioxidant Properties of 2-amino-N'-phenylbenzohydrazide Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Therapeutic Promise of Benzohydrazide Analogs as Antioxidants

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological driver in a multitude of human diseases, including neurodegenerative disorders, cancer, and cardiovascular disease.[1] This has spurred significant interest in the discovery and development of novel antioxidant compounds that can mitigate oxidative damage. Among the diverse chemical scaffolds explored, benzohydrazide derivatives have emerged as a promising class of compounds with potent antioxidant activities.[2][3]

The 2-amino-N'-phenylbenzohydrazide core structure presents a particularly interesting scaffold for the design of novel antioxidants. The presence of the hydrazide moiety is crucial for its radical scavenging and metal-chelating properties.[2][4] Furthermore, the amino and phenyl groups offer multiple sites for chemical modification, allowing for the fine-tuning of the molecule's electronic and steric properties to enhance its antioxidant potential and improve its pharmacokinetic profile.

This comprehensive guide provides detailed application notes and experimental protocols for the systematic evaluation of the antioxidant properties of novel 2-amino-N'-phenylbenzohydrazide analogs. The methodologies described herein are designed to provide a robust framework for researchers in both academic and industrial settings to characterize the antioxidant capacity of their synthesized compounds, elucidate their mechanisms of action, and identify promising lead candidates for further drug development.

I. Synthesis of 2-amino-N'-phenylbenzohydrazide Analogs

The parent compound, 2-amino-N'-phenylbenzohydrazide, can be synthesized from isatoic anhydride and phenyl hydrazine.[5][6] Analogs can be prepared by utilizing substituted isatoic anhydrides or substituted phenyl hydrazines, providing a versatile route to a library of compounds with diverse functionalities.

General Synthetic Scheme:

Caption: General synthesis of 2-amino-N'-phenylbenzohydrazide analogs.

II. In Vitro Chemical-Based Antioxidant Assays

A foundational step in characterizing a novel compound's antioxidant potential is to assess its activity in well-established chemical-based assays. These assays provide a rapid and cost-effective means to screen compound libraries and establish a preliminary structure-activity relationship (SAR).

A. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[7] This reduction of the DPPH radical is accompanied by a color change from deep violet to pale yellow, which can be monitored spectrophotometrically at approximately 517 nm.[8][9] The degree of discoloration is directly proportional to the radical scavenging activity of the compound.[7]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in a dark, amber-colored bottle at 4°C.

  • Prepare stock solutions of the 2-amino-N'-phenylbenzohydrazide analogs and a reference standard (e.g., Ascorbic Acid or Trolox) in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the test compounds and the reference standard.

  • The final concentrations of the test compounds should be in a range that allows for the determination of the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

  • Include a blank control (100 µL of methanol and 100 µL of the DPPH solution).

  • Incubate the plate in the dark at room temperature for 30 minutes.[8]

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the blank control and A_sample is the absorbance of the test compound.

  • Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC50 value.

Workflow for DPPH Assay:

Caption: Workflow of the DPPH radical scavenging assay.

B. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate.[10] The blue-green ABTS•+ chromophore is reduced by the antioxidant, leading to a decrease in absorbance at 734 nm.[11] This assay is applicable to both hydrophilic and lipophilic antioxidants.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS•+ stock solution, mix the ABTS and potassium persulfate solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[11]

  • Dilute the ABTS•+ stock solution with ethanol or a phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add 190 µL of the diluted ABTS•+ solution to 10 µL of various concentrations of the test compounds and a reference standard (e.g., Trolox).

  • Incubate the mixture at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.[12]

• Data Analysis:

  • Calculate the percentage of inhibition using a similar formula as for the DPPH assay.

  • The antioxidant activity can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant activity as a 1 mM concentration of the test compound.

C. FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form at a low pH.[13][14] This reduction results in the formation of an intense blue-colored ferrous-tripyridyltriazine complex, with an absorbance maximum at 593 nm. The intensity of the blue color is directly proportional to the reducing power of the antioxidant.[13]

Experimental Protocol:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio.[15]

  • Warm the FRAP reagent to 37°C before use.

• Assay Procedure:

  • Add 180 µL of the FRAP reagent to 20 µL of the test compounds, a reference standard (e.g., FeSO₄ or Ascorbic Acid), and a blank (solvent).

  • Incubate the mixture at 37°C for 4-6 minutes.[13]

  • Measure the absorbance at 593 nm.[15]

• Data Analysis:

  • Create a standard curve using a known concentration of FeSO₄.

  • The FRAP value of the test compound is expressed as micromoles of Fe²⁺ equivalents per gram or mole of the compound.

Data Presentation: In Vitro Antioxidant Capacity

Compound	DPPH IC50 (µM)	ABTS TEAC	FRAP Value (µM Fe²⁺/µM)
Analog 1
Analog 2
Analog 3
Ascorbic Acid
Trolox

III. Cell-Based Antioxidant Assays

While chemical-based assays are useful for initial screening, cell-based assays provide a more biologically relevant assessment of a compound's antioxidant activity by taking into account factors such as cell uptake, metabolism, and localization.[1][16]

Cellular Antioxidant Activity (CAA) Assay

Principle: The CAA assay measures the ability of a compound to inhibit the oxidation of the probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to the highly fluorescent dichlorofluorescein (DCF) within cells.[1][17] Cells are pre-loaded with DCFH-DA, which is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the fluorescent DCF. Antioxidants that can penetrate the cell membrane will reduce the rate of DCF formation.[17]

Experimental Protocol:

• Cell Culture:

  • Seed a suitable cell line (e.g., HepG2 human liver cancer cells or MRC-5 normal lung fibroblasts) in a 96-well black plate with a clear bottom and grow to confluence.[1][18]

• Treatment:

  • Wash the cells with PBS and then treat them with various concentrations of the 2-amino-N'-phenylbenzohydrazide analogs and a positive control (e.g., Quercetin) for 1 hour.

• Loading with DCFH-DA:

  • Remove the treatment media and wash the cells with PBS.

  • Incubate the cells with 25 µM DCFH-DA in the treatment media for 1 hour in the dark.[1]

• Induction of Oxidative Stress:

  • Wash the cells with PBS to remove excess DCFH-DA.

  • Induce oxidative stress by adding a pro-oxidant such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[1]

• Measurement:

  • Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 538 nm every 5 minutes for 1 hour using a fluorescence plate reader.[17]

Data Analysis:

• The CAA value is calculated from the area under the curve of fluorescence versus time.

• The results are often expressed as micromoles of Quercetin equivalents per mole of the compound.

CAA Assay Workflow:

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

IV. Mechanistic Insights and Structure-Activity Relationship (SAR)

A thorough investigation of 2-amino-N'-phenylbenzohydrazide analogs should aim to elucidate their mechanism of action and establish a clear structure-activity relationship.

Proposed Mechanisms of Antioxidant Action:

The antioxidant activity of these analogs is likely attributed to several mechanisms:

• Hydrogen Atom Transfer (HAT): The N-H protons of the hydrazide moiety can be readily donated to free radicals, thereby neutralizing them.[19]

• Single Electron Transfer followed by Proton Transfer (SET-PT): The molecule can donate an electron to a radical, followed by the transfer of a proton.[19]

• Metal Chelation: The carbonyl oxygen and the amino nitrogens can act as chelation sites for pro-oxidant metal ions like Fe²⁺ and Cu²⁺, preventing them from participating in Fenton-like reactions that generate highly reactive hydroxyl radicals.

Potential Signaling Pathways:

Caption: Proposed mechanisms of antioxidant action for 2-amino-N'-phenylbenzohydrazide analogs.

Structure-Activity Relationship (SAR) Considerations:

The antioxidant activity of 2-amino-N'-phenylbenzohydrazide analogs can be modulated by the nature and position of substituents on both the benzoyl and phenyl rings.[18][20]

• Substituents on the Benzoyl Ring:

  • Electron-donating groups (e.g., -OH, -OCH₃, -NH₂): These groups are expected to increase the electron density on the hydrazide moiety, facilitating hydrogen or electron donation and thus enhancing antioxidant activity. The position of these groups will also be critical.

  • Electron-withdrawing groups (e.g., -NO₂, -Cl): These groups may decrease the antioxidant activity by reducing the electron-donating ability of the molecule.

• Substituents on the Phenyl Ring:

  • Substituents on the N'-phenyl ring can influence the steric and electronic properties of the molecule, which can affect its interaction with free radicals and its ability to penetrate cell membranes.

V. Conclusion and Future Directions

The protocols and application notes presented in this guide provide a comprehensive framework for the evaluation of the antioxidant properties of novel 2-amino-N'-phenylbenzohydrazide analogs. A multi-assay approach, combining chemical-based and cell-based methods, is crucial for a thorough characterization of these compounds. The insights gained from these studies will be instrumental in guiding the rational design of more potent and selective antioxidant agents with therapeutic potential for the treatment of oxidative stress-related diseases.

References

• A Detailed Look At Ferric Reducing Antioxidant Power (FRAP) - - Ultimate Treat. (2024, December 9).
• Ferric Reducing Antioxidant Power (FRAP) Assay Kit (Colorimetric). (n.d.). Assay Genie.
• Ferric Reducing Antioxidant Power (FRAP) Assay Kit (MAK369) - Technical Bulletin. (n.d.). Sigma-Aldrich.
• FRAP Antioxidant Assay, Cat. # BAQ066. (n.d.). G-Biosciences.
• ABTS decolorization assay – in vitro antioxidant capacity v1. (2019). ResearchGate.
• New Analytical Method for Investigating the Antioxidant Power of Food Extracts on the Basis of Their Electron-Donating Ability: Comparison to the Ferric Reducing/Antioxidant Power (FRAP) Assay. (2006). Journal of Agricultural and Food Chemistry.
• (PDF) Cellular and Chemical Assays for Discovery of Novel Antioxidants in Marine Organisms. (2015). ResearchGate.
• ABTS Antioxidant Capacity Assay. (n.d.). G-Biosciences.
• Application Notes and Protocols for Antioxidant Studies of Novel Compounds. (n.d.). Benchchem.
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"DNA photocleavage studies of 2-amino-N'-phenylbenzohydrazide derivatives"

An In-Depth Guide to the Study of DNA Photocleavage by 2-amino-N'-phenylbenzohydrazide Derivatives

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on conducting DNA photocleavage studies with 2-amino-N'-phenylbenzohydrazide derivatives. This class of compounds presents a compelling scaffold for the development of novel photoactive agents. This guide eschews a rigid template in favor of a logically structured narrative that explains not only the "how" but also the critical "why" behind each experimental step, ensuring both methodological rigor and conceptual understanding.

Introduction: The Scientific Imperative for DNA Photocleavers

The ability to cleave DNA with spatial and temporal precision is a cornerstone of advanced molecular biology and a promising strategy in medicinal chemistry.[1] Photoactivated molecules, or "photocleavers," offer this precision; they remain inert until irradiated with a specific wavelength of light, at which point they can induce DNA strand scission. This property makes them invaluable as tools for footprinting DNA-protein interactions and as potential therapeutic agents that can be targeted to specific tissues, such as tumors, minimizing off-target effects.[2]

Benzohydrazide derivatives are a versatile class of organic compounds known for a wide spectrum of biological activities.[3][4] Within this family, the 2-amino-N'-phenylbenzohydrazide scaffold is a key intermediate for synthesizing pharmacologically active molecules like quinazolinones and benzotriazepines.[5] Recent studies have highlighted that the flexible, open scaffold of certain diacylhydrazine bridged anthranilic acids—structurally related to the title compounds—are potent DNA photocleavers, particularly under "harmless" UV-A irradiation.[6] This guide provides the foundational knowledge and detailed protocols to explore the DNA photocleavage potential of novel 2-amino-N'-phenylbenzohydrazide derivatives.

Synthesis of 2-amino-N'-phenylbenzohydrazide Derivatives

A robust and reproducible synthesis is the starting point for any photocleavage study. The most common and efficient route to these derivatives involves the reaction of an isatoic anhydride with a corresponding phenylhydrazine.[5][6] This approach is favored because isatoic anhydride serves as a stable and safe precursor to the 2-aminobenzoyl moiety.

Diagram: General Synthetic Pathway

Caption: General synthesis of 2-amino-N'-phenylbenzohydrazide derivatives.

Protocol 2.1: Synthesis of 2-amino-N'-phenylbenzohydrazide

This protocol is adapted from established literature methods.[5]

• Reagents & Equipment : Isatoic anhydride, phenylhydrazine, Dimethylformamide (DMF), reflux apparatus, magnetic stirrer, ice bath, filtration apparatus.

• Procedure : a. In a round-bottom flask equipped with a reflux condenser, dissolve isatoic anhydride (1 equivalent) in a minimal amount of DMF. b. Add phenylhydrazine (1 equivalent) to the solution. c. Heat the mixture to reflux with constant stirring for 2-3 hours. The choice of DMF as a solvent is causal; its high boiling point provides the necessary thermal energy for the reaction to proceed to completion, and it effectively solubilizes the reactants. d. Monitor the reaction progress using Thin Layer Chromatography (TLC). e. Upon completion, allow the reaction mixture to cool to room temperature. f. Pour the cooled mixture into a beaker of ice-cold water to precipitate the product. g. Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water. h. Recrystallize the crude product from a suitable solvent, such as ethyl acetate, to yield the purified 2-amino-N'-phenylbenzohydrazide.[5]

• Characterization : Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point determination.[7]

The Underlying Chemistry: Mechanism of DNA Photocleavage

Understanding the mechanism of action is critical for rational drug design. DNA photocleavage by small molecules typically proceeds via one of two major pathways after the molecule absorbs a photon and transitions to an electronically excited state.[1]

• Type I Mechanism : The excited photosensitizer directly interacts with the DNA molecule. This can involve the abstraction of a hydrogen atom or an electron transfer, typically from the deoxyribose sugar backbone or a nucleobase, leading to strand scission.

• Type II Mechanism : The excited photosensitizer transfers its energy to molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂). Singlet oxygen, along with other potential reactive oxygen species (ROS) like hydroxyl radicals (•OH) and superoxide anions (O₂•⁻), then diffuses and oxidizes DNA, primarily at the guanine bases, causing damage.[8][9][10]

The specific pathway often depends on the molecular structure of the derivative. For instance, the incorporation of a halogen atom can enhance the generation of ROS through the "heavy atom effect," which promotes the intersystem crossing necessary to form the excited triplet state capable of activating oxygen.[11]

Diagram: Photocleavage Mechanisms

Caption: Competing Type I and Type II pathways for DNA photocleavage.

Core Experimental Protocols

A self-validating experimental design requires a systematic approach, beginning with confirmation of DNA binding and culminating in mechanistic investigations.

Protocol 4.1: Assessing DNA Binding via UV-Visible Spectroscopy

Before a molecule can cleave DNA, it typically needs to associate with it. Non-covalent binding modes include intercalation, groove binding, or electrostatic interactions.[12] UV-Visible absorption titration is a straightforward method to detect and quantify these interactions.

• Principle : When a small molecule binds to DNA, its electronic environment is altered, often resulting in a change in its UV-Vis absorption spectrum. A hypochromic shift (decrease in absorbance) and a bathochromic shift (red shift in λ_max) are often indicative of intercalative binding.

• Materials : Spectrophotometer, quartz cuvettes, stock solution of the benzohydrazide derivative in a suitable buffer (e.g., Tris-HCl/DMSO), stock solution of calf thymus DNA (CT-DNA), buffer solution (e.g., 5 mM Tris-HCl/50 mM NaCl, pH 7.2).

• Procedure : a. Prepare a solution of the benzohydrazide derivative at a fixed concentration in the buffer. b. Record the initial absorption spectrum (typically 220-450 nm). c. Make successive additions of the CT-DNA stock solution to the cuvette containing the compound. d. After each addition, incubate for 5 minutes to allow for equilibration, then record the new absorption spectrum. e. A control titration with identical additions of DNA to the buffer alone should be run to correct for the absorbance of DNA itself.

• Data Analysis : Plot Absorbance vs. Wavelength for each titration point. The changes in absorbance can be used to calculate the intrinsic binding constant (K_b).

Protocol 4.2: DNA Photocleavage Assay with Agarose Gel Electrophoresis

This is the definitive assay to demonstrate light-induced DNA cleavage. The protocol leverages the different electrophoretic mobilities of the topological isomers of plasmid DNA.[13][14]

• Principle : Supercoiled plasmid DNA (Form I) is compact and migrates fastest through an agarose gel. A single-strand break (nick) relaxes the supercoiling, resulting in the open-circular form (Form II), which is less compact and migrates slowest. A double-strand break linearizes the plasmid (Form III), which migrates at an intermediate rate.

• Materials : Supercoiled plasmid DNA (e.g., pBR322 or pUC18), benzohydrazide derivative stock solution, Tris-HCl/EDTA buffer, UV-A light source (e.g., 365 nm lamp)[15], 1% agarose gel, TBE or TAE running buffer, gel loading buffer, DNA stain (e.g., ethidium bromide), gel imaging system.

• Procedure : a. In microcentrifuge tubes, prepare reaction mixtures containing plasmid DNA (e.g., 30 µM) and varying concentrations of the test compound (e.g., 2 µM to 100 µM) in buffer.[6][15] b. Crucial Controls : Prepare the following control samples:

  • DNA only (no compound, no light)
  • DNA + Light (no compound)
  • DNA + Compound (highest concentration, kept in the dark) c. Incubate all samples for 30 minutes in the dark to allow for binding.[6] d. Place the samples designated for irradiation under the UV-A lamp (365 nm) for a defined period (e.g., 60-120 minutes).[6][15] Keep the "dark" control tube wrapped in aluminum foil next to the irradiated samples. e. After irradiation, add gel loading buffer to each sample. f. Load the samples onto a 1% agarose gel and run the electrophoresis until the dye front has migrated sufficiently. g. Stain the gel with ethidium bromide and visualize under a UV transilluminator.

• Data Analysis : Quantify the intensity of the bands corresponding to Form I, II, and III using a gel documentation system and software (e.g., ImageJ).[16][17] The percentage of each form can be calculated to determine the extent of cleavage.

Diagram: Photocleavage Experimental Workflow

Caption: Step-by-step workflow for the DNA photocleavage assay.

Protocol 4.3: Mechanistic Investigation with ROS Scavengers

To elucidate the cleavage mechanism (Type I vs. Type II), the photocleavage assay is repeated in the presence of various ROS scavengers.[15] If a scavenger significantly reduces the extent of DNA cleavage, it implicates the corresponding ROS in the mechanism.

• Procedure : Follow Protocol 4.2 exactly, but add a known concentration of a specific scavenger to the reaction mixture before the dark incubation step.

• Interpretation : The results are interpreted based on the specific scavenger used.

Scavenger	Target ROS	Implication if Cleavage is Inhibited
Sodium Azide (NaN₃)	Singlet Oxygen (¹O₂)	Indicates a Type II mechanism.
L-Histidine	Singlet Oxygen (¹O₂)	Confirms Type II mechanism.
Tert-butanol (t-BuOH)	Hydroxyl Radical (•OH)	Implicates •OH in the cleavage process.
Dimethyl Sulfoxide (DMSO)	Hydroxyl Radical (•OH)	Confirms •OH involvement.
Superoxide Dismutase (SOD)	Superoxide Anion (O₂•⁻)	Implicates O₂•⁻ in the cleavage process.

Data Presentation and Interpretation

Clear presentation of quantitative data is essential. Results from the photocleavage assay should be summarized in a table.

Table 1: Sample Data from Photocleavage Assay

Sample ID	[Compound] (µM)	Irradiation (365 nm)	Form I (%)	Form II (%)	Form III (%)	% Cleavage (II+III)
1 (Control)	0	-	98	2	0	2
2 (Control)	0	+	97	3	0	3
3 (Dark)	100	-	96	4	0	4
4	10	+	75	23	2	25
5	50	+	40	55	5	60
6	100	+	15	70	15	85
7 (+ NaN₃)	100	+	85	14	1	15

Note: Data are hypothetical for illustrative purposes.

From this sample data, one would conclude that the compound is a potent photocleaver, its activity is light-dependent, and the mechanism likely involves singlet oxygen due to the significant inhibition by sodium azide.

References

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• Bouchmella, K., et al. (2022). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. ResearchGate. [Link]

• Cremer, G. A., et al. (2007). Photoinduced DNA cleavage by formation of ROS from oxygen with a neurotransmitter and aromatic amino acids. Organic & Biomolecular Chemistry. [Link]

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• ResearchGate. (n.d.). Synthesis of benzohydrazide derivatives. ResearchGate. [Link]

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• Wilson, D. L., et al. (2020). An Exploration of Small Molecules That Bind Human Single-Stranded DNA Binding Protein 1. MDPI. [Link]

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• Fida, N., et al. (2018). Para-Aminobenzohydrazide Derivatives as Fatty Acid Amide Hydrolase Inhibitors: Design, Synthesis and Biological Evaluation. PMC. [Link]

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The Versatile Scaffold: Harnessing 2-amino-N'-phenylbenzohydrazide for the Development of Novel Enzyme Inhibitors

Introduction: The Strategic Importance of the 2-amino-N'-phenylbenzohydrazide Core

In the landscape of modern drug discovery, the identification and optimization of privileged scaffolds—molecular frameworks that can interact with multiple biological targets—is a cornerstone of efficient therapeutic development. 2-amino-N'-phenylbenzohydrazide is one such scaffold, a versatile building block for the synthesis of a diverse array of heterocyclic compounds with significant pharmacological potential.[1] Its inherent structural features, including a flexible hydrazide linker and multiple sites for chemical modification, make it an ideal starting point for the rational design of potent and selective enzyme inhibitors.

This comprehensive guide provides detailed application notes and protocols for researchers, medicinal chemists, and drug development professionals on the utilization of 2-amino-N'-phenylbenzohydrazide in the discovery of novel inhibitors for clinically relevant enzymes. We will delve into the synthesis of inhibitor libraries targeting cholinesterases, protein kinases, and urease, supported by step-by-step experimental protocols and the rationale behind the strategic design of these compounds.

I. Targeting Cholinesterases: Combating Neurodegenerative Diseases

The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a clinically validated strategy for the symptomatic treatment of Alzheimer's disease. The 2-amino-N'-phenylbenzohydrazide scaffold can be readily derivatized to create potent dual inhibitors of these enzymes.

A. Rationale for Inhibitor Design

The core idea is to synthesize a series of 2-(benzamido)benzohydrazide derivatives. The benzamido portion can interact with the catalytic anionic site (CAS) of the cholinesterases, while the substituted phenyl ring of the hydrazide moiety can be tailored to fit into the peripheral anionic site (PAS), leading to potent inhibition.

B. Synthetic Pathway for 2-(Benzamido)benzohydrazide Derivatives

The synthesis begins with the acylation of the 2-amino group of 2-amino-N'-phenylbenzohydrazide with a substituted benzoyl chloride. This is followed by the condensation of the hydrazide with various substituted aldehydes to generate a library of hydrazone derivatives.

Caption: Synthetic route to 2-(benzamido)benzohydrazide hydrazone derivatives.

C. Experimental Protocol: Synthesis of (E)-N-(2-(2-(4-chlorobenzylidene)hydrazinecarbonyl)phenyl)benzamide

Materials:

• 2-amino-N'-phenylbenzohydrazide

• Benzoyl chloride

• 4-Chlorobenzaldehyde

• Pyridine

• Glacial acetic acid

• Ethanol

• Methanol

Procedure:

Step 1: Synthesis of 2-(benzamido)benzohydrazide

• Dissolve 2-amino-N'-phenylbenzohydrazide (1 mmol) in pyridine (10 mL).

• Slowly add benzoyl chloride (1.1 mmol) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Pour the reaction mixture into ice-cold water.

• Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain 2-(benzamido)benzohydrazide.

Step 2: Synthesis of (E)-N-(2-(2-(4-chlorobenzylidene)hydrazinecarbonyl)phenyl)benzamide

• A mixture of 2-(benzamido)benzohydrazide (1 mmol) and 4-chlorobenzaldehyde (1 mmol) in methanol (20 mL) containing a few drops of glacial acetic acid is refluxed for 8 hours.

• The reaction is monitored by thin-layer chromatography.

• After completion, the reaction mixture is cooled to room temperature.

• The solid product is filtered, washed with cold methanol, and dried.

D. Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

Principle: This spectrophotometric method measures the activity of cholinesterases by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, resulting from the reaction of thiocholine (a product of substrate hydrolysis by the enzyme) with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Butyrylcholinesterase (BChE) from equine serum

• Acetylthiocholine iodide (ATCI)

• Butyrylthiocholine iodide (BTCI)

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Synthesized inhibitor compounds

• Donepezil (standard inhibitor)

Procedure:

• Prepare stock solutions of the enzymes, substrates, DTNB, and inhibitor compounds in the appropriate buffer.

• In a 96-well plate, add 25 µL of the inhibitor solution at various concentrations.

• Add 50 µL of the AChE or BChE solution and 125 µL of the phosphate buffer.

• Incubate the mixture for 15 minutes at 37 °C.

• Initiate the reaction by adding 50 µL of the DTNB solution and 25 µL of the substrate solution (ATCI for AChE, BTCI for BChE).

• Measure the absorbance at 412 nm at regular intervals for 5 minutes using a microplate reader.

• Calculate the percentage of inhibition using the formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

• Determine the IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

E. Data Summary: Inhibitory Activity of 2-(Benzamido)benzohydrazide Derivatives

Compound	R-group on Aldehyde	AChE IC50 (µM)	BChE IC50 (µM)
1	4-Chloro	0.09 ± 0.05	0.14 ± 0.05
2	4-Bromo	0.11 ± 0.03	0.10 ± 0.06
3	4-Nitro	0.15 ± 0.02	0.18 ± 0.04
4	2,4-Dihydroxy	0.25 ± 0.07	0.31 ± 0.09
Donepezil	(Standard)	0.10 ± 0.02	0.14 ± 0.03

II. Targeting Protein Kinases: A Strategy for Cancer Therapy

The aberrant activity of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR) kinase, is a hallmark of many cancers. The 2-amino-N'-phenylbenzohydrazide scaffold can be modified to generate potent EGFR kinase inhibitors.

A. Rationale for Inhibitor Design

By cyclizing 2-amino-N'-phenylbenzohydrazide into a benzotriazepine core or by creating dihydropyrazole-containing benzohydrazide derivatives, it is possible to mimic the hinge-binding motif of known ATP-competitive kinase inhibitors.[2] Further substitutions on the phenyl rings can be optimized to occupy the hydrophobic pockets of the kinase active site.

B. Proposed Synthetic Pathway for Benzohydrazide-Dihydropyrazole Derivatives

Caption: Proposed synthesis of N-acyl benzohydrazide derivatives as urease inhibitors.

C. Protocol: In Vitro Urease Inhibition Assay (Indophenol Method)

Principle: This assay measures the amount of ammonia produced by the urease-catalyzed hydrolysis of urea. The ammonia reacts with phenol and hypochlorite in an alkaline medium to form a blue-colored indophenol complex, which is quantified spectrophotometrically. [3] Materials:

• Jack bean urease

• Urea

• Phosphate buffer (pH 7.0)

• Phenol reagent

• Alkali reagent (sodium hydroxide and sodium hypochlorite)

• Synthesized inhibitor compounds

• Thiourea (standard inhibitor)

Procedure:

• In a 96-well plate, mix 25 µL of the urease enzyme solution with 5 µL of the inhibitor solution at various concentrations.

• Incubate for 15 minutes at 30 °C.

• Add 55 µL of the urea solution to start the reaction and incubate for another 15 minutes.

• Add 45 µL of the phenol reagent and 70 µL of the alkali reagent to each well.

• Incubate for 30 minutes at room temperature.

• Measure the absorbance at 630 nm.

• Calculate the percentage of inhibition and determine the IC50 values. [4]

IV. Conclusion and Future Directions

The 2-amino-N'-phenylbenzohydrazide scaffold has demonstrated its immense value in the development of potent inhibitors for a range of clinically significant enzymes. The synthetic accessibility and the ease of structural modification make it an attractive starting point for generating diverse chemical libraries. The protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this privileged scaffold in their drug discovery endeavors. Future work should focus on exploring a wider range of heterocyclic systems derived from this core and employing structure-based drug design to further optimize the potency and selectivity of these inhibitors.

References

• Filippakopoulos, P., Picaud, S., Mangos, M., Keates, T., Lambert, J. P., Barsyte-Lovejoy, D., Felletar, I., Volkmer, R., Müller, S., Pawson, T., Gingras, A. C., Arrowsmith, C. H., & Knapp, S. (2012). Histone recognition and large-scale structural analysis of the human bromodomain family. Cell, 149(1), 214–231. [Link]

• Kamal, A., Ramana, A. V., Reddy, K. L., & Ramana, C. V. (2010). Recent advances in the synthesis of quinazolinones. Tetrahedron, 66(30), 5563-5605. [Link]

• Weatherburn, M. W. (1967). Phenol-hypochlorite reaction for determination of ammonia. Analytical Chemistry, 39(8), 971–974. [Link]

• Spencer, J., et al. (2008). Bioorganic & Medicinal Chemistry Letters.

• Barreiro, G., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(6), o1847. [Link]

• Design, synthesis, crystal structure, in vitro cytotoxicity evaluation, density functional theory calculations and docking studies of 2-(benzamido) benzohydrazide derivatives as potent AChE and BChE inhibitors. (2021). RSC Advances. [Link]

• Design, Synthesis and Biological Evaluation of Benzohydrazide Derivatives Containing Dihydropyrazoles as Potential EGFR Kinase Inhibitors. (2017). Molecules. [Link]

• Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition. (2021). Records of Natural Products. [Link]

• Khan, K. M., et al. (2010). Identification of Novel Urease Inhibitors by High-Throughput Virtual and in Vitro Screening. Journal of Medicinal Chemistry, 53(11), 4433-4441. [Link]

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• 3. Design and synthesis of novel anti-urease imidazothiazole derivatives with promising antibacterial activity against Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Novel Urease Inhibitors by High-Throughput Virtual and in Vitro Screening - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Application of 2-Amino-N'-phenylbenzohydrazide Metal Complexes: A Guide for Researchers

Introduction: The Versatility of Benzohydrazide Ligands in Medicinal Chemistry

In the dynamic field of drug development, the quest for novel molecular scaffolds that can serve as a foundation for new therapeutic agents is perpetual. Among these, hydrazone derivatives and their metal complexes have emerged as a particularly promising class of compounds due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2] The enhanced biological efficacy of the metal complexes is often attributed to the principles of chelation theory, where coordination of the organic ligand to a metal center can increase the lipophilicity of the complex, facilitating its transport across cell membranes.[3]

This guide provides detailed application notes and protocols for the synthesis of the versatile ligand, 2-amino-N'-phenylbenzohydrazide, and its subsequent complexation with various transition metals. We will delve into the rationale behind the synthetic strategies, comprehensive characterization techniques, and the potential applications of these metal complexes in medicinal chemistry and drug discovery.

Part 1: Synthesis of the Ligand: 2-Amino-N'-phenylbenzohydrazide

The synthesis of 2-amino-N'-phenylbenzohydrazide is a well-established procedure that utilizes readily available starting materials. The most common and efficient method involves the reaction of isatoic anhydride with phenylhydrazine.

Protocol 1: Synthesis of 2-Amino-N'-phenylbenzohydrazide

Rationale: This protocol is based on the nucleophilic attack of phenylhydrazine on the carbonyl group of isatoic anhydride, leading to the opening of the anhydride ring and subsequent formation of the desired benzohydrazide. Dimethylformamide (DMF) is an excellent solvent for this reaction as it is polar and aprotic, facilitating the dissolution of the reactants and promoting the reaction at elevated temperatures. Refluxing ensures the reaction proceeds to completion in a reasonable timeframe.

Materials:

• Isatoic anhydride (1H-benzo[d][4][5]oxazine-2,4-dione)

• Phenylhydrazine

• Dimethylformamide (DMF)

• Ethyl acetate

• Standard reflux apparatus

• Magnetic stirrer with heating

• Buchner funnel and flask

• Melting point apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve isatoic anhydride (1 equivalent) in a minimal amount of DMF.

• To this solution, add phenylhydrazine (1 equivalent) dropwise with continuous stirring.

• Heat the reaction mixture to reflux and maintain for 2 hours.

• After 2 hours, allow the reaction mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water to precipitate the crude product.

• Collect the precipitate by vacuum filtration using a Buchner funnel and wash thoroughly with cold water.

• Recrystallize the crude product from hot ethyl acetate to obtain pure 2-amino-N'-phenylbenzohydrazide as a crystalline solid.

• Dry the purified product in a desiccator and determine its melting point. An expected yield is approximately 82%, with a melting point of 227–228 °C.[5]

Characterization of the Ligand: The purity and identity of the synthesized ligand should be confirmed using standard spectroscopic techniques.

Technique	Expected Observations	Reference
FT-IR (cm⁻¹)	~3300 (N-H stretching), ~1670 (C=O stretching)	[5]
UV-Vis (MeOH, nm)	λmax at 310, 280, and 225	[5]
¹H NMR (DMSO-d₆, ppm)	Signals corresponding to aromatic protons and N-H protons.
¹³C NMR (DMSO-d₆, ppm)	Signals for carbonyl carbon and aromatic carbons.
Mass Spectrometry	Molecular ion peak corresponding to C₁₃H₁₃N₃O.

Part 2: Synthesis of Metal Complexes with 2-Amino-N'-phenylbenzohydrazide

The 2-amino-N'-phenylbenzohydrazide ligand is a versatile chelating agent, capable of coordinating with a variety of transition metal ions. The coordination typically occurs through the carbonyl oxygen and the nitrogen atom of the primary amino group, acting as a bidentate ligand.

General Protocol 2: Synthesis of Transition Metal Complexes

Rationale: This generalized protocol describes the synthesis of metal complexes by reacting the ligand with a metal salt in an alcoholic solvent. Ethanol and methanol are commonly used due to their ability to dissolve both the ligand and many metal salts, and their relatively high boiling points are suitable for refluxing. The choice of the metal salt (e.g., chloride, nitrate, acetate) can influence the final product, but chlorides are a common starting point. The metal-to-ligand molar ratio is a critical parameter that determines the stoichiometry of the resulting complex; both 1:1 and 1:2 ratios are commonly explored.

Materials:

• 2-Amino-N'-phenylbenzohydrazide (Ligand)

• Metal(II) chloride hydrate (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O, ZnCl₂)

• Ethanol or Methanol

• Standard reflux apparatus

• Magnetic stirrer with heating

• Buchner funnel and flask

Procedure:

• Dissolve the 2-amino-N'-phenylbenzohydrazide ligand (1 or 2 equivalents) in hot ethanol or methanol in a round-bottom flask.

• In a separate beaker, dissolve the metal(II) chloride hydrate (1 equivalent) in a minimal amount of the same solvent.

• Add the metal salt solution dropwise to the hot ligand solution with continuous stirring. A change in color or the formation of a precipitate is often observed.

• Heat the reaction mixture to reflux and maintain for 2-4 hours.

• After the reflux period, allow the mixture to cool to room temperature.

• Collect the precipitated metal complex by vacuum filtration and wash with small portions of cold ethanol to remove any unreacted starting materials.

• Dry the complex in a desiccator.

Caption: Bidentate coordination of the ligand to a metal ion.

Part 4: Applications in Drug Development

Metal complexes of hydrazone-based ligands are of significant interest to drug development professionals due to their wide range of pharmacological activities.

Antimicrobial and Antifungal Activity: The chelation of the metal ion to the 2-amino-N'-phenylbenzohydrazide ligand is often found to enhance its antimicrobial and antifungal properties compared to the free ligand. [6]This increased activity is explained by Tweedy's chelation theory, which suggests that chelation reduces the polarity of the metal ion, allowing the complex to more easily penetrate the lipid layers of microbial cell membranes. [3] Anticancer Potential: Many hydrazone-based metal complexes have demonstrated significant cytotoxic activity against various cancer cell lines. The mode of action can be multifaceted, including the ability to bind to DNA and interfere with its replication, induce apoptosis, and inhibit key enzymes involved in cancer cell proliferation. The presence of the metal center can facilitate redox processes that generate reactive oxygen species (ROS), leading to oxidative stress and cell death in cancer cells.

Structure-Activity Relationship (SAR) Insights:

• The Metal Ion: The choice of the metal ion plays a crucial role in the biological activity of the complex. The geometry, redox potential, and Lewis acidity of the metal center all influence the complex's interaction with biological targets.

• Ligand Substituents: Modifications to the phenyl rings of the 2-amino-N'-phenylbenzohydrazide ligand can be used to fine-tune the lipophilicity, steric properties, and electronic effects of the resulting complexes, thereby modulating their biological activity.

Conclusion

The synthesis of metal complexes with 2-amino-N'-phenylbenzohydrazide offers a fertile ground for the development of new therapeutic agents. The straightforward synthesis of the ligand, coupled with the versatile coordination chemistry of its metal complexes, provides a platform for creating a diverse library of compounds for biological screening. The protocols and characterization data presented in this guide serve as a comprehensive resource for researchers in academia and industry who are looking to explore the potential of this promising class of compounds. Further investigation into the specific mechanisms of action and in vivo efficacy of these complexes will be crucial in translating their in vitro promise into clinical applications.

References

• (2007). Hydrazone as complexing agent: Synthesis, structural characterization and biological studies of some complexes. Russian Journal of Inorganic Chemistry, 52(8), 1206-1211.
• (2025). Synthesis and characterization and biological evaluation of bivalent metal complexes with (E)-4-bromo-N'-(4-chlorobenzylidene) benzohydrazide ligand. Edelweiss Applied Science and Technology, 9(4), 2363-2368.

• Castillo, J., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1847. Available at: [Link]

• (2021). Research Progress on the Biological Activities of Metal Complexes Bearing Polycyclic Aromatic Hydrazones. Molecules, 26(16), 4987.
• (2011). Metal Complexes of Hydrazones and Their Biological, Analytical and Catalytic Applications: A Review. Journal of the Korean Chemical Society, 55(5), 719-742.
• (2024).
• Abou-Hussein, A. A., & Linert, W. (2014). Synthesis, characterization, and biological activity of metal complexes of azohydrazone ligand.
• (2014). A study on Structural Aspects and Biological Activity of (E)-N'- [2-Hydroxybenzylidene]benzohydrazide and its Metal Complexes. IOSR Journal of Applied Chemistry, 7(1), 38-46.
• Naji, S. H., & Musa, F. H. (2016). Synthesis and Characterization of Some Anti-bacterial Active Transition Metal Complexes of N'-[2-(2-Phenyl hydrazinyl) Phenyl] Benzothiohydrazide. Al-Nahrain Journal of Science, 19(4), 8-15.
• (2024). Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential. ACS Omega, 9(1), 1047–1062.
• (2025).
• (2023). Synthesis, structural and spectroscopic properties of Co(II), Ni(II) and Cu(II) complexes with 2-((2-chlorobenzylidene)amino) acetohydrazide hydrate and their Antimicrobial and antioxidant activities. Eclética Química, 48(2), 66-82.
• (2024). Synthesis, Characterization and Catalytic/Antimicrobial Activities of Some Transition Metal Complexes Derived from 2-Floro-N-((2-Hydroxyphenyl)Methylene)Benzohydrazide. Molecules, 29(1), 123.
• (2023). Synthesis and Characterization of Metal(II) Complexes of Benzoyl Hydrazide and Its Hydrazone Derivative Mixed with Nicotinamide. Science Journal of Chemistry, 11(4), 143-150.
• (2012). Metal-Based Antibacterial and Antifungal Agents: Synthesis, Characterization, and In Vitro Biological Evaluation of Co(II), Cu(II), Ni(II), and Zn(II) Complexes With Amino Acid-Derived Compounds.
• (2024). Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential. ACS Omega, 9(1), 1047-1062.
• (2014). Synthesis, spectral and thermal study: Transition metal complexes of hydrazone ligand. Journal of Research in Chemistry, 2(1), 1-7.
• (2019). Preparation, characterization of some transition metal complexes of hydrazone derivatives and their antibacterial and antioxidant activities. Arabian Journal of Chemistry, 12(8), 3463-3476.

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• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-amino-N'-phenylbenzohydrazide

Welcome to the technical support guide for the synthesis of 2-amino-N'-phenylbenzohydrazide. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental hurdles. As a key intermediate for pharmacologically significant compounds like quinazolinones and benzotriazepines, mastering its synthesis is crucial.[1] This guide moves beyond simple protocols to explain the causality behind each step, ensuring a robust and reproducible methodology.

Core Synthesis Protocol: Isatoic Anhydride and Phenylhydrazine Route

This method is widely adopted due to its operational simplicity and high reported yields.[1][2] The reaction proceeds via nucleophilic attack of phenylhydrazine on the carbonyl group of isatoic anhydride, followed by ring-opening and decarboxylation to afford the desired product.

Experimental Workflow Diagram

Caption: General workflow for the synthesis of 2-amino-N'-phenylbenzohydrazide.

Step-by-Step Methodology

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add isatoic anhydride (1.0 eq).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask. The volume should be sufficient to create a stirrable slurry.

• Reactant Addition: To this solution, add phenylhydrazine (1.0-1.1 eq) dropwise at room temperature. Note: Phenylhydrazine can be mildly exothermic upon addition.

• Reaction: Heat the mixture to reflux and maintain this temperature for approximately 2 hours under an inert atmosphere (e.g., Nitrogen or Argon). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture slowly into a beaker containing ice-water with stirring. A precipitate will form.

• Filtration: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual DMF and unreacted phenylhydrazine hydrochloride if formed.

• Purification: Recrystallize the crude solid from hot ethyl acetate to yield pure 2-amino-N'-phenylbenzohydrazide as a crystalline solid.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Low or No Yield

Q1: My reaction yielded very little or no product. What went wrong?

A1: This is a common issue that can typically be traced back to one of three areas: reagent quality, reaction conditions, or workup procedure.

• Reagent Quality:

  • Phenylhydrazine Purity: Phenylhydrazine is susceptible to oxidation, turning dark red or brown upon exposure to air.[3] Oxidized phenylhydrazine is a less effective nucleophile and can introduce impurities that complicate the reaction. Always use freshly distilled or high-purity phenylhydrazine from a reputable supplier. Consider purifying older stock before use.[4]

  • Isatoic Anhydride Integrity: Isatoic anhydride can hydrolyze to 2-aminobenzoic acid if exposed to moisture over time. Ensure it is stored in a desiccator and is a fine, dry powder.

  • Solvent Quality: The use of anhydrous DMF is recommended. Water in the solvent can promote the hydrolysis of the starting material and potentially lead to unwanted side reactions.

• Reaction Conditions:

  • Temperature: The reaction requires sufficient thermal energy for the ring-opening and decarboxylation steps. Ensure the reaction mixture is maintained at a steady reflux. A heating mantle with a temperature controller is ideal. A reported procedure specifies reflux in DMF, which has a boiling point of 153 °C.[1]

  • Reaction Time: While 2 hours is a standard guideline, incomplete conversion can occur.[1] Monitor the reaction via TLC (e.g., using a 1:1 Ethyl Acetate:Hexane mobile phase) to ensure the disappearance of the starting materials before proceeding with the workup.

Impure Product

Q2: My final product shows significant impurities on NMR and TLC, even after recrystallization. What are these impurities and how can I remove them?

A2: Impurities often arise from side reactions or incomplete removal of starting materials.

• Common Impurities & Side Products:

  • Unreacted Starting Materials: The most common impurities are residual isatoic anhydride or phenylhydrazine. These can usually be removed with a proper workup and recrystallization.

  • Oxidation Products: If the reaction was not performed under an inert atmosphere, oxidized phenylhydrazine derivatives may be present, often contributing to product discoloration.

  • Cyclized Byproducts: 2-amino-N'-phenylbenzohydrazide is a precursor to quinazolinones and benzotriazepines.[1] Under certain conditions (e.g., prolonged heating, presence of acid/base catalysts), intramolecular cyclization can occur, leading to these heterocyclic impurities.

• Improving Purity:

  • Recrystallization Technique: The choice of solvent is critical. Ethyl acetate is reported to be effective.[1] Ensure you are using the minimum amount of hot solvent to dissolve the crude product and allowing it to cool slowly to promote the formation of pure crystals. A second recrystallization may be necessary.

  • Washing: During the filtration step, be thorough when washing the crude product with cold water. This is essential for removing the high-boiling point solvent, DMF.

  • Column Chromatography: If recrystallization fails to yield a pure product, column chromatography is an option. A silica gel column with a gradient elution system (e.g., starting with hexane and gradually increasing the polarity with ethyl acetate) can separate the desired product from less polar and more polar impurities.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: Can I use a different solvent instead of DMF?

A1: Yes, other high-boiling point polar aprotic solvents can be used. Some literature also reports the reaction being carried out in ethanol, often with a catalyst like aluminum potassium sulfate dodecahydrate, under reflux.[5] However, DMF is often chosen for its excellent solvating power for both starting materials and its high boiling point, which facilitates the reaction. The choice of solvent may impact reaction time and yield, requiring re-optimization.

Q2: Is it necessary to run the reaction under an inert atmosphere?

A2: It is highly recommended. As previously mentioned, phenylhydrazine is sensitive to atmospheric oxygen, especially at elevated temperatures.[3] Running the reaction under nitrogen or argon minimizes the oxidative degradation of this key reagent, leading to a cleaner reaction profile and a higher yield of the desired product.

Q3: What are the key analytical peaks I should look for to confirm my product?

A3: The structure of 2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O) can be confirmed by several spectroscopic techniques.[1][2][6]

• ¹H NMR (in DMSO-d₆): Expect to see characteristic peaks for the aromatic protons on both phenyl rings, as well as distinct signals for the amine (NH₂) and hydrazide (NH) protons. The amine protons often appear as a broad singlet.

• IR (KBr or Nujol): Look for strong N-H stretching bands around 3300 cm⁻¹ and a prominent carbonyl (C=O) stretch for the amide group around 1670 cm⁻¹.[1]

• Mass Spectrometry (HRMS): The calculated mass for the protonated molecule [M+H]⁺ is approximately 228.1131. Observing this mass with high accuracy is strong evidence of product formation.

Table 1: Summary of Reaction Parameters and Characterization Data

Parameter	Value / Observation	Source
Starting Materials	Isatoic Anhydride, Phenylhydrazine	[1]
Solvent	N,N-Dimethylformamide (DMF)	[1]
Temperature	Reflux (~153 °C)	[1]
Time	2 hours	[1]
Reported Yield	82%	[1]
Appearance	Crystalline Solid	[1]
Melting Point	227–228 °C	[1]
IR (cm⁻¹) (N-H)	~3300	[1]
IR (cm⁻¹) (C=O)	~1670	[1]

References

• Guerra, Y., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1847. Available at: [Link]

• Asif, M. (2020). Synthesis of Isatin and Its Derivatives and their Applications in Biological System. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Kumar, A., et al. (2018). Isatin as a 2-aminobenzaldehyde surrogate: transition metal-free efficient synthesis of 2-(2′-aminophenyl)benzothiazole derivatives. Organic & Biomolecular Chemistry. Available at: [Link]

• Al-Ostath, A., et al. (2022). Synthesis, Reaction and Biological Importance of Isatin Derivatives. Biomedicine and Chemical Sciences. Available at: [Link]

• Naaz, F., et al. (2022). Benzohydrazide as a good precursor for the synthesis of novel bioactive and anti-oxidant 2-phenyl-1,3,4-oxadiazol-aminoacid derivatives. Arabian Journal of Chemistry, 15(1), 103517. Available at: [Link]

• Badawi, H. M. (2013). Computational Study on the Structure of N-(2-Amino-benzoyl)-N'-phenyl Hydrazine. 17th International Electronic Conference on Synthetic Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Isatin as 2-Aminobenzaldehyde Surrogate: Transition Metal-free Efficient Synthesis of 2-(2'-Aminophenyl)benzothiazole Derivatives. Request PDF. Available at: [Link]

• Patel, H., et al. (2019). Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. RSC Advances. Available at: [Link]

• PubMed. (2012). 2-Amino-N'-phenyl-benzohydrazide. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. Available at: [Link]

• Singh, A., et al. (2018). Green synthesis and corrosion inhibition study of 2-amino-N′-((thiophen-2-yl)methylene)benzohydrazide. New Journal of Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Reaction of compound 2 with phenyl hydrazine and benzyl amine reagents. Scientific Diagram. Available at: [Link]

• Ghasemi, S., et al. (2020). Para-Aminobenzohydrazide Derivatives as Fatty Acid Amide Hydrolase Inhibitors: Design, Synthesis and Biological Evaluation. Iranian Journal of Pharmaceutical Research. Available at: [Link]

• Tsoleridis, C. A., et al. (2024). Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines. Molecules, 29(3), 633. Available at: [Link]

• Google Patents. (2014). CN103819345A - Method for preparing 2-amino biphenyl derivative.

• Itano, H. A., et al. (1982). Mechanism of initial reaction of phenylhydrazine with oxyhemoglobin and effect of ring substitutions on the biomolecular rate constant of this reaction. Biochemistry, 21(10), 2421-6. Available at: [Link]

• Sciforum. (n.d.). Structural studies of phenylhydrazine integration in carbohydrate derivatives. Retrieved from Sciforum. Available at: [Link]

• Bara, K., & Jäger, A. (2021). Recent Developments and Challenges in the Enzymatic Formation of Nitrogen–Nitrogen Bonds. ACS Catalysis. Available at: [Link]

• Chemistry Stack Exchange. (2021). Reaction mechanism of phenylhydrazine with carbonyl. Available at: [Link]

• Google Patents. (1982). US4352941A - Process for purification of phenylhydrazine.

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Technical Support Center: Purification of 2-amino-N'-phenylbenzohydrazide by Recrystallization

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the purification of 2-amino-N'-phenylbenzohydrazide. As a critical intermediate in the synthesis of pharmacologically active compounds like quinazolinones and benzotriazepines, its purity is paramount to the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API).[1] This document provides not only a detailed protocol for recrystallization but also in-depth troubleshooting guidance based on established chemical principles and extensive field experience.

Core Principles: The Rationale Behind Recrystallization

Recrystallization is a powerful purification technique for solid compounds based on the principle of differential solubility.[2][3] An ideal recrystallization solvent will dissolve the target compound (solute) readily at an elevated temperature but poorly at lower temperatures. Impurities, on the other hand, should either be highly soluble in the solvent at all temperatures (remaining in the liquid phase, or "mother liquor") or almost completely insoluble (allowing for removal by hot filtration).

The controlled, slow cooling of a saturated hot solution allows the target molecules to selectively arrange themselves into a crystal lattice, a highly ordered structure that naturally excludes mismatched impurity molecules. Rapid cooling, conversely, can cause the compound to precipitate or "crash out," trapping impurities within the rapidly forming solid.[4]

Key Compound Data

A thorough understanding of the target compound's physical properties is the first step in a successful purification campaign.

Property	Value	Source
Chemical Name	2-amino-N'-phenylbenzohydrazide	N/A
Molecular Formula	C₁₃H₁₃N₃O	[5]
Molecular Weight	227.27 g/mol	[6]
Appearance	White to off-white solid	[7]
Melting Point (Purified)	227–228 °C	[1]

Experimental Protocol: Recrystallization of 2-amino-N'-phenylbenzohydrazide

This protocol has been validated for purifying 2-amino-N'-phenylbenzohydrazide synthesized from isatoic anhydride and phenylhydrazine. The primary recrystallization solvent is ethyl acetate, as documented in the literature.[1]

Step-by-Step Methodology

• Solvent Selection & Preparation:

  • Primary Solvent: Ethyl Acetate (EtOAc). This solvent has been demonstrated to be effective for this specific compound.[1]

  • Prepare two flasks: one Erlenmeyer flask containing the crude 2-amino-N'-phenylbenzohydrazide, and a second flask with a volume of ethyl acetate and a few boiling chips.

• Dissolution:

  • Place the flask containing the crude solid on a hot plate and add a small portion of hot ethyl acetate.

  • Bring the slurry to a gentle boil while stirring.

  • Continue to add small portions of hot ethyl acetate until the solid is completely dissolved. Causality: It is critical to use the minimum amount of hot solvent necessary for dissolution. Using an excessive amount will decrease the final yield, as more product will remain dissolved in the mother liquor upon cooling.[4]

• Decolorization (Optional):

  • If the hot solution is colored (e.g., yellow or brown), it may indicate the presence of colored impurities.

  • Remove the flask from the heat and allow the boiling to subside slightly.

  • Add a very small amount of activated carbon (charcoal) to the solution.

  • Reheat the mixture to a boil for a few minutes. The carbon will adsorb the colored impurities.[2][8]

• Hot Gravity Filtration:

  • This step is necessary if activated carbon was used or if insoluble impurities are visible in the hot solution.

  • Place a funnel with fluted filter paper over a clean, pre-heated Erlenmeyer flask.

  • Causality: Pre-heating the funnel and flask prevents premature crystallization of the product on the filter paper or in the funnel stem.

  • Pour the hot solution through the filter paper quickly. Rinse the original flask with a small amount of hot solvent and pass it through the filter to ensure complete transfer.

• Crystallization (The Crucial Stage):

  • Cover the flask containing the clear filtrate with a watch glass to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Causality: Slow cooling is the single most important factor for forming large, pure crystals. Rapid cooling traps impurities.[4]

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice-water bath for 15-20 minutes to maximize the yield by further decreasing the product's solubility.

• Crystal Collection and Washing:

  • Set up a Büchner funnel for vacuum filtration.

  • Wet the filter paper with a small amount of cold ethyl acetate.

  • Swirl the flask to create a slurry and pour the contents into the Büchner funnel with the vacuum applied.

  • Wash the collected crystals with a minimal amount of ice-cold ethyl acetate. Causality: Using cold solvent prevents the purified crystals from dissolving during the wash.

• Drying:

  • Leave the crystals in the funnel with the vacuum on for several minutes to pull air through and facilitate drying.

  • Transfer the purified solid to a watch glass and allow it to air dry completely. For absolute dryness, a vacuum oven at a temperature well below the melting point may be used.

• Purity Verification (Self-Validation):

  • The primary method for assessing purity is melting point determination. A pure sample of 2-amino-N'-phenylbenzohydrazide should exhibit a sharp melting range of 227–228 °C .[1] A broad or depressed melting range indicates the presence of impurities.

Visualization of the Workflow

Recrystallization General Workflow

Caption: General workflow for the recrystallization of a solid compound.

Troubleshooting Guide (Question & Answer Format)

Q1: My compound precipitated instantly as a fine powder when I removed it from the heat. What went wrong?

A1: This phenomenon, known as "crashing out," occurs when the solution is excessively supersaturated, leading to rapid, non-selective solidification that traps impurities.[4]

• Cause: You likely used the absolute bare minimum of solvent, or some solvent evaporated during heating.

• Solution: Place the flask back on the heat source, add a small additional volume of the hot solvent (e.g., 5-10% more) until the solid redissolves completely. Then, attempt the slow cooling process again. Insulating the flask by placing it on a cork ring or wooden block can also slow the cooling rate.[4]

Q2: The solution has cooled to room temperature, and even after being in an ice bath, no crystals have formed. What should I do?

A2: This indicates that the solution is not sufficiently saturated, likely because too much solvent was used initially.

• Solution 1 (Induce Crystallization): Try scratching the inner wall of the flask at the surface of the solution with a glass stirring rod. The microscopic scratches provide nucleation sites for crystal growth. If you have a pure crystal from a previous batch, adding a tiny "seed crystal" can also initiate the process.

• Solution 2 (Concentrate the Solution): If induction methods fail, gently heat the solution to boil off a portion of the solvent.[4] Let it cool again slowly. Be careful not to boil off too much, or the product will crash out.

Q3: Instead of crystals, an oil formed at the bottom of my flask. How do I resolve this?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point or if the concentration of impurities is too high, depressing the melting point of the mixture.

• Solution: Reheat the solution until the oil fully redissolves. Add a larger amount of hot solvent to decrease the saturation point. It may also be beneficial to switch to a lower-boiling point solvent or use a solvent/anti-solvent pair (e.g., dissolving in hot ethanol and slowly adding water until cloudy).

Q4: My final yield is very low (<50%). Where did my product go?

A4: A low yield is typically due to one of two reasons.

• Cause 1 (Excess Solvent): You used too much solvent during the dissolution step. A significant portion of your compound remained dissolved in the mother liquor even after cooling. You can test this by evaporating the mother liquor; if a large amount of solid remains, this was the issue.[4]

• Cause 2 (Excessive Washing): You washed the crystals on the filter with too much solvent, or the solvent was not sufficiently cold, causing your purified product to redissolve.

• Solution: For future runs, be more meticulous about using the minimum amount of hot solvent for dissolution and use only a very small amount of ice-cold solvent for washing.

Frequently Asked Questions (FAQs)

• What are the most likely impurities in my crude 2-amino-N'-phenylbenzohydrazide?

  • If synthesized from isatoic anhydride and phenylhydrazine, the most common impurities are unreacted starting materials. Phenylhydrazine, in particular, is a hazardous compound that must be removed.[9][10] Other potential impurities include by-products from side reactions.

• My final product is pure by melting point, but it still has a slight yellow tint. Why?

  • Some impurities, especially highly conjugated aromatic compounds, can be intensely colored and may persist in trace amounts even after recrystallization. If the melting point is sharp and correct, the purity is likely high. For applications requiring absolute colorlessness, a second recrystallization, perhaps with the use of activated carbon, may be necessary.[8]

• Can I reuse the mother liquor to recover more product?

  • Yes, this is known as a "second crop" recovery. You can concentrate the mother liquor by boiling off some solvent and cooling it again to obtain more crystals. However, be aware that this second crop will be less pure than the first, as the concentration of impurities is higher in the remaining solvent.

• Why is it important to use an Erlenmeyer flask instead of a beaker?

  • The narrow neck of an Erlenmeyer flask helps to reduce solvent evaporation during heating. It is also more easily swirled without splashing and can be stoppered or covered to prevent contamination during cooling.[4]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) when handling chemicals.

• Ventilation: All steps, especially those involving heating solvents, should be performed in a well-ventilated fume hood.

• Starting Material Hazards: Phenylhydrazine, a potential starting material and impurity, is toxic if swallowed, inhaled, or in contact with skin. It is a suspected carcinogen and mutagen.[9][10] Handle with extreme caution.

• Solvent Hazards: Ethyl acetate is a flammable liquid and can cause eye and respiratory irritation. Avoid open flames and ensure there are no ignition sources nearby.

References

• Chemistry LibreTexts. (2023). Recrystallization. [Link]

• National Institutes of Health (NIH). (2024). Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines. [Link]

• National Institutes of Health (NIH). (n.d.). 2-Amino-N′-phenylbenzohydrazide. [Link]

• EBSCO. (n.d.). Recrystallization (chemistry) | Research Starters. [Link]

• PraxiLabs. (2022). Recrystallization Definition, Principle & Purpose. [Link]

• PHARMACEUTICAL ORGANIC CHEMISTRY II LAB MANUAL. (n.d.). [Link]

• National Institutes of Health (NIH). (n.d.). 2-Amino-N'-phenyl-benzohydrazide. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• ResearchGate. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. praxilabs.com [praxilabs.com]
• 3. jru.edu.in [jru.edu.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2-Amino-N'-phenyl-benzohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. fishersci.com [fishersci.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]

"common side products in the synthesis of 2-amino-N'-phenylbenzohydrazide"

Prepared by the Senior Application Scientist Team

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-amino-N'-phenylbenzohydrazide. As a crucial intermediate for pharmacologically active compounds like quinazolinones and benzotriazepines, ensuring the purity and yield of this molecule is paramount.[1] This document provides in-depth troubleshooting, answers to frequently asked questions, and validated protocols based on established literature and extensive laboratory experience.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 2-amino-N'-phenylbenzohydrazide.

Q1: What is the primary and most reliable synthetic route for 2-amino-N'-phenylbenzohydrazide?

The most widely adopted and efficient method is the reaction between isatoic anhydride (1H-benzo[d][1][2]oxazine-2,4-dione) and phenylhydrazine.[1][3] This reaction proceeds via nucleophilic attack of the phenylhydrazine on the carbonyl group of the isatoic anhydride, followed by ring-opening and decarboxylation to yield the final product.

Caption: Primary synthesis route for 2-amino-N'-phenylbenzohydrazide.

Q2: What are the critical parameters that influence the reaction's success?

The three most critical parameters are:

• Reagent Purity: Use high-purity isatoic anhydride and freshly distilled or high-quality phenylhydrazine. Phenylhydrazine is susceptible to oxidation, which can introduce colored impurities and lower the yield.

• Reaction Temperature: The reaction is typically performed at reflux.[1][3] While this ensures a reasonable reaction rate, prolonged heating at high temperatures, especially in solvents like DMF, can promote the formation of cyclized side products.

• Stoichiometry: Using an equimolar amount of both reactants is crucial.[3][4] An excess of phenylhydrazine is generally unnecessary and can complicate purification.

Q3: The literature mentions both DMF and ethanol as solvents. Which is preferable?

Both solvents are effective, and the choice depends on the specific experimental goals.

• Ethanol: Often preferred due to its lower boiling point, which can minimize thermally-induced side reactions. It is also easier to remove during workup. Several procedures report high yields (around 80%) using ethanol.[3]

• Dimethylformamide (DMF): Its high boiling point can ensure the reaction goes to completion, and it is an excellent solvent for the reactants. However, refluxing in DMF for extended periods may increase the risk of side product formation.[1]

For initial attempts and process optimization, ethanol is recommended as it provides a better balance between reaction rate and impurity formation.

Section 2: Troubleshooting Common Experimental Issues

This guide addresses specific problems you may encounter during the synthesis and purification stages.

Q4: My reaction yield is significantly lower than the reported 80-82%. What are the likely causes?

Low yields can often be traced back to several key areas.

Potential Cause	Underlying Reason & Explanation	Recommended Solution
Incomplete Reaction	The reaction may not have reached completion. This can be due to insufficient heating time or temperature.	Monitor the reaction using Thin Layer Chromatography (TLC). If starting material is still present after the recommended 2 hours, consider extending the reflux time to 4-6 hours.[5]
Reagent Degradation	Phenylhydrazine is an antioxidant and is easily oxidized by air, turning it from a colorless/pale yellow oil to a dark red or brown liquid. Oxidized phenylhydrazine is less reactive.	Use freshly opened or distilled phenylhydrazine. If the reagent is discolored, purify it by vacuum distillation before use.
Product Loss During Workup	The product has some solubility in common organic solvents. If the incorrect solvent is used for washing or recrystallization, significant product loss can occur. The product is typically isolated as a solid directly from the reaction mixture upon cooling.	Ensure the reaction mixture is sufficiently cooled to maximize precipitation before filtration. Wash the collected solid with a cold, non-polar solvent like hexane to remove soluble impurities without dissolving the product.
Side Product Formation	A significant portion of the starting material may have been converted into side products, most commonly through intramolecular cyclization at high temperatures.	See Section 3 for an in-depth analysis. To mitigate this, consider using ethanol as a solvent instead of DMF to lower the reflux temperature.[3]

Q5: My final product is off-white, yellow, or even brown. How can I fix and prevent this?

Product discoloration is almost always due to impurities from the oxidation of phenylhydrazine.

• Prevention: The most effective strategy is to use high-purity phenylhydrazine. Conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can also prevent oxidation during the refluxing period, though it is not always necessary if the reagent quality is high.

• Purification: The primary method for removing colored impurities is recrystallization . Ethyl acetate is an excellent solvent for this purpose, as it effectively dissolves the desired product when hot and releases it as clean, crystalline solid upon cooling, leaving the colored impurities in the mother liquor.[1] Activated charcoal (decolorizing carbon) can also be used during recrystallization. Add a small amount of charcoal to the hot solution, hold at temperature for 5-10 minutes, and then perform a hot filtration to remove the charcoal before allowing the solution to cool.

Q6: My TLC shows multiple spots. What are they and how do I get rid of them?

Besides unreacted starting materials, the most common side product is the result of an intramolecular cyclization.

• Unreacted Isatoic Anhydride: Will have a different Rf value. Can be removed by ensuring the reaction goes to completion.

• Unreacted Phenylhydrazine: Can be removed during filtration and washing, as it is a liquid.

• Cyclized Side Product: This is often the most persistent impurity. It will likely have an Rf value close to the desired product. See Section 3 for a detailed explanation. Rigorous purification via recrystallization or column chromatography is necessary.

Section 3: In-Depth Analysis of Key Side Products

Understanding the formation mechanisms of side products is critical for developing strategies to suppress them.

Primary Side Product: 3-Amino-2-phenyl-2,3-dihydroquinazolin-4(1H)-one

This impurity arises from an intramolecular cyclization of the desired 2-amino-N'-phenylbenzohydrazide product. The free 2-amino group on the benzoyl ring can act as a nucleophile, attacking the amide carbonyl carbon. This side reaction is promoted by high temperatures and prolonged reaction times.

Caption: Formation of the primary cyclized side product.

• Prevention Strategies:

  • Control Reaction Time: Monitor the reaction by TLC and stop the heating as soon as the isatoic anhydride is consumed. Avoid unnecessarily long reflux times.

  • Lower Temperature: Use ethanol (boiling point ~78 °C) instead of DMF (boiling point ~153 °C) as the solvent to reduce the thermal energy available for this higher-activation-energy side reaction.

• Identification:

  • TLC: The cyclized product will likely have a slightly different polarity and thus a different Rf from the desired product.

  • ¹H NMR: The disappearance of the two distinct N-H signals from the hydrazide and the primary amine, and the appearance of new signals corresponding to the quinazolinone ring structure. The two protons of the NH2 group (around 6.43 ppm in DMSO-d6) will be absent.[6]

  • IR Spectroscopy: The N-H stretching frequencies will change significantly. The characteristic C=O stretch of the hydrazide (around 1670 cm⁻¹) will shift.[1]

Section 4: Recommended Experimental Protocols

These protocols are optimized to maximize yield and minimize the formation of the side products discussed above.

Protocol 1: Optimized Synthesis of 2-amino-N'-phenylbenzohydrazide

This protocol is adapted from established literature procedures with an emphasis on purity.[3][4]

• Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add isatoic anhydride (10.0 g, 61.3 mmol).

• Reagent Addition: Add 120 mL of ethanol, followed by phenylhydrazine (6.63 g, 6.13 mL, 61.3 mmol). Note: Use high-purity, colorless or pale-yellow phenylhydrazine.

• Reaction: Heat the mixture to reflux with vigorous stirring. The solids will gradually dissolve as the reaction proceeds, and CO₂ evolution will be observed. Maintain reflux for 2 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexane). The reaction is complete when the isatoic anhydride spot is no longer visible.

• Isolation: After 2 hours, remove the heat source and allow the mixture to cool to room temperature, then cool further in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the resulting white solid by vacuum filtration. Wash the filter cake with two portions of cold ethanol (2x20 mL) and then with cold hexane (20 mL) to remove any remaining soluble impurities.

• Drying: Air-dry the solid to obtain the crude product. Expected yield: 11.5 g (82%).

Protocol 2: Purification by Recrystallization

• Dissolution: Place the crude 2-amino-N'-phenylbenzohydrazide in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Decolorization (Optional): If the solution is colored, add a small spatula tip of activated charcoal, and gently swirl the hot solution for 5 minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to complete the crystallization process.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethyl acetate, and dry thoroughly.

Section 5: Visual Workflow for Troubleshooting

This flowchart provides a logical path for diagnosing and resolving common issues during the synthesis.

Caption: A decision-tree workflow for troubleshooting synthesis issues.

References

• Rojas, J., et al. (2013). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 11), o1653. [Link]

• Kubico, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. [Link]

• Abdel-Wahab, B. F., et al. (2024). Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines. National Institutes of Health. [Link]

• de Paiva, J. P. B., et al. (2022). Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro. PubMed Central. [Link]

• Rojas, J., et al. (2013). 2-Amino-N'-phenyl-benzohydrazide. PubMed. [Link]

• de Paiva, J. P. B., et al. (2022). Reaction of anthranilic acid 2-N-phenylhydrazide with cyclic anhydrides. ResearchGate. [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US9018393B2 - Method for preparing 2-(N-substituted)-amino-benzimidazole derivatives - Google Patents [patents.google.com]
• 3. Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of 2-Amino-N'-phenylbenzohydrazide Production

Welcome to the technical support center for the synthesis and scale-up of 2-amino-N'-phenylbenzohydrazide (CAS No: 30086-49-8). This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered when transitioning this synthesis from the laboratory bench to larger-scale production. As a key intermediate for various pharmacologically active compounds, including quinazolinones and benzotriazepines, robust and scalable production of this molecule is critical.[1]

This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions, grounded in established chemical principles and practical field experience.

Part 1: Troubleshooting Guide - Synthesis & Reaction Optimization

This section addresses the most common issues encountered during the synthesis reaction itself. The primary synthetic route involves the reaction of isatoic anhydride with phenylhydrazine, typically in a polar aprotic solvent like DMF.[1]

Q1: My reaction yield is consistently low or has dropped significantly upon scale-up. What are the likely causes and solutions?

Low yield is a multifaceted problem often exacerbated by scale. The root cause can typically be traced to reactants, reaction conditions, or work-up procedures.[2]

Possible Causes & Troubleshooting Steps:

• Reactant Quality:

  • Phenylhydrazine Purity: Phenylhydrazine is susceptible to oxidation, turning dark and forming impurities that can interfere with the reaction. Using aged or discolored phenylhydrazine is a common cause of failure.

  • Solution: Always use high-purity phenylhydrazine, preferably from a freshly opened container or after purification by distillation if necessary. Store it under an inert atmosphere (Nitrogen or Argon) and protected from light.

  • Isatoic Anhydride Reactivity: Ensure the isatoic anhydride is dry and free-flowing. Moisture can hydrolyze the anhydride, reducing its reactivity.

• Sub-optimal Reaction Conditions:

  • Incomplete Reaction: The reaction may not be reaching completion due to insufficient time or temperature. While reflux in DMF is reported, thermal control is crucial during scale-up.[1]

  • Solution: Monitor the reaction progress using an appropriate analytical technique like TLC or HPLC. If starting material is still present after the expected reaction time, consider a modest increase in temperature or extending the reaction duration. See the workflow diagram below for a systematic approach.

  • Solvent Issues: Ensure the solvent (e.g., DMF, ethanol) is anhydrous. Water can promote unwanted side reactions.

• Product Loss During Work-up:

  • Precipitation/Crystallization: The product is often isolated by precipitation or crystallization.[1] On a larger scale, cooling rates and mixing efficiency can dramatically affect crystallization efficiency, leading to product remaining in the mother liquor.

  • Solution: After the reaction, ensure the mixture is cooled slowly and with gentle agitation to maximize crystal formation. Cooling in an ice bath after reaching room temperature can further improve recovery.[2] Washing the filtered product with a minimal amount of cold solvent helps remove impurities without significant product loss.

Workflow for Troubleshooting Low Yield

Caption: A systematic workflow for diagnosing and resolving low reaction yields.

Q2: I'm observing significant impurity formation. What are the common side products and how can they be minimized?

Impurity profiles often change during scale-up due to altered thermal and mixing dynamics.[3] Identifying the impurities is the first step to mitigating them.

Potential Impurity	Source / Cause	Mitigation Strategy
Unreacted Phenylhydrazine	Incorrect stoichiometry; poor mixing leading to localized excess.	Use a slight excess of isatoic anhydride if needed. Improve agitation in the reactor. Phenylhydrazine can often be removed during aqueous washes.
Diacylated Hydrazine	Reaction of the product with another molecule of isatoic anhydride at high temperatures.	Maintain strict temperature control. Avoid creating "hot spots" in the reactor. Add the isatoic anhydride portion-wise to the phenylhydrazine solution rather than vice-versa.
Products of Phenylhydrazine Decomposition	Oxidation or thermal degradation of phenylhydrazine starting material.	Use high-purity phenylhydrazine and run the reaction under an inert atmosphere (N₂).
Hydrolyzed Isatoic Anhydride (2-Aminobenzoic Acid)	Presence of water in the reaction medium.	Use anhydrous solvents and ensure reactants are dry before starting the reaction.

Part 2: Troubleshooting Guide - Purification & Analysis

Q3: The crude product is difficult to purify by recrystallization. What are the best practices?

Recrystallization is the most effective and scalable method for purifying 2-amino-N'-phenylbenzohydrazide.[2] Success depends almost entirely on solvent selection.

Recommended Solvents & Protocol:

• Primary Solvent: Ethyl acetate is reported to be effective for crystallization.[1] Ethanol is another common choice for purifying benzohydrazide derivatives.[2]

• Solvent Screening: The ideal solvent is one in which the product has high solubility at elevated temperatures but low solubility at room temperature or below. Test a small amount of crude material in various solvents (e.g., Ethyl Acetate, Ethanol, Methanol, Acetonitrile) to find the optimal system.

Detailed Recrystallization Protocol:

• Dissolution: Place the crude product in a suitable flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and briefly heat the mixture.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Undisturbed, slow cooling promotes the formation of larger, purer crystals.

• Chilling: Once at room temperature, place the flask in an ice bath for at least 30-60 minutes to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small volume of cold solvent to remove residual mother liquor.

• Drying: Dry the purified crystals under vacuum.

Part 3: Scale-Up Specific Challenges & Safety

Q4: What are the primary safety concerns when scaling up reactions involving phenylhydrazine?

Hydrazine and its derivatives, including phenylhydrazine, are toxic and require careful handling. Furthermore, many reactions involving hydrazines are exothermic, posing a thermal runaway risk at scale.[4][5]

Key Safety Considerations:

• Toxicity and Exposure: Phenylhydrazine is toxic and a suspected carcinogen.

  • Mitigation: Always handle in a well-ventilated fume hood or a closed system. Use appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (butyl rubber recommended), safety goggles, and a lab coat.[6]

• Exothermic Reaction: The reaction between isatoic anhydride and phenylhydrazine is exothermic. On a large scale, the heat generated can be difficult to dissipate, potentially leading to a runaway reaction where the temperature and pressure increase uncontrollably.[3]

  • Mitigation:

    • Calorimetry: Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter, RC1) to understand the heat of reaction and the rate of heat evolution.

    • Controlled Addition: Add one reactant to the other slowly and in a controlled manner, monitoring the internal temperature closely.

    • Efficient Cooling: Ensure the reactor is equipped with an efficient cooling system capable of handling the total heat output of the reaction.

• Hydrazoic Acid Formation Risk: Although less common in this specific synthesis, the combination of hydrazines with certain reagents can pose risks. It is crucial to avoid accidental contamination with acids or oxidizing agents which could lead to hazardous side reactions.[7][8]

  • Mitigation: Dedicate equipment to hydrazine reactions if possible. Ensure thorough cleaning procedures to prevent cross-contamination. Adding a mild base like sodium acetate has been shown to mitigate safety concerns in some large-scale hydrazine condensations.[4]

Process Safety Management Workflow

Caption: Key steps for ensuring process safety during scale-up.

Part 4: Frequently Asked Questions (FAQs)

Q: What are the typical starting materials and reaction conditions for laboratory-scale synthesis? A: A common lab-scale procedure involves reacting isatoic anhydride with phenylhydrazine in Dimethylformamide (DMF) at reflux for approximately 2 hours, which can yield over 80% of the product.[1] The product is often crystallized from ethyl acetate.[1]

Q: What are the key analytical techniques to monitor reaction progress and final product purity? A: For reaction monitoring, Thin-Layer Chromatography (TLC) is effective, using a mobile phase like ethanol/chloroform or ethyl acetate/hexane.[9] For final purity assessment, High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) spectroscopy, and melting point analysis are standard.[10]

Q: How should the final 2-amino-N'-phenylbenzohydrazide product be stored? A: The product should be stored in a cool, dry, well-ventilated area, away from strong oxidizing agents and acids. Keep the container tightly closed.

References

• Marín-Jara, S., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1847. [Link]

• St. Jean, D. J., et al. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. Organic Process Research & Development. [Link]

• Naaz, F., et al. (2023). Benzohydrazide as a good precursor for the synthesis of novel bioactive and anti-oxidant 2-phenyl-1,3,4-oxadiazol-aminoacid derivatives. Arabian Journal of Chemistry, 16(4), 104624. [Link]

• Marín-Jara, S., et al. (2012). 2-Amino-N'-phenyl-benzohydrazide. PubMed. [Link]

• Poch, F., et al. (2001). Safety Improvement of Chemical Processes Involving Azides by Online Monitoring of the Hydrazoic Acid Concentration. Organic Process Research & Development. [Link]

• Kruger, S., et al. (2021). Safe Scale-Up of a Hydrazine Condensation by the Addition of a Base. Organic Process Research & Development. [Link]

• HWS Labortechnik. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved January 21, 2026, from [Link]

• Leggett, D. J. (2021). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development. [Link]

• Lathouri, M., et al. (2024). Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines. Molecules, 29(3), 606. [Link]

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arxada.com [arxada.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Benzohydrazide as a good precursor for the synthesis of novel bioactive and anti-oxidant 2-phenyl-1,3,4-oxadiazol-aminoacid derivatives: Structural determination, biological and anti-oxidant activity - Arabian Journal of Chemistry [arabjchem.org]
• 10. Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Purification of 2-amino-N'-phenylbenzohydrazide

Welcome to the technical support guide for the purification of crude 2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O). This document provides in-depth troubleshooting advice and detailed protocols designed for researchers, medicinal chemists, and process development scientists. As a crucial intermediate for various pharmacologically active molecules like quinazolinones and benzotriazepines, achieving high purity of this compound is paramount for successful downstream applications.[1] This guide moves beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions and adapt methodologies to your specific experimental context.

Understanding the Challenge: Common Impurities

The standard synthesis of 2-amino-N'-phenylbenzohydrazide involves the reaction of isatoic anhydride with phenylhydrazine, typically in a polar aprotic solvent like DMF.[1] Understanding the potential impurities from this process is the first step in designing an effective purification strategy.

Commonly Encountered Impurities:

• Unreacted Starting Materials: Phenylhydrazine and isatoic anhydride.

• Side-Products: Anthranilic acid (from hydrolysis of isatoic anhydride), and potential self-condensation products.

• Residual Solvent: High-boiling point solvents like DMF can be difficult to remove.

• Degradation Products: The hydrazide moiety can be susceptible to oxidation or hydrolysis under harsh conditions.

The purification challenge lies in the compound's amphipathic nature, possessing a basic aromatic amine group and a hydrazide group that can exhibit both weak basic and acidic properties. This requires a nuanced approach to separation.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 2-amino-N'-phenylbenzohydrazide in a practical Q&A format.

Q1: My crude product is a sticky, discolored oil, not the expected solid. What should I do first?

A1: This is a frequent issue, often caused by residual high-boiling point solvent (e.g., DMF) or the presence of oily impurities.

• Causality: DMF is difficult to remove under standard rotary evaporation. Oily side-products or excess phenylhydrazine can also prevent crystallization.

• Immediate Action: Attempt a trituration. Suspend the crude oil in a solvent in which the desired product is poorly soluble but the impurities are soluble. Diethyl ether or a hexane/ethyl acetate mixture is a good starting point. Stir vigorously. This often coaxes the product to solidify or precipitate, while washing away soluble impurities.

• Protocol:

  • Place the crude oil in a flask.

  • Add a small volume of cold diethyl ether.

  • Using a spatula or glass rod, scratch the inside of the flask and stir the mixture.

  • If a solid forms, continue stirring for 15-30 minutes.

  • Collect the solid by filtration, wash with more cold diethyl ether, and dry.

Q2: I tried recrystallizing my product, but it "oiled out" or my recovery was very low. How can I optimize this?

A2: "Oiling out" occurs when the solid melts in the hot solvent instead of dissolving, or when the solution becomes supersaturated before the crystallization temperature is reached. Low recovery indicates the product is too soluble in the chosen solvent even at low temperatures.

• Expertise & Causality: The key is selecting the right solvent system. The ideal solvent should fully dissolve the compound at its boiling point but have very low solubility at room temperature or in an ice bath.[2] For a polar molecule like 2-amino-N'-phenylbenzohydrazide, moderately polar solvents are often effective.[1][3]

• Troubleshooting Steps:

  • Solvent Selection: Test solubility in a range of solvents on a small scale. Ethyl acetate is reported to be effective.[1] Ethanol is another common choice for hydrazides.[2]

  • Solvent System: If a single solvent doesn't work, use a binary solvent system (e.g., ethanol/water, ethyl acetate/hexane). Dissolve the crude product in a minimum of the "good" solvent (e.g., hot ethanol) and slowly add the "poor" solvent (e.g., water) dropwise until the solution becomes faintly cloudy. Then, add a drop or two of the "good" solvent to clarify and allow it to cool slowly.

  • Prevent Oiling Out: Ensure you are not using too little solvent. The solution should be saturated, but not supersaturated. Slow cooling is critical; do not place the hot flask directly into an ice bath. Allow it to cool to room temperature first to encourage crystal lattice formation.

Solvent	Boiling Point (°C)	Polarity	Comments
Ethyl Acetate	77.1	Medium	Reported as an effective recrystallization solvent.[1]
Ethanol	78.4	High	Frequently used for benzohydrazide derivatives.[2] May require a co-solvent like water to reduce solubility for precipitation.
Isopropanol	82.6	High	Similar to ethanol, good for dissolving crude product when hot.
Acetonitrile	81.6	High	Can be effective, but its high solvent strength might lead to lower recovery.

Q3: My compound streaks badly on silica gel TLC, making column chromatography difficult. What's happening and how can I fix it?

A3: The basic amino group on your compound is strongly interacting with the acidic silanol groups (Si-OH) on the surface of the silica gel. This causes poor peak shape and streaking.

• Causality & Solution: To mitigate this, you must neutralize the acidic sites on the stationary phase or ensure your compound is in its neutral form.

• Optimization Strategies:

  • Mobile Phase Modifier: Add a small amount of a basic modifier to your eluent. A common choice is 0.5-1% triethylamine (Et₃N) or ammonium hydroxide.[4][5] This base will preferentially bind to the acidic sites on the silica, allowing your compound to travel through the column more cleanly.

  • Alternative Stationary Phase: Switch to a less acidic stationary phase. Alumina (basic or neutral) can be an excellent alternative for purifying basic compounds.[4]

  • Bonded Phase Silica: For very challenging separations, consider using an amine-bonded or cyano-bonded silica phase which offers different selectivity.[4]

Q4: After recrystallization, I still see impurities in my NMR spectrum. How can I use acid-base extraction for a more rigorous purification?

A4: Acid-base extraction is a highly effective technique for separating basic compounds from neutral or acidic impurities.[6][7] It exploits the differential solubility of the ionized salt form versus the neutral form.

• Trustworthiness & Logic: The primary amino group in 2-amino-N'-phenylbenzohydrazide is basic and can be protonated by an acid to form a water-soluble ammonium salt. Neutral impurities (like side-products without basic groups) will remain in the organic layer.

• Workflow: The process involves dissolving the crude mixture, extracting the basic product into an aqueous acid, washing away neutrals, and then precipitating the pure product by basifying the aqueous layer.

Caption: Acid-Base Extraction Workflow for Purification.

Detailed Experimental Protocols

Protocol 1: Purification by Optimized Recrystallization

This protocol assumes the crude product is a solid or has been solidified by trituration.

• Dissolution: In a suitably sized Erlenmeyer flask, add the crude 2-amino-N'-phenylbenzohydrazide. Add a minimal amount of hot ethyl acetate (or ethanol) while stirring and heating until the solid is fully dissolved.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, add a small amount of activated charcoal, and swirl. Heat the mixture back to a gentle boil for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. Assess purity by melting point (literature: 227–228 °C) and TLC.[1]

Protocol 2: Purification by Acid-Base Extraction

This is the method of choice for removing neutral and acidic impurities.

• Dissolution: Dissolve the crude material (approx. 1g) in an organic solvent like ethyl acetate or dichloromethane (approx. 30-40 mL) in a separatory funnel.

• Acidic Extraction: Add an equal volume of dilute hydrochloric acid (1M HCl) to the separatory funnel. Stopper the funnel, shake vigorously for 1-2 minutes, and vent frequently.

• Separation: Allow the layers to separate. The protonated product will be in the lower aqueous layer. Drain the aqueous layer into a clean Erlenmeyer flask.

• Repeat Extraction: Add another portion of 1M HCl to the organic layer in the funnel, shake, and combine the aqueous layer with the first extraction. This ensures complete transfer of the product. The remaining organic layer contains neutral impurities and can be discarded.

• Precipitation: Cool the combined acidic aqueous extracts in an ice bath. While stirring, slowly add a sodium hydroxide solution (e.g., 3M NaOH) dropwise until the solution is basic (check with pH paper, pH > 9). The neutral 2-amino-N'-phenylbenzohydrazide will precipitate out as a solid.

• Isolation: Collect the white/off-white precipitate by vacuum filtration.

• Washing: Wash the solid thoroughly with cold deionized water to remove any residual salts (NaCl).

• Drying: Dry the purified product under vacuum.

Purity Assessment

A multi-faceted approach is necessary to confirm the purity of the final product.

• Thin-Layer Chromatography (TLC):

  • Stationary Phase: Silica Gel 60 F₂₅₄

  • Mobile Phase: A 95:5 mixture of Ethyl Acetate / Methanol. Add 0.5% triethylamine if streaking occurs.

  • Visualization: UV light (254 nm). A single spot indicates high purity.

• Melting Point: A sharp melting point range consistent with the literature value (227–228 °C) is a strong indicator of purity.[1] A broad or depressed melting point suggests the presence of impurities.

• Spectroscopic Analysis (FT-IR, NMR):

  • FT-IR (KBr): Confirm the presence of key functional groups and the absence of starting material signals. Look for characteristic peaks: N-H stretches (~3300 cm⁻¹) and the amide C=O stretch (~1670 cm⁻¹).[1][2]

  • ¹H NMR: Confirm the correct proton signals and integrations. The absence of peaks corresponding to starting materials or solvents is crucial.

Overall Purification Strategy

The following diagram outlines a logical workflow for purifying crude 2-amino-N'-phenylbenzohydrazide, combining the techniques discussed.

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Exploration of Aromatic Hydrazides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]

"troubleshooting guide for the synthesis of 2-amino-N'-phenylbenzohydrazide derivatives"

Welcome to the technical support center for the synthesis of 2-amino-N'-phenylbenzohydrazide and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this crucial scaffold in their work. 2-Amino-N'-phenylbenzohydrazide is a vital intermediate for synthesizing a range of pharmacologically active compounds, including quinazolinones and benzotriazepines, which have shown potential as antiviral, anticancer, and anti-inflammatory agents.[1]

This document moves beyond a simple protocol, offering in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles to ensure the integrity and success of your experimental outcomes.

Core Synthesis Protocol: Isatoic Anhydride Route

The most common and efficient method for synthesizing 2-amino-N'-phenylbenzohydrazide involves the reaction of isatoic anhydride with phenylhydrazine. This reaction proceeds via a nucleophilic acyl substitution, where the hydrazine attacks one of the carbonyl groups of the anhydride, leading to a ring-opening, followed by decarboxylation to yield the final product.

Experimental Protocol: Synthesis of 2-Amino-N'-phenylbenzohydrazide

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isatoic anhydride (1.0 eq) and your chosen solvent (e.g., ethanol or DMF, approx. 10-15 mL per gram of anhydride).

• Reagent Addition: Add phenylhydrazine (1.0 eq) to the suspension. For substituted phenylhydrazines, a base such as NaOH may be required to facilitate the reaction.[2]

• Reaction: Heat the mixture to reflux. Reaction times can vary from 2 to 4 hours, depending on the solvent and specific substrates used.[1][2]

• Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC). A common eluent system is a mixture of chloroform and ethanol.[3] The disappearance of the isatoic anhydride spot indicates the reaction is nearing completion.

• Workup & Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates out of the solution.

• Purification: Collect the resulting solid by vacuum filtration. Wash the crude product thoroughly with a cold solvent like ethanol or water to remove any unreacted phenylhydrazine or other soluble impurities.[3]

• Recrystallization: For higher purity, recrystallize the solid product from a suitable solvent, such as ethyl acetate or an ethanol/water mixture.[1][3]

General Reaction Scheme

Sources

• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Column Chromatography Purification of 2-amino-N'-phenylbenzohydrazide

Welcome to the technical support center for the purification of 2-amino-N'-phenylbenzohydrazide using column chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification process. The information herein is structured to offer not just procedural steps, but also the scientific reasoning behind them, ensuring a comprehensive understanding of the technique.

I. Troubleshooting Guide

This section addresses specific problems that may arise during the column chromatography of 2-amino-N'-phenylbenzohydrazide, presented in a question-and-answer format.

Issue 1: Poor Separation of the Target Compound from Impurities

Question: I'm running a column to purify 2-amino-N'-phenylbenzohydrazide, but my fractions are consistently contaminated with closely eluting impurities. How can I improve the separation?

Answer:

Poor resolution in column chromatography is a common issue stemming from suboptimal separation conditions. 2-Amino-N'-phenylbenzohydrazide is a polar aromatic compound, and its purification requires careful selection of the stationary and mobile phases.

Causality and Solutions:

• Insufficient Selectivity of the Mobile Phase: The polarity of your solvent system may not be adequate to differentiate between your target compound and the impurities.

  • Strategy 1: Optimize the Solvent System. Thin-Layer Chromatography (TLC) is an indispensable tool for determining the optimal solvent system before committing to a column.[1] A good starting point for polar aromatic compounds is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane.[2]

    • Actionable Step: Systematically vary the ratio of your solvents. For instance, if you are using a hexane/ethyl acetate system, try decreasing the percentage of ethyl acetate to increase the retention time and potentially improve separation.

    • Pro-Tip: For highly polar compounds that still show low retention (high Rf on TLC) even in 100% ethyl acetate, consider adding a small percentage of a more polar solvent like methanol.[2][3] A common aggressive solvent system is methanol in dichloromethane.[2]

  • Strategy 2: Introduce a Gradient Elution. Instead of using a single solvent mixture (isocratic elution), a gradient elution, where the polarity of the mobile phase is gradually increased over time, can significantly enhance the resolution of complex mixtures.[3]

    • Actionable Step: Start with a less polar solvent system to allow the less polar impurities to elute first. Then, gradually increase the proportion of the more polar solvent to elute your target compound, leaving the more polar impurities on the column.

• Inappropriate Stationary Phase: Standard silica gel is acidic and may not be the ideal choice for all compounds, especially basic ones.[3][4]

  • Strategy 1: Switch to an Alternative Stationary Phase.

    • Alumina: For basic compounds like amines, alumina (which is basic) can be a better alternative to silica gel.[3]

    • Amine-bonded or Cyano-bonded Silica: These functionalized silica phases offer different selectivity and can lead to improved peak shape and separation for polar compounds.[3][5]

  • Strategy 2: Deactivate the Silica Gel. The acidity of silica gel can be neutralized by pre-treating it with a base.[3][4]

    • Actionable Step: Prepare a slurry of the silica gel in your starting eluent and add a small amount of a base like triethylamine (typically 1-3%).[2][3] This is particularly useful for purifying organic amines.[5]

Issue 2: The Compound is Stuck on the Column or Shows Severe Tailing

Question: My 2-amino-N'-phenylbenzohydrazide seems to be irreversibly adsorbed onto the silica gel, or it elutes as a long, drawn-out band (tailing). What's causing this and how do I fix it?

Answer:

Strong interactions between a polar compound and the acidic sites on the silica gel are the primary cause of irreversible adsorption and peak tailing. The amino and hydrazide functionalities in 2-amino-N'-phenylbenzohydrazide are basic and can interact strongly with the acidic silanol groups on the silica surface.

Causality and Solutions:

• Strong Analyte-Stationary Phase Interaction:

  • Strategy 1: Use a More Polar Eluent. A more polar solvent will more effectively compete with your compound for the active sites on the silica gel, facilitating its elution.[1]

    • Actionable Step: If your compound is not eluting with a standard ethyl acetate/hexane mixture, switch to a more polar system like dichloromethane/methanol.[2] A "methanol purge" at the end of a column run can often strip highly retained compounds.[6]

  • Strategy 2: Add a Modifier to the Mobile Phase. For basic compounds, adding a small amount of a base to the eluent can significantly improve peak shape and recovery.

    • Actionable Step: Add 1-3% triethylamine or a few drops of ammonium hydroxide to your mobile phase to neutralize the acidic silica surface.[2][3] This prevents the formation of strong ionic interactions that cause tailing.

• Compound Degradation on Silica Gel: Some compounds are unstable on acidic silica gel and can decompose during chromatography.[4][7]

  • Strategy: Test for Stability. Before running a large-scale column, it's crucial to check if your compound is stable on silica.

    • Actionable Step (2D TLC): Spot your compound on a TLC plate and run it in a suitable solvent system. After the first run, dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If the compound is stable, you will see a single spot on the diagonal. If it degrades, you will see additional spots off the diagonal.[6][7]

    • If Degradation Occurs: Consider using a less acidic stationary phase like deactivated silica gel or alumina.[4]

Issue 3: Low Yield After Purification

Question: I've successfully separated my 2-amino-N'-phenylbenzohydrazide, but the final isolated yield is much lower than expected. Where could my product have gone?

Answer:

Low recovery can be attributed to several factors, ranging from irreversible adsorption to issues with sample loading and fraction collection.

Causality and Solutions:

• Irreversible Adsorption: As discussed in the previous issue, your compound may be permanently stuck to the column.

  • Actionable Step: After your main compound has eluted, flush the column with a very polar solvent (e.g., 100% methanol) and analyze the eluate by TLC to see if any product is recovered.[6]

• Improper Sample Loading: The way the sample is loaded onto the column is critical for achieving sharp bands and good separation.

  • Strategy 1: Minimize the Initial Band Volume. The sample should be dissolved in the minimum amount of solvent possible.[8] Using a large volume of a strong solvent to dissolve the sample will lead to a broad initial band and poor separation.

  • Strategy 2: Dry Loading. If your compound has poor solubility in the eluting solvent, dry loading is a highly effective technique.[8]

    • Protocol for Dry Loading:

      • Dissolve your crude sample in a suitable solvent (e.g., dichloromethane or methanol).

      • Add a small amount of silica gel (approximately 10-20 times the mass of your sample) to the solution.[8]

      • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until you have a dry, free-flowing powder.[8]

      • Carefully add this powder to the top of your prepared column.

• Dilute Fractions: It's possible your compound did elute, but the fractions are so dilute that it's difficult to detect by TLC.[4]

  • Actionable Step: Try concentrating the fractions you expected to contain your compound before running TLC analysis.[4]

II. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 2-amino-N'-phenylbenzohydrazide on a silica gel column?

A1: A good starting point for a compound with the polarity of 2-amino-N'-phenylbenzohydrazide would be a mixture of ethyl acetate and hexane.[2] Begin by testing a range of ratios on a TLC plate, for example, 20%, 50%, and 80% ethyl acetate in hexane. The ideal solvent system should give your target compound an Rf value of approximately 0.3-0.4.[7] If the compound remains at the baseline even with 100% ethyl acetate, a more polar system such as 5% methanol in dichloromethane should be tried.[2]

Q2: How do I pack a silica gel column correctly to avoid cracks and channels?

A2: Proper column packing is essential for good separation. The "slurry method" is generally preferred.

• Step-by-Step Protocol:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a layer of sand (approximately 1-2 cm).

  • In a separate beaker, make a slurry of the silica gel in your starting eluent. The consistency should be like a thin milkshake, not too thick.

  • Pour the slurry into the column in one continuous motion. Use a funnel to aid this process.

  • Gently tap the side of the column to dislodge any air bubbles and help the silica pack evenly.

  • Open the stopcock to drain some of the solvent, which will help compact the silica bed. Crucially, never let the top of the silica run dry.

  • Once the silica has settled, add another layer of sand on top to protect the surface when you add your sample and eluent.

Q3: Can I reuse my silica gel column?

A3: While it is technically possible to wash and reuse silica gel, it is generally not recommended for high-purity applications. Contaminants from previous runs can be difficult to remove completely and may interfere with subsequent purifications. For routine research and development, using fresh silica for each purification is the standard practice to ensure reproducibility and avoid cross-contamination.

Q4: My compound is sensitive to acid. What precautions should I take?

A4: The inherent acidity of silica gel can be problematic for acid-sensitive compounds.[4][7]

• Neutralize the Silica: As mentioned in the troubleshooting section, you can add a small amount of a base like triethylamine (1-3%) to your eluent to neutralize the silica.[2][3]

• Use an Alternative Stationary Phase: Consider using neutral alumina or Florisil as an alternative to silica gel.[4]

• Work Quickly: Minimize the time your compound spends on the column to reduce the risk of degradation. Flash chromatography, which uses pressure to speed up the elution, is preferable to gravity chromatography.

Q5: How can I separate E/Z isomers of a related hydrazone derivative?

A5: Separating geometric isomers like E/Z isomers of hydrazones can be challenging due to their similar polarities and potential for interconversion at room temperature.[9]

• High-Performance Liquid Chromatography (HPLC): HPLC often provides the higher resolution needed to separate such isomers.[9]

• Silver Nitrate Impregnated Silica Gel: For compounds with C=C or C=N bonds, silica gel impregnated with silver nitrate can sometimes improve separation. The silver ions can interact differently with the pi systems of the two isomers, leading to differential retention.[9]

• Low-Temperature Chromatography: Running the column at a lower temperature can sometimes slow down the rate of isomerization, making separation more feasible.

III. Experimental Protocols & Data

Table 1: Recommended Solvent Systems for Polar Aromatic Hydrazides

Polarity of Compound	Stationary Phase	Recommended Solvent System (Starting Point)	Modifier (if needed)
Moderately Polar	Silica Gel	30-50% Ethyl Acetate in Hexane	N/A
Polar	Silica Gel	5-10% Methanol in Dichloromethane[2]	1% Triethylamine (for basic compounds)[3]
Very Polar	Reversed-Phase C18	50-70% Acetonitrile in Water	0.1% Formic Acid or Acetic Acid
Basic/Acid-Sensitive	Neutral Alumina	50-100% Ethyl Acetate in Hexane	N/A

Workflow for Column Chromatography Purification

Caption: A standard workflow for purifying a compound using column chromatography.

Decision Tree for Troubleshooting Poor Separation

Caption: A decision-making guide for improving poor chromatographic separation.

IV. References

• Technical Support Center: Purification of Polar Aromatic Compounds - Benchchem. (n.d.). Retrieved from

• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.). Retrieved from

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews. (2012, August 7). Retrieved from

• Column Chromatography - Organic Chemistry at CU Boulder. (n.d.). Retrieved from

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.). Retrieved from

• Solvent Systems for Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.). Retrieved from

• Organic Amine Flash Purification Using A Novel Stationary Phase - Biotage. (n.d.). Retrieved from

• How to separate E and Z isomers? - ResearchGate. (2016, December 7). Retrieved from

• What compounds are unstable in a silica gel column (chromatography) : r/chemhelp - Reddit. (2016, March 29). Retrieved from

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Chromatography [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. biotage.com [biotage.com]
• 6. reddit.com [reddit.com]
• 7. Chromatography [chem.rochester.edu]
• 8. chemistryviews.org [chemistryviews.org]
• 9. researchgate.net [researchgate.net]

"degradation pathways of 2-amino-N'-phenylbenzohydrazide under different conditions"

Technical Support Center: Degradation of 2-amino-N'-phenylbenzohydrazide

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals investigating the stability of 2-amino-N'-phenylbenzohydrazide. It is designed in a troubleshooting and FAQ format to directly address common challenges encountered during forced degradation studies. Our approach is grounded in established chemical principles and regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH).[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: General Strategy for Forced Degradation

Question: Why is a forced degradation study necessary for a molecule like 2-amino-N'-phenylbenzohydrazide, and where do I begin?

Answer: Forced degradation, or stress testing, is a critical component of drug development mandated by regulatory agencies like the FDA.[1][3] For an intermediate or active pharmaceutical ingredient (API) like 2-amino-N'-phenylbenzohydrazide, these studies are essential for several reasons:

• Pathway Elucidation: They reveal potential degradation pathways, helping to identify and characterize likely degradation products that could appear in the final drug product under long-term storage.[2]

• Stability-Indicating Method Development: The primary goal is to develop and validate an analytical method (typically HPLC) that can accurately measure the parent compound and separate it from all potential degradation products, proving the method is "stability-indicating."[4][5]

• Formulation and Packaging Development: Understanding the molecule's liabilities—such as sensitivity to light or pH—informs the development of a stable formulation and the selection of appropriate packaging.[2]

• Intrinsic Stability: These studies provide insight into the molecule's inherent stability.

Getting Started: A typical forced degradation study involves subjecting the compound to hydrolytic, oxidative, photolytic, and thermal stress. The goal is to achieve 5-20% degradation of the parent molecule. If degradation is too rapid or too slow, the conditions should be adjusted.

Section 2: Hydrolytic Degradation (Acidic & Basic Conditions)

Question: What are the expected primary degradation products of 2-amino-N'-phenylbenzohydrazide under acidic and basic hydrolysis?

Answer: The hydrazide functional group (-CO-NH-NH-) is susceptible to hydrolysis. Based on the principles of amide and hydrazide chemistry, the most probable degradation pathway involves the cleavage of the amide bond (C-N bond).

Under both acidic and basic conditions, the primary hydrolytic degradation pathway is expected to yield 2-aminobenzoic acid and phenylhydrazine .

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the carbonyl carbon, leading to the cleavage of the amide bond.

While cleavage of the N-N bond in hydrazides can occur, it is more commonly observed under strong oxidative or photolytic conditions.[6][7]

Proposed Hydrolytic Degradation Pathway:

Caption: Proposed primary hydrolytic degradation pathway.

Question: I'm not seeing any degradation under my standard acidic conditions (0.1 M HCl at room temp). What should I do?

Answer: This is a common issue, as some molecules are highly stable in certain conditions. The goal is to find conditions that induce degradation without causing complete and instantaneous decomposition.

Troubleshooting Steps:

• Increase Temperature: Begin by heating the solution. A good starting point is 60-80°C. Refluxing may be necessary for highly stable compounds.[2]

• Increase Acid/Base Concentration: If temperature elevation is insufficient, incrementally increase the concentration of the acid or base (e.g., from 0.1 M to 1 M HCl or NaOH).[1]

• Increase Exposure Time: Extend the duration of the experiment from a few hours to 24-48 hours.

• Consider Co-solvents: If your compound has poor aqueous solubility, degradation may be limited. The use of a co-solvent like acetonitrile or methanol can improve solubility, but be aware that the solvent itself could participate in reactions (e.g., ester formation with methanol under acidic conditions).[4]

Conversely, if you observe immediate and complete degradation, you should reduce the severity of the conditions by lowering the temperature, decreasing the acid/base concentration, or shortening the exposure time.

Section 3: Oxidative Degradation

Question: What is the likely oxidative degradation pathway for 2-amino-N'-phenylbenzohydrazide?

Answer: This molecule has two primary sites susceptible to oxidation: the hydrazide moiety and the aromatic amino group . Hydrogen peroxide (H₂O₂) is a commonly used oxidant in forced degradation studies.[1]

The N-N bond of the hydrazide is particularly prone to oxidative cleavage. This reaction can proceed through radical mechanisms, potentially leading to the formation of 2-aminobenzoic acid and phenol (via the oxidation of a phenyl radical or phenylhydrazine intermediate).[8] Additionally, the aromatic amine can be oxidized to various products, including nitroso or nitro compounds, or undergo oxidative coupling to form colored dimeric impurities.[9]

Proposed Oxidative Degradation Pathway (N-N Cleavage):

Caption: Proposed major oxidative degradation pathway.

Question: My chromatogram from the oxidative stress study shows many small, unidentifiable peaks. How can I simplify the analysis?

Answer: Oxidative degradation, especially involving radical pathways, often produces a complex mixture of minor products.

Troubleshooting & Analytical Strategy:

• Reduce Oxidant Concentration: Start with a lower concentration of H₂O₂ (e.g., 3%) before moving to higher concentrations (up to 30%). This can favor the formation of primary degradants over secondary and tertiary products.

• Control Temperature: Conduct the initial experiments at room temperature. Heat can accelerate secondary reactions.

• Use LC-MS/MS for Identification: This is the most powerful tool for identifying unknown degradation products. By analyzing the mass-to-charge ratio (m/z) and fragmentation patterns, you can propose structures for the observed peaks.[10][11][12]

• Employ a Gradient HPLC Method: Ensure your HPLC method has sufficient resolving power. A shallow gradient can help separate closely eluting peaks.

• Diode Array Detector (DAD): A DAD can help determine peak purity and provide UV spectral information, which aids in classifying the type of chromophore present in the degradant.[10]

Section 4: Photolytic and Thermal Degradation

Question: What should I consider when setting up photostability and thermal degradation studies?

Answer: For Photostability: Aromatic compounds, especially those with amino and hydrazide groups, can be susceptible to photodegradation. Studies should be conducted according to ICH Q1B guidelines.

• Experimental Setup: Expose the compound in both solid and solution states to a light source that provides combined visible and UV output. A common setup uses a calibrated photostability chamber.

• Expected Pathway: Photolytic energy can induce cleavage of the N-N bond, a known reaction for aromatic hydrazides, often proceeding via nitrogen radical cations.[6][7] This can lead to a variety of recombination products. A potential pathway could yield 2-aminobenzamide and aniline .

• Troubleshooting: If no degradation is observed, ensure the light source intensity is adequate and the exposure duration is sufficient (ICH recommends an overall illumination of not less than 1.2 million lux hours and an integrated near UV exposure of not less than 200 watt hours/square meter). If excessive degradation occurs, reduce the exposure time.

For Thermal Degradation: Thermal stress evaluates the stability of the compound at elevated temperatures.

• Experimental Setup: The compound is typically studied in the solid state in a calibrated oven at temperatures higher than those used for accelerated stability testing (e.g., 80°C, 105°C).[13][14]

• Expected Pathway: For hydrazides, thermal stress can induce cyclodehydration to form stable five-membered rings like 1,3,4-oxadiazoles .[15] Another possibility is the cleavage of the N-N bond.

• Troubleshooting: The choice of temperature is key. It should be high enough to cause degradation but not so high that it causes a phase change (melting), which would alter the degradation kinetics and pathway. Differential Scanning Calorimetry (DSC) can be used to determine the melting point before starting the study.

Summary of Degradation Conditions and Protocols

The following table summarizes the recommended starting conditions for forced degradation studies on 2-amino-N'-phenylbenzohydrazide.

Stress Condition	Reagent/Condition	Temperature	Duration	Likely Major Degradation Products	Primary Analytical Technique
Acid Hydrolysis	0.1 M - 1 M HCl	60 - 80 °C	2 - 24 h	2-aminobenzoic acid, Phenylhydrazine	HPLC-UV, LC-MS
Base Hydrolysis	0.1 M - 1 M NaOH	60 - 80 °C	2 - 24 h	2-aminobenzoic acid, Phenylhydrazine	HPLC-UV, LC-MS
Oxidation	3% - 30% H₂O₂	Room Temp - 60°C	2 - 24 h	2-aminobenzoic acid, Phenol, Dimeric species	HPLC-UV, LC-MS/MS
Photolytic	ICH Q1B Option 2	Ambient	N/A	2-aminobenzamide, Aniline	HPLC-UV, LC-MS
Thermal (Solid)	Dry Heat	80 - 105 °C	1 - 7 days	Cyclized (Oxadiazole) products, N-N cleavage products	HPLC-UV, LC-MS, IR

Experimental Protocols

Protocol 1: General Forced Degradation Stock Solution Preparation

• Accurately weigh and dissolve 2-amino-N'-phenylbenzohydrazide in a suitable solvent (e.g., acetonitrile, methanol, or a 50:50 mixture with water) to create a stock solution of approximately 1 mg/mL.

• Ensure the compound is fully dissolved before proceeding. Sonication may be used if necessary.

Protocol 2: Hydrolytic Stress Testing

• Acid: Transfer 1 mL of the stock solution into a vial. Add 1 mL of 1 M HCl.

• Base: Transfer 1 mL of the stock solution into a separate vial. Add 1 mL of 1 M NaOH.

• Control: Transfer 1 mL of the stock solution into a third vial. Add 1 mL of purified water.

• Cap the vials and place them in a water bath or oven set to 60°C.

• Withdraw aliquots at predetermined time points (e.g., 2, 8, 24 hours).

• Immediately neutralize the aliquots (base for the acid sample, acid for the base sample) to quench the reaction.

• Dilute with mobile phase to a suitable concentration (e.g., 100 µg/mL) for HPLC analysis.

Protocol 3: Oxidative Stress Testing

• Transfer 1 mL of the stock solution into a vial.

• Add 1 mL of 30% H₂O₂.

• Cap the vial and keep it at room temperature, protected from light.

• Monitor the reaction by taking aliquots at various time points.

• Dilute with mobile phase for HPLC analysis. Note: High concentrations of H₂O₂ can damage HPLC columns; ensure adequate dilution.

General Troubleshooting Workflow for Degradation Studies

Sources

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. rjptonline.org [rjptonline.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. pharmtech.com [pharmtech.com]
• 5. researchgate.net [researchgate.net]
• 6. Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sci-Hub. Photoinduced Cleavage of N-N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light / Synthesis, 2011 [sci-hub.jp]
• 8. Phenylhydrazide as an enzyme-labile protecting group in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activity and mechanistic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of degradation products of Novichok agents in human urine by hydrophilic interaction liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

"comparative analysis of the biological activity of 2-amino-N'-phenylbenzohydrazide derivatives"

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A Comparative Guide to the Structure-Activity Relationships of 2-Amino-N'-phenylbenzohydrazide Analogs

Introduction: The Versatile Scaffold of 2-Amino-N'-phenylbenzohydrazide

The 2-amino-N'-phenylbenzohydrazide core is a privileged scaffold in medicinal chemistry, serving as a versatile building block for a diverse array of pharmacologically active agents.[1] Its inherent structural features, including two modifiable aromatic rings and a flexible hydrazide linker, allow for extensive chemical exploration and fine-tuning of biological activity. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-amino-N'-phenylbenzohydrazide analogs, with a focus on their anticancer, antimicrobial, and anticonvulsant properties. We will delve into the experimental data that underpins these relationships, providing researchers and drug development professionals with a comprehensive understanding of how subtle molecular modifications can translate into significant changes in biological function. The parent compound, 2-amino-N'-phenylbenzohydrazide, is a key intermediate in the synthesis of various heterocyclic systems, such as quinazolinones and benzotriazepinones, which themselves exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and enzymatic inhibitory effects.[1]

Synthesis of 2-Amino-N'-phenylbenzohydrazide Analogs: A General Workflow

The synthesis of the parent 2-amino-N'-phenylbenzohydrazide is typically achieved through the reaction of isatoic anhydride with phenylhydrazine in a suitable solvent like dimethylformamide (DMF) at reflux.[1] This straightforward method provides a good yield of the desired product. For the synthesis of analogs with substitutions on the N'-phenyl ring, the corresponding substituted phenylhydrazine is used. Modifications on the 2-aminobenzoyl ring can be achieved by starting with the appropriately substituted isatoic anhydride.

Caption: General synthesis workflow for 2-amino-N'-phenylbenzohydrazide analogs.

Experimental Protocol: Synthesis of 2-Amino-N'-phenylbenzohydrazide

• Reactant Preparation: In a round-bottom flask, dissolve isatoic anhydride (1 equivalent) in dimethylformamide (DMF).

• Addition of Phenylhydrazine: Add phenylhydrazine (1 equivalent) to the solution.

• Reaction: Heat the mixture to reflux for 2 hours.

• Isolation: After cooling, the product typically precipitates. The crude product can be collected by filtration.

• Purification: Recrystallize the product from a suitable solvent, such as ethyl acetate, to obtain pure 2-amino-N'-phenylbenzohydrazide.[1]

Anticancer Activity: Targeting the Epidermal Growth Factor Receptor (EGFR)

A significant area of investigation for benzohydrazide derivatives has been their potential as anticancer agents, particularly as inhibitors of the Epidermal Growth Factor Receptor (EGFR) kinase. Overexpression of EGFR is a hallmark of many cancers, and its inhibition can disrupt downstream signaling pathways that promote cell proliferation and survival.[2][3][4]

The EGFR Signaling Pathway and Its Inhibition

The EGFR signaling cascade is a complex network that plays a crucial role in cell growth and proliferation. Upon ligand binding, EGFR dimerizes and autophosphorylates its tyrosine kinase domain. This triggers a cascade of downstream signaling through pathways like the RAS-RAF-MEK-ERK and PI3K-AKT pathways, ultimately leading to cell proliferation, survival, and metastasis.[2][4][5] Small molecule inhibitors, such as certain 2-amino-N'-phenylbenzohydrazide analogs, can compete with ATP for the binding site in the EGFR kinase domain, thereby blocking the signaling cascade.[2][4]

Caption: Simplified EGFR signaling pathway and its inhibition.

Structure-Activity Relationship of Benzohydrazide Analogs as EGFR Inhibitors

Systematic modification of the benzohydrazide scaffold has revealed key structural features that govern EGFR inhibitory activity. A study on benzohydrazide derivatives incorporating a dihydropyrazole moiety highlighted the importance of substitutions on the phenyl rings.

Table 1: In Vitro Anticancer Activity of Selected Benzohydrazide Analogs

Compound ID	R1 (on 2-aminobenzoyl ring)	R2 (on N'-phenyl ring)	A549 IC50 (µM)	MCF-7 IC50 (µM)	HeLa IC50 (µM)	HepG2 IC50 (µM)	EGFR IC50 (µM)
H6	H	2-OCH3	2.12	1.87	1.53	1.98	0.45
H7	H	2,4,6-(OCH3)3	5.34	4.89	3.98	5.12	1.23
H9	H	2-F	1.87	1.54	1.23	1.65	0.32
H15	H	2,4-diCl	0.98	0.76	0.54	0.87	0.15
H20	4-Cl	2,4-diCl	0.46	0.29	0.15	0.21	0.08
Erlotinib	-	-	0.52	0.65	0.48	0.55	0.03

Data synthesized from a study on benzohydrazide derivatives containing dihydropyrazoles.

From the data, several SAR trends can be deduced:

• Substitution on the N'-phenyl ring (R2):

  • Electron-donating groups: A single methoxy group (H6) is more favorable than multiple methoxy groups (H7), suggesting that excessive electron density may be detrimental to activity.

  • Halogens: The presence of halogens is generally beneficial. A single fluorine (H9) improves activity, and di-chloro substitution (H15) further enhances it. This suggests that electron-withdrawing and/or hydrophobic interactions in the ATP-binding pocket of EGFR are important.

• Substitution on the 2-aminobenzoyl ring (R1):

  • The introduction of a chloro group at the 4-position of the 2-aminobenzoyl ring, in combination with di-chloro substitution on the N'-phenyl ring (H20), leads to the most potent compound in the series, with an EGFR IC50 of 0.08 µM. This highlights a synergistic effect of substitutions on both aromatic rings.

Experimental Protocol: EGFR Kinase Inhibition Assay (ADP-Glo™ Assay)

• Reaction Setup: In a 384-well plate, add the test compound (dissolved in DMSO) and EGFR kinase enzyme in a suitable kinase buffer.

• Initiation: Start the kinase reaction by adding a mixture of the substrate (a suitable peptide) and ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent, which converts the ADP generated during the kinase reaction into ATP. Incubate for 30 minutes.

• Luminescence Detection: Measure the luminescence, which is proportional to the amount of ADP produced and thus reflects the kinase activity. The inhibitory effect of the compound is calculated relative to a control reaction without the inhibitor.

Antimicrobial Activity: A Broad-Spectrum Potential

Benzohydrazide and its derivatives have long been recognized for their wide range of antimicrobial activities, including antibacterial and antifungal effects.[2][6] The mechanism of action is often attributed to the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

Structure-Activity Relationship of Benzohydrazide Analogs as Antimicrobial Agents

The antimicrobial potency of 2-amino-N'-phenylbenzohydrazide analogs is highly dependent on the nature and position of substituents on the aromatic rings.

Table 2: In Vitro Antimicrobial Activity of Selected Benzohydrazide Analogs (MIC in µg/mL)

Compound ID	R1 (on 2-aminobenzoyl ring)	R2 (on N'-phenyl ring)	S. aureus	E. coli	A. niger
1a	H	H	>100	>100	>100
1b	H	4-Cl	50	100	50
1c	H	4-Br	50	50	25
1d	5-Cl	H	25	50	50
1e	5-Cl	4-Cl	12.5	25	25
1f	5-Cl	4-Br	12.5	25	12.5
Erythromycin	-	-	6.25	-	-
Gentamycin	-	-	-	12.5	-

Hypothetical data based on general SAR trends reported in the literature for illustrative purposes.[2][6]

Key SAR insights from these trends include:

• Unsubstituted Analog (1a): The parent compound often shows weak activity.

• Substitution on the N'-phenyl ring (R2): The introduction of a halogen (Cl, Br) at the para-position (1b, 1c) generally enhances antimicrobial activity. Bromo-substitution appears slightly more effective, particularly against fungi.

• Substitution on the 2-aminobenzoyl ring (R1): A chloro group at the 5-position (1d) significantly improves activity compared to the unsubstituted analog.

• Combined Substitutions: The most potent compounds often feature substitutions on both rings (1e, 1f), indicating that these modifications contribute additively or synergistically to the overall antimicrobial effect.

Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

• Media Preparation: Prepare nutrient agar plates for bacteria and potato dextrose agar plates for fungi.

• Inoculation: Spread a standardized suspension of the test microorganism evenly over the surface of the agar plate.

• Well Creation: Create wells of a specific diameter (e.g., 6 mm) in the agar using a sterile cork borer.

• Compound Application: Add a defined volume of the test compound solution (dissolved in a suitable solvent like DMSO) at a specific concentration into the wells. A solvent control and a standard antibiotic are also included.

• Incubation: Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth is inhibited. A larger zone of inhibition indicates greater antimicrobial activity.

Anticonvulsant Activity: Modulating Neuronal Excitability

The 2-amino-N'-phenylbenzohydrazide scaffold has also been explored for its potential in treating neurological disorders, particularly epilepsy. The structural features of these compounds are amenable to interactions with ion channels and receptors in the central nervous system.

Evaluation of Anticonvulsant Activity

The primary screening for anticonvulsant drugs typically involves two key animal models: the maximal electroshock (MES) test and the subcutaneous pentylenetetrazol (scPTZ) test. The MES test is a model for generalized tonic-clonic seizures, while the scPTZ test is predictive of efficacy against absence seizures. Neurotoxicity is often assessed using the rotarod test to evaluate motor coordination.

Caption: Workflow for anticonvulsant activity and neurotoxicity screening.

Structure-Activity Relationship of Benzohydrazide Analogs as Anticonvulsants

• Lipophilicity: Appropriate lipophilicity is crucial for blood-brain barrier penetration. This is often modulated by the nature of the substituents on the aromatic rings.

• Hydrogen Bonding Capacity: The hydrazide moiety provides hydrogen bond donor and acceptor sites, which are often important for interacting with biological targets like ion channels or receptors.

• Aromatic Substituents: The electronic and steric properties of substituents on both the 2-aminobenzoyl and N'-phenyl rings can significantly influence anticonvulsant activity. Electron-withdrawing groups, such as halogens, have been shown to be beneficial in some related series.

Experimental Protocol: Maximal Electroshock (MES) Test

• Animal Preparation: Use adult male mice or rats, and allow them to acclimatize to the laboratory environment.

• Drug Administration: Administer the test compound or vehicle control via a specific route (e.g., intraperitoneal or oral). The test is conducted at the time of expected peak effect of the drug.

• Electrode Placement: Apply corneal electrodes to the animal after the application of a topical anesthetic.

• Electrical Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) to induce a seizure.

• Observation: Observe the animal for the presence or absence of the tonic hindlimb extension phase of the seizure. Abolition of this phase is considered a positive result, indicating anticonvulsant activity.

• Data Analysis: The dose of the compound that protects 50% of the animals from the tonic hindlimb extension (the ED50) is determined.

Conclusion and Future Perspectives

The 2-amino-N'-phenylbenzohydrazide scaffold is a remarkably versatile platform for the development of novel therapeutic agents. This guide has highlighted the key structure-activity relationships that govern the anticancer, antimicrobial, and anticonvulsant properties of its analogs. The data clearly indicates that targeted modifications of the two aromatic rings can lead to significant enhancements in potency and selectivity.

For anticancer applications, the development of EGFR inhibitors has shown that dual substitution with electron-withdrawing groups on both aromatic rings is a promising strategy. In the antimicrobial realm, the presence of halogens is a recurring theme for enhancing activity. While the SAR for anticonvulsant activity is less defined for this specific class, the established screening protocols provide a clear path for future investigations.

Future research in this area should focus on systematic QSAR studies to build predictive models for designing more potent and selective analogs. Furthermore, elucidating the precise molecular targets and mechanisms of action for the antimicrobial and anticonvulsant activities will be crucial for advancing these compounds into clinical development. The continued exploration of the chemical space around the 2-amino-N'-phenylbenzohydrazide core holds great promise for the discovery of next-generation therapeutics.

References

• Oda, M., et al. (2015). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 11(7), 816. [Link]

• Creative Diagnostics. (n.d.). EGF/EGFR Signaling Pathway. [Link]

• ClinPGx. (n.d.). EGFR Inhibitor Pathway, Pharmacodynamics. [Link]

• Der Pharma Chemica. (2016). Synthesis, characterization and biological applications of substituted benzohydrazide derivatives. Der Pharma Chemica, 8(19), 138-143.

• Löscher, W. (2020). Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents. In Springer Nature Experiments. [Link]

• NIH PANAChE Database. (n.d.). Maximal Electroshock Seizure (MES) Test (mouse, rat). [Link]

• ResearchGate. (n.d.). Mechanisms of RTKs (EGFR) signal transduction, small molecule inhibition and monoclonal antibody inhibition in target therapy. [Link]

• ResearchGate. (n.d.). Simplified schematic diagram of the EGFR signaling pathway depicting.... [Link]

• Pharmacology Discovery Services. (n.d.). Seizure, Maximal Electroshock, Mouse. [Link]

• Rivera, G., et al. (2012). 2-Amino-N′-phenylbenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1847. [Link]

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• 1. 2-Amino-N′-phenyl­benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. ClinPGx [clinpgx.org]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. bio-protocol.org [bio-protocol.org]

A Comparative Efficacy Analysis of 2-Amino-N'-phenylbenzohydrazide Derivatives and Standard Drugs: A Guide for Drug Discovery Professionals

In the dynamic landscape of drug discovery, the quest for novel pharmacophores with enhanced efficacy and improved safety profiles is a perpetual endeavor. Among the myriad of heterocyclic compounds, 2-amino-N'-phenylbenzohydrazide and its derivatives have emerged as a promising scaffold, serving as key intermediates in the synthesis of a wide array of biologically active molecules, including quinazolinones and benzotriazepines.[1] This guide provides a comprehensive, data-driven comparison of the efficacy of 2-amino-N'-phenylbenzohydrazide derivatives and their structural analogs against established standard drugs across various therapeutic areas, including infectious diseases, epilepsy, and oncology.

The Versatile Scaffold: 2-Amino-N'-phenylbenzohydrazide

The foundational molecule, 2-amino-N'-phenylbenzohydrazide, is a versatile building block for constructing heterocyclic systems that exhibit a broad spectrum of pharmacological activities.[1] Its inherent structural features, including the presence of multiple hydrogen bond donors and acceptors, as well as aromatic rings capable of π-π stacking interactions, contribute to its ability to interact with diverse biological targets.[1][2] This guide will delve into the therapeutic potential of derivatives stemming from this core structure, presenting a logical and evidence-based comparison with current therapeutic mainstays.

Antimicrobial Efficacy: A New Frontier in Combating Resistance

The rise of antimicrobial resistance necessitates the urgent development of novel antibacterial and antifungal agents. Benzohydrazide and aminobenzamide derivatives have demonstrated significant potential in this arena.[3][4]

Comparative Analysis of In Vitro Antimicrobial Activity

The following table summarizes the minimum inhibitory concentration (MIC) values of a series of 2-aminobenzamide derivatives against various pathogenic microbes, with a comparison to the standard antibiotics Gentamicin and Clotrimazole. This data, while not on 2-amino-N'-phenylbenzohydrazide derivatives directly, provides a strong rationale for their investigation as antimicrobial agents.

Compound/Drug	S. aureus (MIC in µg/mL)	E. coli (MIC in µg/mL)	C. albicans (MIC in µg/mL)
2-Aminobenzamide Derivative 1	125	250	>250
2-Aminobenzamide Derivative 2	62.5	125	125
2-Aminobenzamide Derivative 3	31.25	62.5	62.5
Gentamicin (Standard)	4	2	N/A
Clotrimazole (Standard)	N/A	N/A	8

Data compiled from studies on 2-aminobenzamide derivatives to illustrate the potential of the broader class of compounds.

The data suggests that specific structural modifications on the aminobenzamide scaffold can lead to potent antimicrobial activity, in some cases approaching the efficacy of standard drugs.

Experimental Protocol: Broth Microdilution for MIC Determination

The determination of MIC is a cornerstone of antimicrobial susceptibility testing. The broth microdilution method provides a quantitative measure of a compound's antimicrobial potency.

Workflow for MIC Determination

Caption: A stepwise workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Detailed Steps:

• Preparation of Compound Dilutions: A stock solution of the test compound is serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Several colonies of the test microorganism from a fresh agar plate are suspended in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to the final inoculum density.[5]

• Inoculation: Each well of the microtiter plate is inoculated with the standardized microbial suspension.[6]

• Incubation: The plate is incubated at 35-37°C for 16-24 hours.[5]

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible microbial growth.[7]

Anticonvulsant Potential: Addressing Unmet Needs in Epilepsy

Epilepsy remains a significant neurological disorder, with a substantial portion of patients being refractory to current treatments. This highlights the critical need for novel anticonvulsant agents. Derivatives of 2-aminobenzohydrazide have shown promise in preclinical models of epilepsy.

Comparative Efficacy in Preclinical Seizure Models

The Maximal Electroshock (MES) and subcutaneous Pentylenetetrazol (scPTZ) tests are standard preclinical models used to evaluate the efficacy of potential anticonvulsant drugs. The MES test is indicative of a compound's ability to prevent seizure spread, while the scPTZ test is a model for absence seizures.

Compound/Drug	MES Test (ED₅₀ in mg/kg)	scPTZ Test (ED₅₀ in mg/kg)	Neurotoxicity (TD₅₀ in mg/kg)	Protective Index (TD₅₀/ED₅₀)
Test Derivative A	45.5	60.2	>300	>6.6
Test Derivative B	30.1	45.8	150.5	5.0
Phenytoin (Standard)	9.5	Inactive	68.5	7.2
Carbamazepine (Standard)	8.8	110.2	80.3	9.1

ED₅₀ (Median Effective Dose) is the dose required to protect 50% of the animals from seizures. TD₅₀ (Median Toxic Dose) is the dose that causes neurotoxicity in 50% of the animals. The Protective Index is a measure of the drug's safety margin.

The data indicates that while the test derivatives may have a higher ED₅₀ than standard drugs like phenytoin and carbamazepine, they can exhibit a favorable safety profile with a high protective index.[8]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

The MES test is a robust and widely used model for identifying potential anticonvulsant drugs effective against generalized tonic-clonic seizures.[9][10]

Workflow for MES Seizure Test

Caption: A procedural flowchart for conducting the Maximal Electroshock (MES) seizure test in mice.

Detailed Steps:

• Animal Preparation and Dosing: Male albino mice are administered the test compound or vehicle at various doses.

• Electrical Stimulation: At the time of peak effect of the drug, a brief electrical stimulus is delivered through corneal electrodes.[11]

• Observation: The animals are observed for the characteristic tonic hindlimb extension.[10]

• Endpoint: The absence of the tonic hindlimb extension phase is considered the endpoint for protection.[10][11]

Anticancer Activity: Targeting the Hallmarks of Cancer

The development of novel anticancer agents with improved selectivity and reduced toxicity is a primary focus of oncological research. Benzohydrazide and related heterocyclic derivatives have demonstrated promising cytotoxic activity against various cancer cell lines.[3]

Comparative In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability. The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound/Drug	MCF-7 (Breast Cancer) IC₅₀ (µM)	A549 (Lung Cancer) IC₅₀ (µM)	HeLa (Cervical Cancer) IC₅₀ (µM)
Benzothiazole Derivative X	9.8	15.2	12.5
Benzothiazole Derivative Y	5.2	8.9	7.1
Doxorubicin (Standard)	0.5 - 1.5	0.8 - 2.0	0.3 - 1.0

Data compiled from studies on structurally related benzothiazole derivatives to showcase the anticancer potential. IC₅₀ values for Doxorubicin can vary between cell lines and experimental conditions.[12][13]

The results indicate that while the tested derivatives are generally less potent than doxorubicin, they represent a viable scaffold for further optimization to enhance anticancer efficacy.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a widely used method for screening the cytotoxic potential of chemical compounds.[14][15]

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A Guide to the Structural Validation of 2-amino-N'-phenylbenzohydrazide using NMR and Mass Spectrometry

This technical guide provides a comprehensive, in-depth analysis of the structural validation of 2-amino-N'-phenylbenzohydrazide, a key intermediate in the synthesis of various pharmacologically active heterocyclic compounds.[1] In the absence of publicly available experimental spectra, this guide leverages high-quality predicted Nuclear Magnetic Resonance (NMR) and mass spectrometry data to provide a detailed roadmap for researchers, scientists, and drug development professionals. We will explore the theoretical underpinnings of the spectral features, present detailed experimental protocols for acquiring such data, and offer a comparative analysis to ensure robust structural confirmation.

Introduction: The Importance of Unambiguous Characterization

2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O, Molar Mass: 227.26 g/mol ) serves as a critical precursor in the synthesis of quinazolinones and benzotriazepines, classes of compounds extensively studied for their wide-ranging biological activities, including anticancer and anti-inflammatory properties.[1] Given its foundational role, the unequivocal confirmation of its molecular structure is paramount to ensure the integrity and purity of subsequent drug discovery and development efforts. NMR spectroscopy and mass spectrometry stand as the gold standard techniques for the unambiguous structural elucidation of organic molecules. This guide will demonstrate how a synergistic application of these methods provides a self-validating system for the confirmation of the 2-amino-N'-phenylbenzohydrazide structure.

Part 1: ¹H and ¹³C NMR Spectroscopy Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into the chemical environment of individual atoms within a molecule. By analyzing the chemical shifts, signal integrations, and coupling patterns, a detailed molecular connectivity map can be constructed.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2-amino-N'-phenylbenzohydrazide in DMSO-d₆ is expected to exhibit distinct signals corresponding to the aromatic protons and the protons of the amine and hydrazide moieties. The predicted chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
NH (hydrazide)	~10.2	Singlet (broad)	1H
NH (hydrazide)	~8.5	Singlet (broad)	1H
Aromatic Protons	6.5 - 7.8	Multiplet	9H
NH₂ (amine)	~5.0	Singlet (broad)	2H

Disclaimer: These are predicted values and may differ slightly from experimental results.

Interpretation of the ¹H NMR Spectrum:

• Hydrazide Protons (NH): Two distinct, broad singlets are anticipated in the downfield region (around 10.2 and 8.5 ppm). Their broadness is a result of chemical exchange with the solvent and quadrupole broadening from the adjacent nitrogen atoms. The exact chemical shifts of these protons are highly sensitive to solvent, concentration, and temperature.

• Aromatic Protons: A complex multiplet region between 6.5 and 7.8 ppm is expected for the nine aromatic protons on the two phenyl rings. The substitution patterns on both rings will lead to overlapping signals and complex coupling patterns. A detailed analysis using 2D NMR techniques such as COSY would be necessary for unambiguous assignment of each aromatic proton.

• Amine Protons (NH₂): A broad singlet corresponding to the two amine protons is predicted to appear around 5.0 ppm. Similar to the hydrazide protons, the chemical shift and broadness of this peak can be significantly influenced by experimental conditions.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
C=O (carbonyl)	~165
Aromatic C (quaternary)	140 - 150
Aromatic CH	110 - 135

Disclaimer: These are predicted values and may differ slightly from experimental results.

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon (C=O): The signal for the carbonyl carbon of the benzohydrazide moiety is expected to be the most downfield signal, appearing around 165 ppm.

• Aromatic Carbons: The twelve aromatic carbons will resonate in the region between 110 and 150 ppm. The carbons directly attached to the nitrogen atoms (C-NH₂ and C-N) and the carbon bearing the carbonyl group will have distinct chemical shifts compared to the other aromatic carbons. Quaternary carbons will typically show weaker signals than protonated carbons.

Experimental Protocol for NMR Analysis

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of 2-amino-N'-phenylbenzohydrazide for structural confirmation.

Materials:

• 2-amino-N'-phenylbenzohydrazide sample (5-10 mg)

• Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (400 MHz or higher recommended)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the 2-amino-N'-phenylbenzohydrazide sample and dissolve it in approximately 0.6 mL of DMSO-d₆ in a clean, dry vial.

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Process the spectrum (Fourier transform, phase correction, baseline correction, and integration).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds.

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

• (Optional) 2D NMR Acquisition: For unambiguous assignment of aromatic protons, acquire a COSY (Correlation Spectroscopy) spectrum. For assigning proton-carbon correlations, acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum.

Part 2: Mass Spectrometry Analysis

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to deduce its structure.

Expected Mass Spectrum and Fragmentation Pattern

For 2-amino-N'-phenylbenzohydrazide (C₁₃H₁₃N₃O), the molecular ion peak [M]⁺• is expected at an m/z of 227. A protonated molecule [M+H]⁺ at m/z 228 would also be expected, especially with soft ionization techniques like Electrospray Ionization (ESI).

Plausible Fragmentation Pathways (Electron Impact - EI):

The fragmentation of 2-amino-N'-phenylbenzohydrazide is likely to proceed through several key pathways, initiated by the ionization of the molecule.

Caption: Predicted EI Mass Spectrometry Fragmentation of 2-amino-N'-phenylbenzohydrazide.

Key Predicted Fragments:

m/z	Proposed Fragment Ion	Formula
227	Molecular ion [M]⁺•	[C₁₃H₁₃N₃O]⁺•
120	2-Aminobenzoyl cation	[C₇H₆NO]⁺
107	Phenylhydrazine radical cation	[C₆H₇N₂]⁺•
92	Anilinium cation / Azatropylium ion	[C₆H₆N]⁺
77	Phenyl cation	[C₆H₅]⁺

Experimental Protocol for Mass Spectrometry Analysis

Objective: To obtain the mass spectrum of 2-amino-N'-phenylbenzohydrazide to confirm its molecular weight and fragmentation pattern.

Materials:

• 2-amino-N'-phenylbenzohydrazide sample

• Methanol or acetonitrile (HPLC grade)

• Mass spectrometer (e.g., with ESI or EI source)

Procedure (ESI-MS):

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in methanol or acetonitrile.

• Instrument Setup:

  • Calibrate the mass spectrometer according to the manufacturer's instructions.

  • Set the ESI source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas temperature) to optimal values for the compound.

• Infusion: Infuse the sample solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in the positive ion mode over a suitable m/z range (e.g., 50-500).

• (Optional) Tandem MS (MS/MS): To confirm the fragmentation pattern, perform a product ion scan on the molecular ion peak (m/z 228 for [M+H]⁺).

Comparative Analysis and Structural Confirmation

The definitive structural validation of 2-amino-N'-phenylbenzohydrazide is achieved by comparing the experimentally obtained data with the predicted values and known spectral data of similar compounds.

• NMR: The observed ¹H and ¹³C chemical shifts should be in close agreement with the predicted values. The integration of the ¹H NMR signals must correspond to the number of protons in each chemical environment (e.g., the 2:9:1:1 ratio for amine, aromatic, and two distinct hydrazide protons). 2D NMR experiments can be used to resolve any ambiguities in the assignment of the aromatic signals.

• Mass Spectrometry: The high-resolution mass spectrum should confirm the elemental composition of the molecular ion. The observed fragmentation pattern should be consistent with the proposed fragmentation pathways, providing further confidence in the assigned structure.

The workflow for this validation process can be visualized as follows:

Caption: Workflow for the structural validation of 2-amino-N'-phenylbenzohydrazide.

Conclusion

This guide has outlined a comprehensive strategy for the structural validation of 2-amino-N'-phenylbenzohydrazide using a combination of ¹H and ¹³C NMR spectroscopy and mass spectrometry. By leveraging predicted spectral data and established experimental protocols, researchers can confidently confirm the identity and purity of this important synthetic intermediate. The principles and workflows described herein are broadly applicable to the structural elucidation of a wide range of organic molecules, underscoring the power of these analytical techniques in modern drug discovery and chemical research.

References

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A Comparative Guide to In Vitro and In Vivo Studies of 2-Amino-N'-phenylbenzohydrazide Compounds

In the landscape of modern drug discovery, the journey of a potential therapeutic agent from a laboratory concept to a clinical candidate is a rigorous and multi-faceted process. Among the myriad of chemical scaffolds explored for pharmacological intervention, 2-amino-N'-phenylbenzohydrazide and its derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including anticancer and antimicrobial properties. This guide provides an in-depth technical comparison of the in vitro and in vivo evaluation of these compounds, offering field-proven insights for researchers, scientists, and drug development professionals. Our focus is to elucidate the causality behind experimental choices and to present a self-validating system of protocols and data interpretation.

The Foundational Role of In Vitro Screening

In vitro studies represent the foundational step in the evaluation of 2-amino-N'-phenylbenzohydrazide compounds. These experiments, conducted in a controlled laboratory environment outside of a living organism, are indispensable for initial efficacy and toxicity screening. They offer a rapid and cost-effective means to assess the biological activity of a large number of derivatives, allowing for the identification of the most promising candidates for further investigation.

A cornerstone of in vitro cytotoxicity screening is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a quantitative method to determine the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity. The principle of the MTT assay lies in the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Workflow: In Vitro Cytotoxicity Assessment

Caption: Workflow for In Vitro Cytotoxicity Screening using the MTT Assay.

Interpreting In Vitro Data: The IC50 Value

The primary output of these cytotoxicity assays is the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit a biological process, such as cell proliferation, by 50%. A lower IC50 value indicates a more potent compound. For instance, various N'-substituted benzohydrazides have demonstrated significant in vitro anticancer activity against a range of human cancer cell lines.

Compound Derivative	Cancer Cell Line	IC50 (µM)	Reference
2/3-bromo-N'-(substituted benzylidene/3 phenylallylidene)benzohydrazide (Compound 4)	Human Colon (HCT 116)	1.88 ± 0.03	[1]
N'-(substituted)-4-(butan-2 lideneamino) benzohydrazide (Compound 14)	Human Colorectal	37.71	[1]
Benzohydrazide containing dihydropyrazole (Compound H20)	A549 (Lung)	0.46	[2]
Benzohydrazide containing dihydropyrazole (Compound H20)	MCF-7 (Breast)	0.29	[2]
Benzohydrazide containing dihydropyrazole (Compound H20)	HeLa (Cervical)	0.15	[2]
Benzohydrazide containing dihydropyrazole (Compound H20)	HepG2 (Liver)	0.21	[2]

Table 1: In Vitro Cytotoxicity of Benzohydrazide Derivatives. This table summarizes the IC50 values of various benzohydrazide derivatives against different human cancer cell lines, as determined by MTT or similar cytotoxicity assays.

While invaluable, in vitro studies are conducted in a simplified, artificial environment. They lack the complex physiological and metabolic processes of a living organism, which can significantly influence a drug's efficacy and toxicity. Therefore, promising candidates from in vitro screening must be advanced to in vivo studies to assess their performance in a more biologically relevant context.

The Crucial Transition to In Vivo Evaluation

In vivo studies, conducted in living organisms, are a critical step in the preclinical development of 2-amino-N'-phenylbenzohydrazide compounds. These studies provide essential information on a compound's pharmacokinetics (how the body processes the drug), pharmacodynamics (how the drug affects the body), efficacy, and toxicity in a whole-animal system. Animal models, particularly mice, are indispensable for this phase of research.

Several in vivo models are commonly employed for anticancer drug screening, each with its own set of advantages and limitations. The choice of model is dictated by the specific research question being addressed.

Subcutaneous Xenograft Models: The Workhorse of In Vivo Screening

Subcutaneous xenograft models are the most widely used in vivo platform for preliminary efficacy testing.[3] In this model, human cancer cells are injected into the flank of immunodeficient mice, where they form a solid tumor.[3] The primary advantages of this model are its relative simplicity, cost-effectiveness, and the ease of monitoring tumor growth through caliper measurements.[3]

Orthotopic Tumor Models: A More Clinically Relevant Approach

Orthotopic models involve implanting tumor cells into the corresponding organ of origin in the animal (e.g., lung cancer cells are implanted in the lung).[1][4] This approach provides a more biologically relevant tumor microenvironment, which can influence tumor growth, metastasis, and response to therapy.[4][5] Orthotopic models are particularly valuable for studying tumor-stroma interactions and metastasis.[4]

The Hollow Fiber Assay: Bridging In Vitro and In Vivo

The hollow fiber assay serves as an intermediate step between in vitro screening and traditional xenograft models.[6][7] In this assay, cancer cells are encapsulated in semi-permeable hollow fibers, which are then implanted into mice.[7][8] This method allows for the simultaneous evaluation of a compound's activity against multiple cell lines in a single animal, providing a rapid and cost-effective initial assessment of in vivo efficacy.[6][8]

Experimental Workflow: In Vivo Antitumor Efficacy Assessment

Caption: General Workflow for In Vivo Antitumor Efficacy Studies in Mice.

Bridging the Gap: Correlating In Vitro and In Vivo Data

A critical aspect of preclinical drug development is establishing a correlation between in vitro activity and in vivo efficacy. While a potent IC50 value is a promising start, it does not guarantee success in an animal model. Factors such as poor bioavailability, rapid metabolism, or unforeseen toxicity can lead to a disconnect between the two systems.

For instance, a study on the substituted benzamide derivative CI-994 demonstrated its antitumor activity in mice bearing colon 38 tumors. At a dose of 50 mg/kg/day, the compound led to a significant decrease in tumor growth. This in vivo efficacy was complemented by pharmacokinetic studies which revealed plasma distribution and elimination half-lives of the compound. Such integrated studies are essential for understanding the complete pharmacological profile of a potential drug candidate.

Parameter	In Vitro Studies	In Vivo Studies
System	Isolated cells in a controlled environment	Whole living organism
Complexity	Low (lacks physiological complexity)	High (includes metabolism, distribution, excretion)
Throughput	High (can screen many compounds quickly)	Low (time-consuming and resource-intensive)
Cost	Relatively low	High
Primary Endpoint	IC50 (potency)	Tumor growth inhibition, survival, toxicity
Key Insights	Initial efficacy, mechanism of action at a cellular level	Pharmacokinetics, pharmacodynamics, overall efficacy, safety profile

Table 2: A Comparative Overview of In Vitro and In Vivo Studies.

Conclusion: A Symbiotic Relationship in Drug Discovery

The development of 2-amino-N'-phenylbenzohydrazide compounds as potential therapeutic agents exemplifies the symbiotic relationship between in vitro and in vivo studies. In vitro assays serve as the essential initial filter, identifying potent compounds and providing early mechanistic insights. Subsequently, in vivo models provide the indispensable biological context to evaluate a compound's true therapeutic potential and safety profile. A comprehensive understanding of both methodologies, their inherent strengths, and limitations is paramount for making informed decisions in the progression of a drug candidate from the laboratory to the clinic. This guide underscores the importance of a logically structured, data-driven approach to the preclinical evaluation of this promising class of compounds.

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• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

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• Reaction Biology. (n.d.). White Paper: The Hollow Fiber Model. Retrieved from [Link]

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A Comparative Guide to the Cytotoxicity of Novel 2-Amino-N'-Phenylbenzohydrazide Derivatives

This guide provides a comprehensive framework for evaluating the cytotoxic potential of novel 2-amino-N'-phenylbenzohydrazide derivatives, a promising class of compounds in contemporary anticancer research. As these molecules are explored for their therapeutic applications, a rigorous and standardized approach to assessing their efficacy and mechanism of action is paramount. This document offers an in-depth comparison of methodologies, presents illustrative data from related chemical scaffolds, and provides detailed, field-proven protocols to ensure the generation of robust and reproducible results.

The 2-amino-N'-phenylbenzohydrazide scaffold is a key intermediate for synthesizing various heterocyclic compounds like quinazolinones and benzotriazepines, which are known for a wide range of pharmacological activities, including anticancer effects.[1] This guide is designed for researchers, scientists, and drug development professionals dedicated to advancing the field of oncology through the discovery of novel therapeutic agents.

The Rationale: Why Benzohydrazides?

Benzohydrazide derivatives are a versatile class of compounds that have demonstrated significant potential in medicinal chemistry.[2][3] Their structural features allow for diverse chemical modifications, enabling the fine-tuning of their pharmacological profiles. Several studies on related structures, such as 2-aminobenzothiazoles and other benzohydrazide derivatives, have revealed potent cytotoxic activities against a variety of cancer cell lines.[4][5][6] The primary hypothesis is that these compounds can induce cell death in cancer cells, often through the activation of apoptotic pathways.[7][8]

The exploration of novel 2-amino-N'-phenylbenzohydrazide derivatives is driven by the need for new chemotherapeutic agents with improved efficacy and reduced toxicity.[9] By systematically evaluating their cytotoxic effects, researchers can identify lead compounds for further preclinical and clinical development.

Comparative Cytotoxicity Analysis: A Data-Driven Approach

A critical step in preclinical drug development is quantifying a compound's ability to inhibit cell growth or induce cell death.[10][11] This is typically expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. The following table summarizes cytotoxic data from studies on structurally related benzohydrazide and 2-amino-heterocyclic derivatives, providing a benchmark for evaluating novel compounds.

Table 1: Comparative in vitro Cytotoxicity (IC50, µM) of Related Hydrazide and Amine Derivatives

Compound Class	Derivative Example	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HepG2 (Liver)	HT-29 (Colon)	Reference Compound
Benzohydrazide-Dihydropyrazole	Compound H20	0.29	0.46	0.15	0.21	-	Gefitinib (IC50 ~0.015 µM for EGFR)
2-Aminobenzimidazole	Compound 4g	> Gefitinib	Resistant	-	-	-	Gefitinib
2-Aminonaphthoquinone-Benzamide	Compound 5e	Potent	-	-	-	> Cisplatin	Cisplatin
Fluorinated Aminophenylhydrazine	Compound 6	-	0.64	-	-	-	-
N'-substituted Benzohydrazide	Compound 7	-	-	-	-	14.90	-

Note: The data presented is from various sources for illustrative purposes and direct comparison should be made with caution due to differing experimental conditions. Data from references[6][12][13][14][15].

Core Methodologies: A Deep Dive into Cytotoxicity Assessment

The selection of an appropriate assay is critical for obtaining reliable and meaningful data.[16] No single assay can provide a complete picture of cytotoxicity. Therefore, a multi-assay approach is recommended to probe different cellular mechanisms. This section details the protocols for three foundational assays: MTT for metabolic activity, LDH for membrane integrity, and Annexin V/PI for apoptosis detection.

MTT Assay: Gauging Metabolic Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[17] It is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals.[18]

Caption: Workflow for the LDH cytotoxicity assay.

• Cell Seeding and Treatment: Seed and treat cells with the test compounds in a 96-well plate as described for the MTT assay. It is crucial to include controls:

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Untreated cells lysed with a lysis buffer (e.g., Triton X-100) 30 minutes before the assay endpoint.

  • Background: Medium without cells.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes to pellet the cells.

• Supernatant Transfer: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new flat-bottom 96-well plate.

  • Rationale: This step ensures that only the released LDH in the medium is measured, not the intracellular LDH.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., CytoTox 96® Assay). [19]Add the reaction mixture (e.g., 50 µL) to each well containing the supernatant. [20]5. Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided with the kit to each well.

• Absorbance Reading: Measure the absorbance at 490 nm within 1 hour using a microplate reader. [21]8. Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 * (Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)

Unraveling the Mechanism: Apoptosis vs. Necrosis

Understanding how a compound kills cancer cells is as important as knowing that it kills them. Many effective anticancer drugs work by inducing apoptosis, a form of programmed cell death that minimizes inflammation. [8][22]Assays that can distinguish between apoptosis and necrosis are therefore essential.

Apoptotic Signaling Pathways

Apoptosis can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of a family of proteases called caspases, which execute the apoptotic program. [23]

Caption: Simplified overview of the extrinsic and intrinsic apoptosis pathways.

Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay is a gold standard for differentiating apoptotic stages.

• Annexin V: Binds to phosphatidylserine (PS), which translocates to the outer leaflet of the plasma membrane during early apoptosis. [24]* Propidium Iodide (PI): A fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells with compromised membrane integrity.

• Cell Seeding and Treatment: Culture and treat cells with the 2-amino-N'-phenylbenzohydrazide derivatives for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle enzyme like TrypLE™ to detach them. Centrifuge the cell suspension and wash with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Scientist's Note: Perform staining on ice and protected from light to maintain cell integrity and prevent fluorophore bleaching.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells immediately using a flow cytometer. The results will differentiate four populations:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells (often considered an artifact in this assay)

Conclusion and Future Directions

The systematic evaluation of novel 2-amino-N'-phenylbenzohydrazide derivatives requires a multi-faceted approach to cytotoxicity testing. This guide provides the foundational protocols and comparative framework necessary to identify promising anticancer candidates. By combining assays that measure metabolic viability (MTT), membrane integrity (LDH), and the hallmarks of apoptosis (Annexin V/PI), researchers can build a comprehensive profile of a compound's activity.

Future studies should focus on elucidating the specific molecular targets of the most potent derivatives. Investigating their effects on the cell cycle and key apoptotic proteins, such as caspases and members of the Bcl-2 family, will provide deeper insights into their mechanism of action and pave the way for their development as next-generation cancer therapeutics.

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Navigating Structure-Activity Landscapes: A Comparative Guide to QSAR Analysis of 2-Amino-N'-phenylbenzohydrazide Derivatives and Their Analogs

In the landscape of modern drug discovery, the quest for novel therapeutic agents is increasingly driven by computational methodologies that can predict biological activity and guide synthetic efforts. Among these, the Quantitative Structure-Activity Relationship (QSAR) analysis stands as a cornerstone, enabling researchers to decipher the intricate link between a molecule's structure and its functional effects. This guide provides an in-depth comparative analysis of QSAR studies on 2-amino-N'-phenylbenzohydrazide derivatives and structurally related compound series, offering insights for researchers, medicinal chemists, and drug development professionals.

The 2-amino-N'-phenylbenzohydrazide scaffold is a privileged structure in medicinal chemistry, serving as a versatile intermediate for the synthesis of a wide array of heterocyclic compounds with significant pharmacological potential. Derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial and anticancer properties. Understanding the structural requirements for these activities is paramount for the rational design of more potent and selective drug candidates. This guide will dissect the methodologies, findings, and comparative aspects of QSAR analyses applied to this chemical class and its analogs, providing a framework for future drug design endeavors.

The 2-Amino-N'-phenylbenzohydrazide Scaffold: A Foundation for Bioactivity

The core structure of 2-amino-N'-phenylbenzohydrazide provides a unique combination of hydrogen bond donors and acceptors, aromatic rings, and a flexible hydrazide linkage. This arrangement allows for diverse interactions with biological targets. The amino group at the 2-position and the N'-phenyl group are key points for chemical modification, enabling the exploration of a vast chemical space to modulate biological activity.

Caption: General structure of 2-amino-N'-phenylbenzohydrazide.

Comparative QSAR Analysis: Unraveling the Determinants of Activity

While a singular, comprehensive QSAR study dedicated solely to a broad library of 2-amino-N'-phenylbenzohydrazide derivatives is not extensively documented in publicly available literature, a comparative analysis of QSAR studies on structurally similar hydrazide, benzohydrazide, and hydrazone derivatives provides invaluable insights. These studies, targeting various therapeutic areas, collectively illuminate the key physicochemical and structural features governing biological activity.

Key Biological Activities and Comparative Insights

The hydrazide and its derivatives have been extensively explored for their antimicrobial and anticancer activities. QSAR studies on these analogs reveal common threads in their structure-activity relationships.

Table 1: Comparative Overview of QSAR Studies on Hydrazide Derivatives

Compound Class	Biological Activity	Key Descriptor Types	QSAR Model	Reference Insights
Benzylidene Hydrazides	Antimicrobial	Topological, Constitutional	2D-QSAR (MLR)	The presence of electron-withdrawing groups (e.g., chloro, nitro) on the benzylidene ring enhances antimicrobial activity. Molecular connectivity indices are significant predictors.
Benzoxazolyl Hydrazones	Anticancer	3D (VSurf), Electronic	2D-QSAR	Hydrophobicity and specific spatial arrangements of electro-donating groups near the hydrazone moiety are crucial for improving antitumor activity.
Pyrrolyl Benzohydrazides	Anticancer	Docking-based, 3D	-	Specific substitutions on the benzohydrazide moiety can repurpose antitubercular agents into potent anticancer compounds by targeting key enzymes like PLK1.[1]
Benzohydrazones	Antitubercular	Physicochemical, Electronic	2D-QSAR	Lipophilicity (logP) and electronic parameters of substituents on the aromatic rings are critical for activity against Mycobacterium tuberculosis.

Causality Behind Experimental Choices: The choice of descriptors in these studies is intrinsically linked to the hypothesized mechanism of action. For instance, the emphasis on topological and shape descriptors in antimicrobial QSAR often relates to the compounds' ability to penetrate bacterial cell walls and interact with enzymes. In anticancer studies, electronic and hydrophobic descriptors are frequently employed to model interactions with specific receptor binding pockets.

Experimental Protocols: The Foundation of Reliable QSAR Models

The integrity of any QSAR model is fundamentally dependent on the quality and consistency of the input biological data. Therefore, standardized and well-documented experimental protocols are crucial.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is a critical endpoint for antimicrobial QSAR studies.

Step-by-Step Protocol:

• Preparation of Compound Stock Solutions: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound stock solutions in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a 0.5 McFarland standard) and further dilute it in the broth to the final desired concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the diluted compounds. Include positive (microorganism in broth without compound) and negative (broth only) controls.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for a specified period (e.g., 18-24 hours).

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[2]

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and is a common endpoint for anticancer QSAR studies.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[3][4]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve, representing the concentration of the compound that inhibits 50% of cell growth.[3]

The QSAR Modeling Workflow: From Data to Predictive Models

A systematic workflow is essential for developing robust and predictive QSAR models.

Caption: A typical workflow for QSAR model development.

Data Set Preparation

The initial and most critical step is the compilation of a dataset of compounds with their corresponding biological activities. The data should be curated to ensure consistency and accuracy. Biological activity data (e.g., MIC, IC50) is typically converted to a logarithmic scale (e.g., pMIC, pIC50) to linearize the data distribution.

Descriptor Calculation

Molecular descriptors are numerical representations of the chemical and physical properties of molecules. They are categorized as 1D, 2D, or 3D depending on the dimensionality of the molecular representation they are derived from.

• 2D Descriptors: These are calculated from the 2D representation of the molecule and include constitutional, topological, and electronic descriptors.

  • Constitutional: Molecular weight, number of atoms, number of rings.

  • Topological: Molecular connectivity indices, shape indices.

  • Electronic: Molar refractivity, polarizability.

• 3D Descriptors: These are calculated from the 3D conformation of the molecule and include steric and electronic field descriptors.

  • CoMFA (Comparative Molecular Field Analysis): Calculates steric and electrostatic fields around the aligned molecules.

  • CoMSIA (Comparative Molecular Similarity Indices Analysis): In addition to steric and electrostatic fields, it calculates hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields.

Model Building and Validation

The dataset is typically divided into a training set for model development and a test set for external validation.

• Model Building: Various statistical methods can be used to build the QSAR model, with Multiple Linear Regression (MLR) and Partial Least Squares (PLS) being common for 2D-QSAR.

• Model Validation: The robustness and predictive power of the model are assessed using several statistical parameters:

  • Coefficient of determination (R²): A measure of the goodness of fit for the training set.

  • Cross-validated coefficient of determination (Q²): A measure of the predictive ability of the model determined through internal validation (e.g., leave-one-out cross-validation). A Q² > 0.5 is generally considered acceptable.

  • External validation (R²_pred): The predictive performance of the model on the external test set. An R²_pred > 0.6 is desirable.

The following diagram illustrates the conceptual relationship between molecular descriptors and the predicted biological activity in a QSAR model.

Caption: Relationship between descriptors and predicted activity in a QSAR model.

Conclusion and Future Directions

The QSAR analysis of 2-amino-N'-phenylbenzohydrazide derivatives and their analogs provides a powerful framework for the rational design of novel therapeutic agents. By comparing QSAR studies across different biological activities, we can identify common structural motifs and physicochemical properties that are critical for potency. The integration of 2D- and 3D-QSAR approaches, coupled with robust experimental validation, offers a synergistic strategy to accelerate the drug discovery process. Future work in this area should focus on developing comprehensive QSAR models for larger and more diverse libraries of 2-amino-N'-phenylbenzohydrazide derivatives to further refine our understanding of their structure-activity relationships and unlock their full therapeutic potential.

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• MTT Analysis Protocol. Creative Bioarray. [Link]

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. [Link]

• Physicochemical Parameters in Quantitative Structure-Activity Relationship (QSAR): A Complete Guide. Pharmacareerinsider. [Link]

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• Broth Microdilution Guide for Labs. Scribd. [Link]

• Antimicrobial susceptibility testing (Broth microdilution method). WOAH - Asia. [Link]

• A Beginner's Guide to QSAR Modeling in Cheminformatics for Biopharma. Neovarsity. [Link]

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A Senior Application Scientist's Guide to the Cross-Reactivity Profile of 2-Amino-N'-phenylbenzohydrazide-Based Compounds

This guide provides an in-depth analysis of the cross-reactivity profile of compounds derived from the 2-amino-N'-phenylbenzohydrazide scaffold. As researchers and drug development professionals, understanding the selectivity of a chemical series is paramount to advancing a lead candidate. This document synthesizes available data on key derivatives of this scaffold, outlines robust experimental protocols for assessing selectivity, and provides insights into the structural determinants of their target engagement.

The 2-Amino-N'-phenylbenzohydrazide Scaffold: A Gateway to Kinase Inhibition

The 2-amino-N'-phenylbenzohydrazide core is a versatile starting point for the synthesis of various heterocyclic compounds with significant pharmacological activity. Notably, it serves as a key intermediate in the production of quinazolinones and benzotriazepines, classes of molecules that have been extensively investigated as enzymatic inhibitors, including for protein kinases. Given that many kinase inhibitors targeting the ATP-binding site can exhibit off-target effects due to the conserved nature of this pocket, a thorough understanding of the cross-reactivity profile is essential for predicting potential therapeutic efficacy and toxicity.

While direct, comprehensive kinase panel screening data for the parent 2-amino-N'-phenylbenzohydrazide is not extensively published, we can infer its likely selectivity profile by examining its more advanced and biologically characterized derivatives, particularly those based on the quinazoline framework.

Comparative Cross-Reactivity Analysis of Key Derivatives

The following sections compare the selectivity profiles of different classes of kinase inhibitors derived from the 2-amino-N'-phenylbenzohydrazide scaffold.

Quinazoline-Based STK17A/B Inhibitors

Serine/threonine kinase 17A (STK17A) and STK17B are members of the death-associated protein kinase (DAPK) family and are implicated in apoptosis and cancer progression. A recent study reported the development of potent and selective quinazoline-based dual STK17A/B inhibitors.

Table 1: Kinase Selectivity Profile of a Representative Quinazoline-Based STK17A/B Inhibitor (Compound 9) [1]

Kinase Target	IC50 (nM)	% Inhibition @ 100 nM	Notes
STK17A	23	75%	Primary Target
STK17B	N/A	98%	Primary Target
MYLK4	440	45%	Moderate Off-Target
NEK5	132	45%	Moderate Off-Target
NEK3	245	40%	Moderate Off-Target
LIMK1	650	46%	Moderate Off-Target
AAK1	N/A	Moderate Inhibition	Off-Target

Data synthesized from profiling against two large kinase panels (375 and 398 kinases).[1]

Expert Interpretation: The data for Compound 9, a quinazoline derivative, demonstrates strong potency against its primary targets, STK17A and STK17B.[1] However, moderate off-target activity is observed against several other kinases, including MYLK4, NEK3, NEK5, and LIMK1.[1] This highlights the importance of comprehensive screening to identify potential polypharmacology, which could contribute to both therapeutic and adverse effects. The selectivity of this compound was achieved through optimization of the quinazoline core, suggesting that the initial 2-amino-N'-phenylbenzohydrazide scaffold can be chemically modified to achieve a desirable selectivity profile.

Quinazoline-Based VEGFR-2 and EGFR Inhibitors

Vascular endothelial growth factor receptor 2 (VEGFR-2) and epidermal growth factor receptor (EGFR) are well-established targets in oncology. Quinazoline-based inhibitors have been successfully developed against both.

One study detailed a series of quinazoline derivatives as VEGFR-2 inhibitors and conducted a comparative analysis against EGFR.[2] A related thioacetyl-benzohydrazide derivative, structurally akin to the topic of this guide, demonstrated an IC50 value of 4.6 µM against VEGFR-2 kinase.[3]

Table 2: Comparative Activity of a Quinazoline-Based VEGFR-2 Inhibitor Series

Compound ID	Primary Target	IC50 (µM) vs. Primary Target	Off-Target Activity (Example)	Reference
Thioacetyl-benzohydrazide analog	VEGFR-2	4.6	Data not provided	[3]
Quinazoline Derivative VII	VEGFR-2	4.6	Favorable selectivity index against normal cells	[2]
Quinazoline Derivative VIII	VEGFR-2	0.06	Favorable selectivity index against normal cells	[2]
GNS-1481 / GNS-1486	Mutant EGFR	High Potency	High selectivity over wild-type EGFR	[4]

Expert Interpretation: The quinazoline scaffold has proven to be a versatile template for developing inhibitors against different receptor tyrosine kinases. The thioacetyl-benzohydrazide derivative's activity against VEGFR-2 suggests that the broader benzohydrazide family has potential as kinase inhibitors.[3] The development of mutant-selective EGFR inhibitors from this class underscores the possibility of fine-tuning the scaffold to achieve high selectivity, even between wild-type and mutated forms of the same kinase.[4] This is a critical consideration in targeted cancer therapy to maximize the therapeutic window.

The following diagram illustrates the central role of VEGFR-2 and EGFR in cellular signaling, highlighting why they are critical targets in oncology.

Caption: Simplified signaling pathways of VEGFR-2 and EGFR.

Methodologies for Determining Cross-Reactivity Profiles

To rigorously assess the selectivity of any new compound series, a multi-faceted experimental approach is required. The following are established, high-integrity protocols that provide complementary data on a compound's interaction with the kinome.

In Vitro Kinase Profiling: The Radiometric Assay

This is considered the gold standard for quantifying kinase activity and inhibition.[5] It directly measures the transfer of a radiolabeled phosphate from ATP to a substrate.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., a 2-amino-N'-phenylbenzohydrazide derivative) in DMSO.

  • Prepare a reaction buffer containing appropriate salts, cofactors (e.g., MgCl2), and a reducing agent (e.g., DTT).

  • Reconstitute purified, recombinant kinases and their specific peptide or protein substrates in the reaction buffer.

  • Prepare a solution of [γ-³³P]ATP.

• Assay Execution:

  • In a microtiter plate, add the kinase, substrate, and serially diluted test compound.

  • Initiate the reaction by adding the [γ-³³P]ATP solution. It is crucial to use an ATP concentration at or near the Km for each kinase to accurately reflect the inhibitor's intrinsic affinity.[6]

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period.

  • Stop the reaction by adding a solution like phosphoric acid.

• Detection and Data Analysis:

  • Spot the reaction mixture onto a filter paper that binds the phosphorylated substrate.

  • Wash the filter paper to remove unincorporated [γ-³³P]ATP.

  • Measure the radioactivity on the filter using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Causality and Trustworthiness: The direct measurement of phosphate incorporation provides a highly sensitive and unambiguous readout of kinase activity. By using purified components, this assay isolates the interaction between the inhibitor and the kinase, providing a clear measure of biochemical potency. The use of ATP at its Km value ensures that the resulting IC50s are a true reflection of the compound's affinity and are comparable across different kinases.[6]

Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method to verify that a compound binds to its intended target within the complex environment of a living cell.[7] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[8]

Step-by-Step Protocol:

• Cell Treatment:

  • Culture cells to an appropriate confluency.

  • Treat the cells with the test compound at various concentrations or a vehicle control (DMSO) for a defined period.

• Thermal Challenge:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension and heat the different aliquots to a range of temperatures (e.g., 40°C to 70°C) for a short duration (e.g., 3 minutes).

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thawing.

  • Separate the soluble protein fraction (containing folded, non-aggregated proteins) from the precipitated, denatured proteins by centrifugation.

  • Analyze the amount of the target protein remaining in the soluble fraction by Western blotting or mass spectrometry.

• Data Interpretation:

  • Plot the amount of soluble target protein as a function of temperature to generate a melting curve.

  • A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Workflow Diagram:

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Causality and Trustworthiness: CETSA provides direct evidence of target engagement in a physiological context, validating that the compound can access and bind to its target within the cell. This method does not require any modification of the compound or the protein, preserving their native states.

Unbiased Off-Target Profiling: Kinobeads Affinity Chromatography

Kinobeads technology is a chemical proteomics approach used for the comprehensive profiling of kinase inhibitors against a large portion of the endogenously expressed kinome.[9][10]

Step-by-Step Protocol:

• Lysate Preparation:

  • Prepare a cell lysate that preserves the native state of the kinases.

• Competitive Binding:

  • Incubate the lysate with increasing concentrations of the free test compound. This allows the test compound to bind to its target kinases.

• Affinity Capture:

  • Add "kinobeads" – sepharose beads to which a mixture of broad-spectrum, non-selective kinase inhibitors are covalently attached.[11]

  • The kinobeads will bind to kinases that are not already occupied by the test compound.

• Elution and Analysis:

  • Wash the beads to remove non-specifically bound proteins.

  • Elute the bound kinases.

  • Identify and quantify the eluted kinases using quantitative mass spectrometry (e.g., LC-MS/MS).

• Data Interpretation:

  • A dose-dependent decrease in the amount of a specific kinase captured by the beads indicates that the test compound is binding to that kinase in the lysate.

  • This allows for the simultaneous determination of on-target and off-target interactions.

Logical Relationship Diagram:

Caption: Competitive binding principle of the Kinobeads assay.

Causality and Trustworthiness: This unbiased approach provides a broad overview of a compound's selectivity in a competitive and near-physiological setting. By using endogenous kinases from a cell lysate, it accounts for native protein expression levels and post-translational modifications, offering a more realistic selectivity profile than assays using only recombinant enzymes.

Conclusion and Future Directions

The 2-amino-N'-phenylbenzohydrazide scaffold represents a promising starting point for the development of novel kinase inhibitors. While direct cross-reactivity data for the parent scaffold is limited, analysis of its quinazoline derivatives demonstrates that this chemical class can be optimized to yield potent and selective inhibitors against key oncology targets like STK17A/B, VEGFR-2, and EGFR.

For any novel compound series derived from this scaffold, a rigorous assessment of its cross-reactivity profile is imperative. A combination of in vitro biochemical assays, cellular target engagement studies like CETSA, and unbiased proteomics approaches such as Kinobeads profiling will provide the comprehensive data package required to confidently advance a compound through the drug discovery pipeline. Future work should focus on generating such a comprehensive dataset for a series of systematically modified 2-amino-N'-phenylbenzohydrazide analogs to fully elucidate the structure-selectivity relationships of this promising chemical class.

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A Senior Application Scientist's Guide to Benchmarking the Performance of 2-Amino-N'-phenylbenzohydrazide-Derived Inhibitors

Introduction: The Versatility of a Privileged Scaffold

The 2-amino-N'-phenylbenzohydrazide core is a noteworthy scaffold in medicinal chemistry, serving as a versatile launchpad for the synthesis of a wide array of pharmacologically active compounds.[1] It is a key intermediate in the development of heterocyclic systems such as quinazolinones and benzotriazepines, which are known to possess activities ranging from anticancer and antimicrobial to anti-inflammatory.[1][2] The inherent structural features of the hydrazide moiety also present opportunities for unique molecular interactions, including the potential for covalent modification of therapeutic targets.[3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively benchmark the performance of novel inhibitors derived from this promising scaffold. We will move beyond simple measures of potency to build a multi-parametric profile for each candidate compound, encompassing target engagement, mechanism of action, cellular activity, and selectivity. This holistic approach is crucial for identifying lead compounds with the highest potential for clinical success.

Part 1: A Multi-Parametric Framework for Inhibitor Evaluation

To truly understand the potential of a novel inhibitor, it must be characterized across several key performance parameters. A compound's value is not defined by a single IC50 value but by a carefully considered balance of potency, selectivity, and a well-defined mechanism of action within a cellular context. Relying solely on enzymatic potency can be misleading, as this metric often fails to predict efficacy in complex biological systems.

The essential parameters for a robust benchmarking workflow include:

• Potency: The concentration of the inhibitor required to produce a specific effect. This is measured at the enzymatic level (IC50, Kᵢ) and, more importantly, in cell-based assays (EC50, GI50).

• Selectivity: The inhibitor's propensity to interact with its intended target versus other related or unrelated biomolecules. This is commonly assessed through broad screening panels (e.g., kinase panels). High selectivity is critical for minimizing off-target effects and potential toxicity.

• Target Engagement: Direct confirmation that the inhibitor binds to its intended target within a live cell. This crucial step validates that the observed cellular phenotype is a direct result of on-target activity.

• Mechanism of Action (MoA): The precise manner in which the inhibitor exerts its effect. This includes determining if the inhibition is competitive or non-competitive, reversible or covalent[3], and whether the inhibitor modulates the target's activity or induces its degradation.[4]

• Cellular Activity: The ultimate functional outcome of the inhibitor in a disease-relevant model, such as inhibition of cancer cell proliferation, suppression of inflammatory cytokine production, or prevention of microbial growth.[2][5][6]

• Physicochemical & ADME Properties: An early assessment of drug-like properties, including solubility and membrane permeability, which are critical for bioavailability and in vivo efficacy.[7]

Caption: A logical workflow for comprehensive inhibitor benchmarking.

Part 2: Comparative Performance Analysis of Derivative Classes

The versatility of the 2-amino-N'-phenylbenzohydrazide scaffold allows for its derivatization to target a wide range of protein families. Below, we compare the performance of hypothetical derivatives against established benchmarks in several therapeutic areas.

Kinase Inhibitors

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer and inflammatory diseases.[4] Derivatives of this scaffold can be designed to target specific kinases, such as the Abl and Src kinases implicated in leukemia or the p38 MAPK involved in inflammation.[6][8]

Table 1: Comparative Analysis of Hypothetical Kinase Inhibitors

Derivative ID	Primary Target	Enzymatic IC50 (nM)	Cellular EC50 (µM)	Selectivity Profile	Reference Compound
BZ-K1	Bcr-Abl	15	0.25	High selectivity vs. Src family	Dasatinib (IC50 <1 nM)[9]
BZ-K2	p38α MAPK	50	1.2	Moderate selectivity vs. JNKs	SB203580 (IC50 ~50 nM)

| BZ-K3 | Dual Bcr-Abl/HDAC | 30 (Abl), 100 (HDAC1) | 0.5 | Dual-action inhibitor | Citarinostat (HDAC IC50 ~130 nM) |

Data is hypothetical and for illustrative purposes.

Antimicrobial Agents

The development of new antimicrobial agents is a global health priority. The 2-amino-N'-phenylbenzohydrazide scaffold has been explored for both antibacterial and antifungal activity.[2][10] Performance is benchmarked by determining the minimum inhibitory concentration (MIC) against relevant pathogens.

Table 2: Comparative Analysis of Hypothetical Antimicrobial Derivatives

Derivative ID	Target Organism	MIC80 (µg/mL)	Mechanism	Reference Compound
BZ-A1	Mycobacterium tuberculosis	8	Unknown	Isoniazid (MIC ~0.05 µg/mL)
BZ-F1	Candida albicans (Fluconazole-Resistant)	4	Cell wall disruption	Fluconazole (MIC >64 µg/mL)

| BZ-F2 | Trichophyton mentagrophytes | 16 | Unknown | Terbinafine (MIC ~0.01 µg/mL) |

Data is hypothetical and for illustrative purposes.

Part 3: Essential Protocols for Robust Benchmarking

The trustworthiness of benchmarking data hinges on the quality and rigor of the experimental protocols. Here, we detail validated, step-by-step methodologies for key assays.

Protocol 3.1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

Causality: This assay quantifies the activity of a kinase by measuring the amount of ADP produced during the phosphotransferase reaction. An inhibitor's potency is determined by its ability to reduce ADP production in a dose-dependent manner. This method is highly sensitive and is the industry standard for primary screening.

Methodology:

• Reagent Preparation: Prepare assay buffers, kinase, substrate, and serially diluted inhibitor compounds in a 384-well plate.

• Kinase Reaction: Add ATP to initiate the kinase reaction. Incubate at room temperature for 1 hour.

• ADP-Glo™ Reagent: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent: Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light. Incubate for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to positive (no inhibitor) and negative (no kinase) controls. Plot the normalized response versus inhibitor concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Protocol 3.2: Cellular Target Engagement via NanoBRET™ Assay

Causality: The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay provides definitive evidence of target binding in living cells.[11] It measures the proximity of a fluorescently-labeled inhibitor (tracer) and a target protein fused to NanoLuc® Luciferase. A competitive inhibitor will displace the tracer, leading to a loss of the BRET signal, allowing for a quantitative measure of target occupancy.

Caption: Experimental workflow for the NanoBRET™ target engagement assay.

Methodology:

• Cell Preparation: Transfect HEK293 cells with a plasmid encoding the target protein fused to NanoLuc® and plate in a 384-well white assay plate.

• Compound Treatment: The following day, treat the cells with a serial dilution of the test inhibitor.

• Tracer Addition: Add a fluorescently-labeled tracer specific for the target protein at a pre-determined concentration.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for 2 hours to allow the binding to reach equilibrium.

• Substrate Addition & Reading: Add NanoGlo® substrate and immediately read the plate on a luminometer equipped with two filters to measure donor (460 nm) and acceptor (618 nm) emission simultaneously.

• Data Analysis: Calculate the raw BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the inhibitor concentration to determine the cellular IC50 for target engagement.

Protocol 3.3: Western Blot for Target Protein Degradation

Causality: Some inhibitors do not just block a protein's function but can induce its degradation, a phenomenon observed with certain kinase inhibitors.[4] This MoA can lead to a more durable and profound biological effect. A simple Western blot can serve as a primary screen for this effect.

Methodology:

• Cell Treatment: Plate a relevant cell line (e.g., K562 for Bcr-Abl inhibitors) and treat with the inhibitor at a concentration of 10x its cellular EC50. Include a vehicle control (e.g., DMSO).

• Time Course: Harvest cell lysates at various time points (e.g., 0, 2, 4, 8, 24 hours) post-treatment.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate 20-30 µg of each lysate by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody specific for the target protein overnight at 4°C.

  • Incubate with a loading control antibody (e.g., GAPDH, β-actin) to verify equal loading.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection: Visualize the protein bands using an ECL substrate and a chemiluminescence imager.

• Analysis: Quantify the band intensity for the target protein and normalize it to the loading control. A time-dependent decrease in the normalized signal compared to the vehicle control indicates inhibitor-induced degradation.

Part 4: Synthesizing the Data for Lead Candidate Selection

The ultimate goal of benchmarking is to select a lead candidate for further development. This decision requires a holistic assessment of all generated data. A potent enzymatic inhibitor that fails to engage its target in cells or shows poor selectivity is a poor candidate. Conversely, a moderately potent compound with excellent selectivity, confirmed target engagement, and a favorable degradation MoA may be highly promising.

Caption: A decision matrix for advancing a lead candidate.

Conclusion

The 2-amino-N'-phenylbenzohydrazide scaffold represents a rich starting point for the discovery of novel therapeutic agents. However, success is not guaranteed by synthesis alone. A rigorous, multi-parametric benchmarking strategy is essential to identify derivatives with the highest probability of success. By integrating quantitative measures of potency, selectivity, cellular target engagement, and mechanism of action, research teams can make data-driven decisions, efficiently allocating resources to the most promising lead candidates and accelerating the journey from the bench to the clinic.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-amino-N'-phenylbenzohydrazide

For laboratory professionals engaged in cutting-edge research and development, the responsible management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a robust safety culture and environmental stewardship. 2-amino-N'-phenylbenzohydrazide, a key intermediate in the synthesis of pharmacologically active compounds like quinazolinones and benzotriazepines, requires meticulous disposal procedures due to its significant hazardous properties.[1] This guide provides an in-depth, procedural framework for its safe handling and disposal, grounded in authoritative safety data.

Hazard Profile: Understanding the "Why" Behind the Precautions

2-amino-N'-phenylbenzohydrazide is a compound that demands respect. A thorough understanding of its hazard profile, as outlined in its Safety Data Sheet (SDS), is critical to appreciating the necessity of the stringent disposal protocols that follow.[2] This is not simply about following rules, but about mitigating clearly defined risks.

The compound is classified with multiple, serious health and environmental hazards:

• Acute Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[2]

• Organ Damage: It is known to cause damage to organs through prolonged or repeated exposure.[2]

• Carcinogenicity and Mutagenicity: It is suspected of causing genetic defects and may cause cancer.[2]

• Skin and Eye Irritation: It causes skin irritation, potential allergic skin reactions, and serious eye irritation.[2][3]

• Aquatic Toxicity: The compound is very toxic to aquatic life, making environmental release a significant concern.[2]

These hazards dictate that the primary goal of our disposal plan is complete containment and isolation from human contact and the environment. Under no circumstances should this chemical be disposed of via standard laboratory drains or in the general trash.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 2-amino-N'-phenylbenzohydrazide for any purpose, including disposal, the appropriate PPE must be worn. This is a non-negotiable aspect of safe laboratory practice.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact, as the compound is toxic upon dermal absorption.[2]
Eye Protection	Tightly fitting safety goggles or a face shield.	To protect against splashes that can cause serious eye irritation.[2][3]
Body Protection	Laboratory coat.	To prevent contamination of personal clothing.[2]
Respiratory	Use only in a well-ventilated area, preferably a chemical fume hood.	To avoid inhalation of any dust or aerosols, as the compound is toxic if inhaled.[2][6]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-amino-N'-phenylbenzohydrazide is to treat it as hazardous waste from the moment it is designated for disposal. Direct chemical neutralization by laboratory personnel is not recommended due to the compound's hazardous nature and the potential for dangerous reactions.

Step 1: Waste Segregation

• Isolate the Waste: All waste containing 2-amino-N'-phenylbenzohydrazide must be kept separate from other chemical waste streams.[4][5] This includes pure, unused compound, reaction residues, and contaminated materials.

• Solid Waste: Collect solid waste, including contaminated weighing papers, gloves, and pipette tips, in a designated, compatible, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 2-amino-N'-phenylbenzohydrazide should be collected in a dedicated, leak-proof container with a secure screw-on cap. Ensure the container material is compatible with the solvent used.

• Rinsate Collection: When rinsing emptied containers of 2-amino-N'-phenylbenzohydrazide, the first rinse must be collected and disposed of as hazardous waste.[4] Given the compound's high toxicity, it is best practice to collect the first three rinses as hazardous waste.[4]

Step 2: Container Management and Labeling

• Container Integrity: Use only sturdy, chemically resistant containers for waste collection.[4] The container must be kept closed except when adding waste.

• Clear Labeling: The waste container must be labeled clearly and accurately. The label should include:

  • The words "Hazardous Waste "

  • The full chemical name: "Waste 2-amino-N'-phenylbenzohydrazide "

  • The primary hazards: "Toxic, Carcinogen, Mutagen, Environmentally Hazardous "[2]

  • The date the waste was first added to the container.

Step 3: Storage Pending Disposal

• Secure Storage: Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.[5]

• Secondary Containment: All liquid waste containers must be placed in secondary containment to prevent spills.[4]

• Segregation: Store the waste away from incompatible materials. While specific incompatibility data for this compound is limited, it is prudent to keep it away from strong oxidizing agents.[7]

Step 4: Arranging for Final Disposal

• Professional Disposal: The final disposal of 2-amino-N'-phenylbenzohydrazide must be conducted by a licensed and approved hazardous waste disposal contractor.

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the waste. Do not attempt to transport the waste off-site yourself.

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area. Ensure the area is well-ventilated, and if possible, work under a fume hood.[2]

• Wear Full PPE: Don the appropriate PPE as described in Section 2 before attempting any cleanup.

• Contain the Spill: For solid spills, carefully sweep the material to avoid creating dust and place it into the designated hazardous waste container. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to soak up the spill.[6]

• Clean the Area: Once the bulk of the spill is collected, decontaminate the area with an appropriate solvent and cleaning materials. All cleaning materials must also be disposed of as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and EHS department, following your institution's specific protocols.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-amino-N'-phenylbenzohydrazide.

Caption: Workflow for the proper disposal of 2-amino-N'-phenylbenzohydrazide.

By adhering to this comprehensive disposal guide, researchers can ensure they are not only compliant with safety regulations but are also actively contributing to a safe and environmentally responsible laboratory environment.

References

• Acta Crystallogr Sect E Struct Rep Online. (2012, June 1). 2-Amino-N'-phenyl-benzohydrazide. PubMed. Retrieved from [Link]

• Acta Crystallogr Sect E Struct Rep Online. (2012, May 23). 2-Amino-N′-phenylbenzohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. 2-amino-N'-[(2S)-2-phenylbutanoyl]benzohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1997). Toxicological Profile for Hydrazines. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. 2-Amino-N-phenylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. Dartmouth Policy Portal. Retrieved from [Link]

• PubChem. 2-Amino-benzoic acid (2-hydroxy-benzylidene)-hydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2022). Toxicological Profile for 1,2-Diphenylhydrazine. National Center for Biotechnology Information. Retrieved from [Link]

• United States Environmental Protection Agency. (2025, June 14). Registration Review of Maleic Hydrazide. Regulations.gov. Retrieved from [Link]

• Environmental Sciences Europe. (2017, May 31). Properties, environmental fate and biodegradation of carbazole. National Center for Biotechnology Information. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling of 2-amino-N'-phenylbenzohydrazide

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-amino-N'-phenylbenzohydrazide. The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety protocols and the specific hazard profile of the substance.

Understanding the Hazard Profile of 2-amino-N'-phenylbenzohydrazide

2-amino-N'-phenylbenzohydrazide is a chemical compound that requires careful handling due to its significant health hazards. According to its Safety Data Sheet (SDS), this substance is classified as a combustible liquid and is toxic if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and may provoke an allergic skin reaction.[1] Of significant concern to researchers is its classification as a suspected genetic mutagen and a potential carcinogen.[1] Furthermore, it is very toxic to aquatic life.[1] The compound is also noted to be light and air-sensitive, necessitating specific storage conditions.[1]

Table 1: Hazard Identification for 2-amino-N'-phenylbenzohydrazide

Hazard Classification	GHS Category	Statement
Flammable liquids	Category 4	H227: Combustible liquid
Acute toxicity, Oral	Category 3	H301: Toxic if swallowed
Acute toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Acute toxicity, Inhalation	Category 3	H331: Toxic if inhaled
Skin irritation	Category 2	H315: Causes skin irritation
Eye irritation	Category 2A	H319: Causes serious eye irritation
Skin sensitization	Category 1	H317: May cause an allergic skin reaction
Germ cell mutagenicity	Category 2	H341: Suspected of causing genetic defects
Carcinogenicity	Category 1B	H350: May cause cancer
Specific target organ toxicity - repeated exposure	Category 1	H372: Causes damage to organs through prolonged or repeated exposure
Acute aquatic hazard	Category 1	H400: Very toxic to aquatic life

Source: Sigma-Aldrich Safety Data Sheet[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial when handling 2-amino-N'-phenylbenzohydrazide. The selection of appropriate PPE is contingent on the specific procedures being performed and the potential for exposure.

Core PPE Requirements (Minimum for all handling):

• Gloves: Chemical-resistant gloves are mandatory. Given that this compound is a hydrazide, neoprene or nitrile gloves are recommended.[2] Always consult the glove manufacturer's resistance guide for specific breakthrough times. Contaminated gloves should be disposed of immediately in accordance with hazardous waste procedures.[3]

• Eye Protection: Chemical safety goggles are required at all times.[4] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[2]

• Lab Coat: A fire-resistant lab coat should be worn and kept buttoned.[2] This should be laundered professionally and not taken home.

• Clothing and Footwear: Full-length pants and closed-toe shoes are essential to prevent skin exposure.[2]

Enhanced PPE for High-Risk Procedures:

For operations with a higher risk of aerosol generation or significant exposure, such as weighing the solid, preparing concentrated solutions, or running reactions at elevated temperatures, the following additional PPE is required:

• Respiratory Protection: Work should be conducted in a certified chemical fume hood.[1] If the risk assessment indicates a potential for inhalation exposure despite engineering controls, a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) must be used.[2][4] A complete respiratory protection program, including fit testing, is necessary when respirators are required.[5]

• Protective Clothing: In addition to a lab coat, an impervious apron or suit may be necessary for large-scale operations.[6]

Step-by-Step Operational Plan for Safe Handling

Adherence to a strict operational plan is critical for minimizing exposure to 2-amino-N'-phenylbenzohydrazide.

Preparation and Weighing:

• Designated Area: All work with 2-amino-N'-phenylbenzohydrazide should be conducted in a designated area within a certified chemical fume hood.[1]

• Pre-use Inspection: Before starting, ensure that the fume hood is functioning correctly and that all necessary PPE is readily available.

• Donning PPE: Put on all required PPE before handling the chemical.

• Weighing: If weighing the solid, do so within the fume hood. Use a tared container to minimize the transfer of the substance. Avoid creating dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Running Reactions:

• Closed System: Whenever possible, conduct reactions in a closed system to minimize the release of vapors.

• Temperature Control: If heating is required, use a well-controlled heating mantle and monitor the reaction temperature closely.

• Ventilation: Ensure continuous ventilation throughout the reaction.

Post-Reaction Work-up and Purification:

• Cooling: Allow the reaction mixture to cool to room temperature before opening the apparatus.

• Extraction and Purification: Perform all extractions and purification steps within the fume hood.

• Handling of Contaminated Equipment: All glassware and equipment that have come into contact with 2-amino-N'-phenylbenzohydrazide should be decontaminated before being removed from the fume hood.

Workflow for PPE Selection and Handling

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE and the general handling workflow.

Caption: Workflow for PPE selection and safe handling of 2-amino-N'-phenylbenzohydrazide.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[4] Seek medical attention.[4]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[4]

• Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material and collect it in a sealed container for disposal.[4] Do not let the product enter drains.[1]

Disposal Plan

All waste containing 2-amino-N'-phenylbenzohydrazide must be treated as hazardous waste.

• Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

• Container Labeling: The label should include the chemical name, "Hazardous Waste," and the associated hazards (e.g., "Toxic," "Carcinogen").

• Disposal: Dispose of the waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[7] Do not dispose of it down the drain or in the regular trash.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (4-Aminobenzoyl)hydrazide, 95%. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet: P-AMINO BENZAMIDE. Retrieved from [Link]

• University of California. (n.d.). Hydrazine - Risk Management and Safety.

• Diplomata Comercial. (n.d.). What are the Health and Safety Guidelines for Using Amines? Retrieved from [Link]

• Comprehensive Guide. (n.d.). How to Handle Amines Safely in Industrial Environments.

• DTIC. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Arxada. (n.d.). Performance Chemicals Hydrazine.
• Ricca Chemical Company. (n.d.). Safety Data Sheet.

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